Formamide-d2

Core Science & Biosynthesis

Formamide-d2 physical properties for researchers

Formamide-d2: A Technical Guide for Researchers

An In-depth Examination of the Physical Properties and Experimental Methodologies for Formamide-N,N-d2

Formamide-d2, specifically Formamide-N,N-d2, is the deuterated isotopologue of formamide where the two hydrogen atoms on the amide nitrogen are substituted with deuterium. This modification makes it a valuable solvent in various research applications, particularly in NMR (Nuclear Magnetic Resonance) spectroscopy, where the absence of protons on the nitrogen minimizes solvent interference. It is also used as a denaturant for DNA and RNA, where its ability to lower the melting temperature of nucleic acid duplexes is critical.[1][2] This guide provides a detailed overview of its core physical properties, the experimental protocols used to determine them, and a logical workflow for its application in a research setting.

Core Physical and Chemical Properties

The introduction of deuterium increases the molecular weight of formamide and can subtly influence its physical properties such as density and boiling point. The data presented below has been compiled from various chemical suppliers and databases.

Property	Value	Unit	Notes
Chemical Formula	CHD₂NO[1]	-	Specifically Formamide-N,N-d2
Molecular Weight	47.05[1]	g/mol	Calculated
CAS Number	35645-04-6[1][3]	-	For Formamide-N,N-d2
Appearance	Colorless liquid[4][5][6]	-	Often described as oily or viscous[5][6]
Melting Point	~2-3	°C	Similar to non-deuterated formamide[5][7]
Boiling Point	~210	°C	Similar to non-deuterated formamide[5][6][7][8]
Density	~1.14	g/mL	Slightly higher than non-deuterated formamide
Refractive Index (n20/D)	~1.447[5][9]	-	Similar to non-deuterated formamide
Isotopic Purity	≥99	atom % D[3]	Commercially available standard
Chemical Purity	≥98	%[3]	Commercially available standard

Note: The values for melting point, boiling point, density, and refractive index are based on the properties of standard formamide (CAS 75-12-7)[4][5][7], as specific experimental values for the deuterated version are not widely published. Deuteration typically causes minor increases in these values.

Experimental Protocols for Property Determination

The characterization of formamide-d2 relies on standard analytical chemistry techniques. Below are detailed methodologies for determining its key physical properties.

Determination of Melting Point (Capillary Method)

• Objective: To determine the temperature at which formamide-d2 transitions from a solid to a liquid state.

• Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer, cooling bath (e.g., dry ice/acetone).

• Procedure:

  • Sample Preparation: A small amount of liquid formamide-d2 is introduced into a capillary tube. The sample is then frozen by immersing the bottom of the tube in a cooling bath.

  • Apparatus Setup: The frozen capillary tube is placed into the heating block of the melting point apparatus alongside a calibrated thermometer.

  • Heating: The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

  • Observation: The sample is observed through the magnifying lens. The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the range. For a pure substance, this range should be narrow.

Determination of Boiling Point (Distillation Method)

• Objective: To determine the temperature at which the vapor pressure of formamide-d2 equals the atmospheric pressure.

• Apparatus: Distillation flask, condenser, receiving flask, calibrated thermometer, heating mantle, boiling chips.

• Procedure:

  • Setup: A small volume of formamide-d2 is placed in the distillation flask with a few boiling chips to ensure smooth boiling. The flask is connected to a condenser and a receiving flask.

  • Thermometer Placement: A thermometer is positioned so that its bulb is just below the side arm of the distillation flask, ensuring it measures the temperature of the vapor that is distilling.

  • Heating: The flask is gently heated. As the liquid boils, the vapor rises, condenses in the condenser, and collects in the receiving flask.

  • Measurement: The temperature is recorded when it stabilizes, which indicates the boiling point. This is the temperature at which a constant reflux of condensate is observed on the thermometer bulb.

Determination of Density (Pycnometer Method)

• Objective: To accurately measure the mass per unit volume of formamide-d2.

• Apparatus: Pycnometer (a glass flask with a specific, known volume), analytical balance, thermostat/water bath.

• Procedure:

  • Calibration: The empty pycnometer is weighed precisely. It is then filled with a reference substance of known density (e.g., deionized water) at a specific temperature (e.g., 20°C) and weighed again to determine its exact volume.

  • Sample Measurement: The pycnometer is cleaned, dried, and filled with formamide-d2. It is brought to the same specific temperature in a water bath.

  • Weighing: The pycnometer filled with formamide-d2 is weighed.

  • Calculation: The density is calculated by dividing the mass of the formamide-d2 (mass of filled pycnometer minus mass of empty pycnometer) by the calibrated volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)

• Objective: To measure the extent to which light is bent when passing through formamide-d2.

• Apparatus: Abbe refractometer, constant temperature water bath, dropper, lint-free tissue.

• Procedure:

  • Calibration: The refractometer is calibrated using a standard with a known refractive index (e.g., distilled water).

  • Sample Application: A few drops of formamide-d2 are placed on the prism of the refractometer. The prisms are then closed and locked.

  • Temperature Control: The prisms are brought to a constant temperature (typically 20°C) using the connected water bath.

  • Measurement: The user looks through the eyepiece and adjusts the knob until the dividing line between the light and dark fields is sharp and centered on the crosshairs. The refractive index is then read from the instrument's scale.

Visualized Workflow: Application in Research

Formamide-d2 is a crucial solvent for preparing samples for NMR spectroscopy, a primary technique for determining molecular structure. The following diagram illustrates a typical workflow for this process.

Caption: Workflow for NMR sample preparation and analysis using Formamide-d2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. You are being redirected... [bio-world.com]
• 3. Formamide-N,N-d2 | CDN-D-0939-1G | LGC Standards [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 4. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Formamide | 75-12-7 [chemicalbook.com]
• 6. FORMAMIDE - Ataman Kimya [atamanchemicals.com]
• 7. Formamide | CAS 75-12-7 | Chemical-Suppliers [chemical-suppliers.eu]
• 8. acs.org [acs.org]
• 9. Formamide deionized (Reag. USP, ACS) for analysis, molecular biology [itwreagents.com]

A Technical Guide to Deuterated Formamide: Isotopic Purity Specifications and Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic purity specifications of deuterated formamide, a critical reagent in various scientific and pharmaceutical applications. The guide details the analytical methodologies used to determine isotopic purity, offering insights into the experimental protocols and data interpretation.

Introduction to Deuterated Formamide

Deuterated formamide, in which one or more hydrogen atoms are replaced by deuterium, is an essential tool in numerous research and development fields. Its applications range from its use as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy to its role as a stable isotope-labeled internal standard in quantitative mass spectrometry (MS) for pharmacokinetic and metabolic studies.[1][2][3] The utility of deuterated formamide is intrinsically linked to its isotopic purity, which dictates the accuracy and reliability of experimental results.

Isotopic Purity Specifications

The isotopic purity of deuterated formamide is a measure of the percentage of molecules in which the intended hydrogen atoms have been replaced by deuterium. Commercially available deuterated formamide, particularly N,N-Dimethylformamide-d7, typically boasts a high isotopic enrichment.

Product Specification	Isotopic Purity (atom % D)	Chemical Purity (%)	Source
N,N-Dimethylformamide-d7	99.5	≥99.5	Cambridge Isotope Laboratories[4]
N,N-Dimethylformamide-d7	99.5	Not specified	Fisher Scientific[5]
Deuterated Formamide (DCONH2)	99.3	Not specified	MSD Isotopes (as used in research)[6]

Table 1: Summary of Commercially Available Deuterated Formamide Specifications. This table presents the typical isotopic and chemical purity of deuterated formamide from various suppliers.

Analytical Methodologies for Isotopic Purity Determination

The determination of isotopic purity is crucial for validating the quality of deuterated formamide. The two primary analytical techniques employed for this purpose are Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Quantitative Nuclear Magnetic Resonance (qNMR)

Quantitative NMR (qNMR) is a powerful, non-destructive technique for determining the concentration and purity of a substance.[7] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[7] For assessing isotopic purity, both proton (¹H) and deuterium (²H) NMR can be utilized.

Experimental Protocol: ¹H qNMR for Isotopic Purity of Deuterated Formamide

• Sample Preparation:

  • Accurately weigh a known amount of the deuterated formamide sample.

  • Dissolve the sample in a suitable, non-deuterated solvent.

  • Add a known amount of an internal standard with a certified purity. The internal standard should have a simple ¹H NMR spectrum that does not overlap with any residual proton signals from the deuterated formamide.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum under quantitative conditions. This involves ensuring a sufficiently long relaxation delay (D1) to allow for complete relaxation of all relevant protons.

  • Optimize other acquisition parameters, such as the number of scans, to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Integrate the signals corresponding to the residual protons in the deuterated formamide and the signals of the internal standard.

  • Calculate the isotopic purity by comparing the integral of the residual proton signals to the integral of the internal standard, taking into account the number of protons and the molecular weights of both the analyte and the standard.[8][9]

Logical Workflow for qNMR Purity Determination

Caption: Workflow for determining isotopic purity using quantitative NMR (qNMR).

High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry is another highly sensitive and accurate method for determining the isotopic purity of deuterated compounds.[10][11] This technique distinguishes between the different isotopologues of a molecule based on their precise mass-to-charge ratios.

Experimental Protocol: HRMS for Isotopic Purity of Deuterated Formamide

• Sample Preparation:

  • Prepare a dilute solution of the deuterated formamide in a suitable solvent compatible with the chosen ionization source (e.g., electrospray ionization - ESI).

• Mass Spectrometry Analysis:

  • Infuse the sample solution into the mass spectrometer.

  • Acquire the high-resolution mass spectrum in the appropriate mass range to observe the molecular ions of the different isotopologues of formamide.

• Data Analysis:

  • Identify the peaks corresponding to the fully deuterated species and any residual, partially protonated species.

  • The isotopic purity is calculated from the relative abundances of the ion signals of the different H/D isotopologues.[10][11]

Experimental Workflow for HRMS Isotopic Purity Analysis

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Deuterated DMF - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. 𝑁,𝑁-Dimethylformamide-d₇ (D, 99.5%) DMF +0.05% v/v TMS - Cambridge Isotope Laboratories, DLM-25TB-10X0.6 [isotope.com]
• 5. Deuterated Solvents - Dimethylformamide [fishersci.co.uk]
• 6. High-resolution infrared spectroscopy of formamide and deuterated formamide in a molecular beam [opg.optica.org]
• 7. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Purification of Formamide-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of Formamide-d2 (DCONH₂), a deuterated isotopologue of formamide. This document details two primary synthetic methodologies, purification protocols, and relevant quantitative data to assist researchers in the preparation of this important labeled compound. Formamide-d2 is a valuable solvent and reagent in various scientific applications, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and as a building block in the synthesis of deuterated pharmaceutical compounds.

Physical and Chemical Properties

Formamide-d2 shares similar physical and chemical properties with its non-deuterated counterpart, with slight differences arising from the isotopic substitution.

Property	Value (for HCONH₂)	Notes on Formamide-d2 (DCONH₂)
Molecular Formula	CH₃NO	CH₂DNO or CD₂HNO or CD₃NO
Molecular Weight	45.04 g/mol	Approx. 47.05 g/mol (for DCONH₂)
Appearance	Colorless, oily liquid	Identical
Odor	Faint ammonia-like	Identical
Boiling Point	210 °C (decomposes)[1]	Expected to be very similar.
Melting Point	2.55 °C	Expected to be very similar.
Density	1.133 g/cm³ at 20 °C	Slightly higher due to the increased mass of deuterium.
Solubility	Miscible with water and many organic solvents.	Miscible with water, D₂O, and many organic solvents.

Synthesis of Formamide-d2

Two primary methodologies for the synthesis of Formamide-d2 are presented: synthesis from a deuterated precursor (Formic acid-d) and direct hydrogen-deuterium (H/D) exchange on formamide.

Methodology 1: Synthesis from Formic Acid-d

This method involves the preparation of formic acid-d (DCOOH) followed by its amidation to yield Formamide-d2. This approach offers a high degree of deuterium incorporation at the formyl position.

2.1.1. Synthesis of Formic Acid-d

A common route to formic acid-d is through the pyrolysis of oxalic acid-d₂, which is prepared by H/D exchange with deuterium oxide (D₂O).

Experimental Protocol: Preparation of Formic acid-d

• Preparation of Oxalic Acid-d₂: 10 g of anhydrous oxalic acid is recrystallized three times from 9 ml of deuterium oxide (D₂O). After each recrystallization, the crystals are purified by sublimation at approximately 1 mm Hg.

• Pyrolysis: The resulting oxalic acid-d₂ is pyrolyzed by sublimation at ~1 mm Hg through a 10-inch column packed with glass wool and heated to 220 °C.

• Collection: The formic acid-d formed is collected in a cold trap. This process typically yields around 2.2 g of formic acid-d from 8.8 g of oxalic acid-d₂ (a yield of approximately 98%).[2]

• Purification: The collected formic acid-d can be further purified by fractional distillation under reduced pressure.

2.1.2. Amidation of Formic Acid-d

The deuterated formic acid is then reacted with ammonia to produce ammonium formate-d, which is subsequently dehydrated to formamide-d2.

Experimental Protocol: Amidation to Formamide-d2

• Formation of Ammonium Formate-d: Dry ammonia gas is bubbled through a cooled solution of formic acid-d. The reaction is exothermic and should be performed in an ice bath to control the temperature.

• Dehydration: The resulting ammonium formate-d is heated to approximately 180 °C. Water (as D₂O and H₂O) will distill off, and the remaining liquid will be crude formamide-d2.

• Purification: The crude formamide-d2 is then purified by fractional distillation under vacuum.

Quantitative Data for Methodology 1

Step	Starting Materials	Product	Yield	Deuterium Incorporation
Formic Acid-d Synthesis	Oxalic acid, D₂O	Formic acid-d	~98%	>98% at the formyl position
Amidation	Formic acid-d, Ammonia	Formamide-d2	High	>98% at the formyl position

Note: The yield for the amidation step is generally high but can vary depending on the reaction scale and setup.

Workflow for Synthesis of Formamide-d2 from Formic Acid-d

Synthesis of Formamide-d2 via Formic Acid-d.

Methodology 2: Direct Hydrogen-Deuterium (H/D) Exchange

This method involves the direct exchange of the protons on the formamide molecule with deuterium from a deuterium source, typically D₂O, often under catalytic conditions. This can lead to deuteration at both the formyl and amide positions.

Experimental Protocol: H/D Exchange on Formamide

• Reaction Setup: In a sealed reaction vessel, formamide is dissolved in a large excess of deuterium oxide (D₂O).

• Catalysis (Optional): To facilitate the exchange, a catalyst can be added. This can be an acid catalyst (e.g., deuterated sulfuric acid, D₂SO₄) or a base catalyst (e.g., sodium deuteroxide, NaOD). The choice of catalyst will influence the rate and extent of deuteration.

• Reaction Conditions: The mixture is heated with stirring for a prolonged period. The temperature and reaction time will depend on the desired level of deuteration and the catalyst used. For example, heating at 100-150 °C for 24-48 hours can be effective.

• Workup: After cooling, the excess D₂O can be removed by distillation under reduced pressure.

• Purification: The resulting deuterated formamide is purified by fractional distillation under vacuum.

Quantitative Data for Methodology 2

Catalyst	Temperature	Reaction Time	Deuterium Incorporation
None (autocatalysis)	150-180 °C	48-72 h	Moderate
Acid (e.g., D₂SO₄)	100-120 °C	24-48 h	High
Base (e.g., NaOD)	80-100 °C	12-24 h	High

Note: The degree of deuterium incorporation is highly dependent on the reaction conditions and the molar excess of D₂O.

Logical Flow of H/D Exchange

Direct H/D Exchange for Formamide-d2 Synthesis.

Purification of Formamide-d2

Regardless of the synthetic route, purification of the crude Formamide-d2 is crucial to remove impurities such as water (H₂O and D₂O), residual starting materials, and decomposition products.

Experimental Protocol: Purification

• Drying with Molecular Sieves: The crude Formamide-d2 is treated with activated 3Å molecular sieves to remove water. The mixture is allowed to stand for several hours with occasional swirling.

• Deionization with Ion-Exchange Resins: To remove ionic impurities, the dried Formamide-d2 is passed through a mixed-bed ion-exchange resin.

• Fractional Distillation: The final purification step is a fractional distillation under reduced pressure. This is essential to separate the Formamide-d2 from any remaining non-volatile impurities and decomposition products. The boiling point of formamide is high, and it can decompose at atmospheric pressure, making vacuum distillation necessary.

Purification Workflow

Purification process for Formamide-d2.

Characterization

The purity and isotopic enrichment of the synthesized Formamide-d2 can be determined using standard analytical techniques:

• NMR Spectroscopy (¹H and ²H): ¹H NMR can be used to determine the degree of deuteration by observing the disappearance or reduction in the intensity of the proton signals. ²H NMR will show a signal corresponding to the incorporated deuterium.

• Mass Spectrometry (MS): MS can confirm the molecular weight of the deuterated product and provide an accurate measure of the isotopic distribution.

• Infrared (IR) Spectroscopy: The C-D and N-D stretching frequencies will appear at lower wavenumbers compared to the C-H and N-H stretches in the non-deuterated formamide, providing evidence of deuteration.

This guide provides a foundational understanding of the synthesis and purification of Formamide-d2. Researchers should always consult relevant safety data sheets and perform a thorough risk assessment before conducting any of the described procedures.

References

• 1. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to the Safe Handling of Formamide-d2

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of the safety precautions and handling procedures for Formamide-d2. Given that the primary hazards of a deuterated compound are determined by the inherent toxicity of the parent molecule, this document draws upon the extensive safety data available for Formamide (CAS 75-12-7). The isotopic substitution of hydrogen with deuterium does not significantly alter the chemical reactivity or the toxicological profile in the context of handling and personal protection.

Hazard Identification and Classification

Formamide-d2, like its non-deuterated counterpart, is classified as a hazardous substance. It is crucial to understand its potential health effects to ensure safe handling in a laboratory setting.

GHS Hazard Statements:

• H351: Suspected of causing cancer.[1]

• H360FD: May damage fertility. May damage the unborn child.[1]

• H373: May cause damage to organs (specifically the blood and cardiovascular system) through prolonged or repeated exposure if swallowed.[1]

Primary Routes of Exposure:

• Inhalation: Vapors can be inhaled, potentially causing irritation to the respiratory tract and systemic effects.

• Skin Contact: Can be absorbed through the skin, which may lead to systemic toxicity. It is also a moderate skin irritant.[2]

• Eye Contact: Can cause serious eye irritation.

• Ingestion: Harmful if swallowed.

Quantitative Toxicity Data

The following tables summarize the available acute toxicity data for Formamide. This data is essential for risk assessment in the laboratory.

Table 1: Acute Toxicity Data for Formamide

Route of Exposure	Species	Value	Reference
Oral LD50	Rat	5325 - 5577 mg/kg	[3]
Oral LD50	Mouse	3150 mg/kg	[3][4]
Dermal LD50	Rabbit	17,000 mg/kg	[3]
Inhalation LC50	Rat	>21 mg/L (4 hours)	[5][6]

Physical and Chemical Properties

Understanding the physical and chemical properties of Formamide-d2 is critical for safe storage and handling. The properties are expected to be very similar to non-deuterated formamide.

Table 2: Physical and Chemical Properties of Formamide

Property	Value	Reference
Appearance	Colorless, viscous liquid	[7]
Odor	Faint ammonia-like	[7][8]
Boiling Point	210 °C (decomposes)	[4][8]
Melting Point	2-3 °C
Flash Point	175 °C
Vapor Pressure	0.08 mbar @ 20 °C
Vapor Density	1.56 (heavier than air)	[7][8]
Specific Gravity	1.133
Solubility	Miscible with water	[9]

Experimental Protocols: Safe Handling Procedures

Adherence to strict experimental protocols is paramount when working with Formamide-d2. The following is a generalized protocol for handling this substance in a laboratory setting.

4.1. Engineering Controls

• Fume Hood: All work with Formamide-d2 must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation.

4.2. Personal Protective Equipment (PPE)

• Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves for integrity before use.

• Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn when there is a significant risk of splashing.

• Lab Coat: A buttoned, full-length lab coat must be worn.

• Respiratory Protection: If working outside of a fume hood or if there is a potential for significant aerosol generation, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.

4.3. Handling and Storage

• Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

• Hygroscopic: Formamide-d2 is hygroscopic and will absorb moisture from the air. Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[4]

• Container Labeling: Ensure all containers are clearly labeled with the chemical name and associated hazards.

4.4. Spill and Emergency Procedures

• Small Spills: For small spills within a chemical fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

• Large Spills: Evacuate the area and contact the appropriate emergency response team.

• First Aid - Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• First Aid - Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• First Aid - Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• First Aid - Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Formamide-d2, from preparation to disposal.

Safe handling workflow for Formamide-d2.

References

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. Formamide (CAS 75-12-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. actylislab.com [actylislab.com]
• 4. mrcgene.com [mrcgene.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. FORMAMIDE | Occupational Safety and Health Administration [osha.gov]
• 9. Formamide - Wikipedia [en.wikipedia.org]

Solubility of Organic Compounds in Formamide-d2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of organic compounds in deuterated formamide (Formamide-d2), a polar, hygroscopic solvent. While quantitative solubility data for a wide range of specific organic compounds in Formamide-d2 is not extensively available in published literature, this guide leverages available data for non-deuterated formamide as a close proxy, discusses experimental protocols for determining solubility, and presents logical workflows for solvent selection in a research and development context.

Core Concepts in Solubility

The solubility of an organic compound in a given solvent is governed by the principle of "like dissolves like". This means that polar compounds tend to dissolve in polar solvents, while non-polar compounds are more soluble in non-polar solvents. Formamide is a highly polar solvent due to the presence of the amide functional group, which can participate in hydrogen bonding. Its deuterated counterpart, Formamide-d2, shares these properties.

It is generally accepted that the solubilities of compounds in deuterated and non-deuterated solvents are very similar, with only minor differences expected. Therefore, the solubility data and qualitative descriptions for formamide can be considered a reliable guide for Formamide-d2.

Qualitative Solubility of Compound Classes in Formamide

Based on available data for non-deuterated formamide, the following table summarizes the general solubility of various classes of organic and inorganic compounds.

Compound Class	Solubility in Formamide	Reference
Polymers
Tannins	Soluble
Starch	Soluble
Lignin	Soluble
Polyvinyl alcohol	Soluble
Cellulose acetate	Soluble
Nylon	Soluble
Inorganic Salts
Chlorides of Cu, Pb, Zn, Sn, Co, Fe, Al, Ni	Soluble
Acetates of alkali metals	Soluble
Rubidium Bromide & Cesium Bromide	Solubility decreases with addition of formamide to aqueous solution
Organic Solvents
Water	Miscible
Methanol	Miscible
Ethanol	Miscible
Acetone	Miscible
Acetic Acid	Miscible
Dioxane	Miscible
Ethylene Glycol	Miscible
Glycerol	Miscible
Phenol	Miscible
Diethyl Ether	Very slightly soluble
Benzene	Very slightly soluble

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial in drug development for formulation, efficacy, and bioavailability studies. Two common methods for determining the solubility of organic compounds are the shake-flask method and NMR-based methods.

Shake-Flask Method for Equilibrium Solubility

This is a widely accepted method for determining the thermodynamic equilibrium solubility of a compound.

Methodology:

• Preparation of a Saturated Solution: Add an excess amount of the solid compound to a known volume of Formamide-d2 in a sealed, temperature-controlled container (e.g., a glass vial).

• Equilibration: Agitate the mixture at a constant temperature for an extended period (typically 24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: Separate the undissolved solid from the saturated solution. This is usually achieved by centrifugation followed by filtration through a chemically inert filter (e.g., PTFE syringe filter).

• Quantification: Determine the concentration of the solute in the clear filtrate using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC). A calibration curve with standard solutions of known concentrations should be used for accurate quantification.

• Data Reporting: Report the solubility in units of mass per volume (e.g., mg/mL) or molarity (mol/L) at the specified temperature.

Small-Scale Solubility Determination for NMR Analysis

For many applications in drug discovery and research, only a small amount of a compound is available. NMR spectroscopy offers a rapid and material-sparing method to estimate solubility.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of a known concentration of an internal standard in Formamide-d2. The internal standard should be soluble in Formamide-d2 and have a resonance that does not overlap with the analyte signals.

  • In an NMR tube, add a known mass of the compound to be tested.

  • Add a precise volume (e.g., 0.6 mL) of the Formamide-d2/internal standard solution to the NMR tube.

• Equilibration and Dissolution:

  • Vortex the NMR tube to facilitate dissolution.

  • If the compound does not fully dissolve, allow the tube to stand undisturbed for a period to allow undissolved solid to settle. The presence of undissolved solid is necessary to ensure the solution is saturated.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters for quantitative NMR (qNMR) include a long relaxation delay (D1) to ensure full relaxation of all protons.

• Data Analysis:

  • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • Calculate the concentration of the dissolved analyte relative to the known concentration of the internal standard.

Visualization of Workflows

General Solvent Selection Workflow in Drug Development

The selection of an appropriate solvent is a critical step in the development of pharmaceutical compounds, impacting crystallization, purification, and formulation. The following diagram illustrates a typical workflow.

Formamide-d2: A Technical Guide to Hygroscopicity and Storage for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the hygroscopic nature of formamide-d2 and outlines best practices for its storage and handling. This document is intended for researchers, scientists, and drug development professionals who utilize deuterated formamide in their work and seek to maintain its isotopic and chemical purity.

Executive Summary

Formamide-d2, the deuterated analog of formamide, is a valuable solvent and reagent in various scientific applications, including NMR spectroscopy and as a stabilizer for nucleic acids. However, its inherent hygroscopicity presents a significant challenge, as the absorption of atmospheric moisture can lead to H-D exchange, compromising its isotopic purity and altering its physical properties. This guide details the hygroscopic characteristics of formamide, provides recommended storage conditions, and outlines experimental protocols for assessing water content to ensure the integrity of the compound for research purposes.

Understanding the Hygroscopicity of Formamide

Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding environment. Formamide, and by extension formamide-d2, is classified as a hygroscopic liquid.[1] The presence of a carbonyl group and an amide group allows for hydrogen bonding with water molecules, leading to the absorption of atmospheric moisture.

Quantitative Data on Formamide Hygroscopicity

The following table summarizes the physical properties of formamide (HCONH₂), which are expected to be very similar for formamide-d2 (DCOND₂).

Property	Value	Reference
Physical State	Colorless, viscous liquid	[1]
Molecular Weight	45.04 g/mol	[3]
Boiling Point	210 °C (decomposes)	[3]
Melting Point	2-3 °C	[3]
Density	1.133 g/cm³ at 20 °C	[3]
Solubility in Water	Miscible	[3]

Note: This data is for non-deuterated formamide and serves as a close approximation for formamide-d2.

Recommended Storage and Handling Conditions

Proper storage and handling are paramount to preserving the quality of formamide-d2. The primary goals are to prevent moisture ingress and to minimize the potential for H-D exchange.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place.	Minimizes degradation and pressure buildup.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents exposure to atmospheric moisture.
Container	Tightly sealed, amber glass bottles with septum-sealed caps.	Protects from light and moisture ingress.
Location	Well-ventilated area, away from heat and incompatible materials.	Ensures safety and stability.

Handling Procedures

To maintain the isotopic purity of formamide-d2, all handling should be performed with care to avoid exposure to atmospheric moisture.

• Inert Atmosphere: Whenever possible, handle formamide-d2 inside a glove box or under a gentle stream of dry, inert gas.

• Dry Glassware: All glassware, syringes, and other equipment must be thoroughly dried in an oven (e.g., at 120°C for at least 4 hours) and cooled in a desiccator before use.

• Syringe Transfer: Use a dry syringe to pierce the septum of the storage bottle and withdraw the required amount.

• Prompt Sealing: Immediately reseal the storage bottle and any vessel containing the dispensed liquid.

Experimental Protocols for Hygroscopicity Assessment

Determining the water content of formamide-d2 is crucial for applications where isotopic purity is critical. The following are established methods for assessing hygroscopicity.

Gravimetric Method

This method involves exposing a sample to a controlled humidity environment and measuring the change in mass over time.

Methodology:

• Prepare a Controlled Humidity Environment: Utilize a desiccator containing a saturated salt solution to maintain a constant relative humidity (RH). ASTM E104 provides a list of salts and the corresponding RH values they maintain.[4][5][6]

• Sample Preparation: Place a known mass (e.g., 1-2 g) of formamide-d2 in a pre-weighed, shallow glass container.

• Exposure: Place the container with the sample inside the desiccator.

• Mass Measurement: At regular intervals (e.g., every 24 hours), remove the container and quickly weigh it on an analytical balance.

• Calculation: The percentage of water absorbed is calculated as: ((Mass_final - Mass_initial) / Mass_initial) * 100

Karl Fischer Titration

This is a highly accurate method for determining the water content in a sample.

Methodology:

• Apparatus: A Karl Fischer titrator.

• Reagent: Karl Fischer reagent (a solution of iodine, sulfur dioxide, a base, and a solvent).

• Procedure: a. Inject a known volume or mass of the formamide-d2 sample into the titration cell. b. The reagent is titrated into the cell until the endpoint is reached, which is detected potentiometrically. c. The amount of reagent consumed is directly proportional to the amount of water in the sample.

• Calculation: The instrument's software typically calculates the water content in ppm or percentage.

Dynamic Vapor Sorption (DVS)

DVS is a sophisticated technique that measures the rate and amount of solvent uptake by a sample by flowing a carrier gas with a known relative humidity over it.[]

Methodology:

• Sample Preparation: A small amount of the formamide-d2 sample is placed in the DVS instrument's microbalance.

• Humidity Control: The instrument exposes the sample to a pre-programmed range of relative humidity levels.

• Data Acquisition: The microbalance continuously records the change in sample mass as a function of humidity and time.

• Analysis: The resulting sorption isotherm provides detailed information about the hygroscopic behavior of the material.

Visualizing the Handling Workflow

The following diagram illustrates the recommended workflow for handling hygroscopic and deuterated compounds like formamide-d2 to maintain their integrity.

Caption: Recommended workflow for handling formamide-d2.

Conclusion

The hygroscopic nature of formamide-d2 necessitates stringent storage and handling protocols to preserve its isotopic purity. By understanding its affinity for moisture and implementing the recommended procedures, researchers can ensure the reliability of their experiments and the integrity of their results. Regular verification of water content using established analytical methods is a critical component of quality control for this important deuterated compound.

References

• 1. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. synmr.in [synmr.in]
• 3. Formamide - Wikipedia [en.wikipedia.org]
• 4. store.astm.org [store.astm.org]
• 5. standards.globalspec.com [standards.globalspec.com]
• 6. codehub.building.govt.nz [codehub.building.govt.nz]

A Technical Guide to Deuterium Labeling in Formamide-d2: Synthesis, Analysis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Formamide-d2, a deuterated isotopologue of formamide. The strategic replacement of hydrogen with its heavy isotope, deuterium, imparts unique properties to the molecule, making it a valuable tool in various scientific disciplines, including structural biology, proteomics, and drug development. This document details the synthesis, analytical characterization, and key applications of Formamide-d2, with a focus on providing practical experimental protocols and quantitative data.

Core Concepts: The Significance of Deuterium Labeling

Deuterium labeling is the intentional substitution of protium (¹H) with deuterium (²H or D) in a molecule. This subtle change in mass, without altering the molecule's fundamental chemical properties, offers several advantages in analytical and experimental settings. The stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond gives rise to the kinetic isotope effect (KIE), which can slow down metabolic processes involving C-H bond cleavage. In the context of Formamide-d2, the primary benefits lie in its use as a solvent in nuclear magnetic resonance (NMR) spectroscopy to avoid proton signals that would otherwise obscure the signals of the analyte, and as a source of deuterium for labeling other molecules in various applications.

Synthesis and Isotopic Purity of Formamide-d2

The synthesis of Formamide-d2 (DCOND₂) typically involves the deuteration of formamide or the use of deuterated precursors. One common approach is through H/D exchange reactions where formamide is treated with a deuterium source, such as deuterium oxide (D₂O), often under catalytic conditions to facilitate the exchange of the amide and formyl protons.

Experimental Protocol: Synthesis of Formamide-d2 via H/D Exchange

Objective: To synthesize Formamide-d2 with high isotopic enrichment.

Materials:

• Formamide (HCONH₂)

• Deuterium oxide (D₂O, 99.8 atom % D)

• Potassium carbonate (K₂CO₃), anhydrous

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Distillation apparatus

Procedure:

• To a 100 mL round-bottom flask, add 20 mL of formamide and 50 mL of deuterium oxide.

• Add 0.5 g of anhydrous potassium carbonate as a catalyst to facilitate the H/D exchange.

• Equip the flask with a reflux condenser and place it on a heating mantle with a magnetic stirrer.

• Heat the mixture to reflux (approximately 110-120 °C) and maintain for 24 hours to allow for sufficient H/D exchange.

• After the reflux period, allow the mixture to cool to room temperature.

• To obtain purified Formamide-d2, the excess D₂O and the catalyst must be removed. This is achieved through fractional distillation under reduced pressure.

• Set up a vacuum distillation apparatus and carefully distill the mixture. The boiling point of Formamide-d2 is similar to that of formamide (around 210 °C at atmospheric pressure), but distillation under vacuum will lower the boiling point and prevent thermal decomposition.

• Collect the fraction corresponding to Formamide-d2.

• The isotopic purity of the resulting Formamide-d2 should be determined using ¹H NMR and/or mass spectrometry.

Data Presentation: Physical and Isotopic Properties

Property	Formamide (HCONH₂)	Formamide-d2 (DCOND₂)
Molecular Formula	CH₃NO	CD₃NO
Molecular Weight	45.04 g/mol [1][2]	48.06 g/mol [3]
Boiling Point	210 °C (decomposes)[1][2]	~210 °C[4]
Melting Point	2-3 °C[2]	2-3 °C[4]
Density (at 25 °C)	1.133 g/mL[2]	1.209 g/mL[4]
Refractive Index (n20/D)	1.447	1.447[4]
Isotopic Purity (typical)	N/A	>98 atom % D[4]
Mass Shift (M+)	N/A	M+3[4]

Analytical Characterization of Formamide-d2

The determination of isotopic purity is crucial for the effective use of Formamide-d2. The two primary analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Experimental Protocol: Isotopic Purity Determination by ¹H NMR

Objective: To quantify the percentage of deuterium incorporation in Formamide-d2.

Materials:

• Synthesized Formamide-d2

• Deuterated NMR solvent (e.g., DMSO-d₆)

• NMR tube

• NMR spectrometer

Procedure:

• Prepare a dilute solution of the synthesized Formamide-d2 in a deuterated NMR solvent (e.g., 5-10 mg in 0.6 mL of DMSO-d₆).

• Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1, typically 5 times the longest T1) to allow for complete relaxation of the protons, which is essential for accurate integration.

• Identify the residual proton signals corresponding to the formyl proton (HCO) and the amide protons (NH₂). In Formamide-d2, these signals should be significantly diminished.

• Integrate the area of the residual proton signals.

• To calculate the isotopic purity, compare the integral of the residual proton signals to the integral of a known internal standard or to the residual solvent peak if its concentration is known.

• The percentage of deuteration can be calculated as: %D = (1 - (Integral of residual protons / Expected integral for non-deuterated)) * 100.

Mass Spectrometry Analysis

Mass spectrometry provides a direct measurement of the mass-to-charge ratio (m/z) of the molecule, allowing for the confirmation of deuterium incorporation. For Formamide-d2 (DCOND₂), a molecular ion peak at m/z 48.06 would be expected, representing a mass shift of +3 compared to unlabeled formamide (m/z 45.04). The relative intensities of the isotopic peaks can be used to calculate the isotopic distribution and purity.[5]

Applications in Research and Drug Development

Formamide-d2 is a versatile tool with several key applications in scientific research and the pharmaceutical industry.

NMR Spectroscopy: A "Silent" Solvent for Structural Analysis

In ¹H NMR spectroscopy, the solvent itself can produce large signals that may overlap with and obscure the signals of the analyte. By using a deuterated solvent like Formamide-d2, the proton signals from the solvent are eliminated, providing a clear window to observe the protons of the molecule of interest. This is particularly crucial in the structural elucidation of small molecules and in studying molecular interactions.

Protein Denaturation Studies for NMR

Formamide is a well-known denaturant for proteins and nucleic acids.[6] Formamide-d2 can be used in NMR studies to monitor the unfolding of proteins. By observing the changes in the NMR spectrum of a protein in the presence of increasing concentrations of Formamide-d2, researchers can gain insights into the stability and folding pathways of the protein at the atomic level. The use of a deuterated denaturant is advantageous as it minimizes the interference from the denaturant's own proton signals.

Objective: To observe the denaturation of a protein using ¹H-¹⁵N HSQC NMR spectroscopy with Formamide-d2.

Materials:

• ¹⁵N-labeled protein of interest

• Formamide-d2

• NMR buffer (e.g., phosphate buffer in D₂O)

• NMR spectrometer equipped with a cryoprobe

Procedure:

• Prepare a stock solution of the ¹⁵N-labeled protein in the NMR buffer. The typical protein concentration for NMR is in the range of 0.1-1.0 mM.

• Acquire a reference ¹H-¹⁵N HSQC spectrum of the native protein. Each peak in this spectrum corresponds to a specific amide group in the protein backbone.

• Prepare a series of samples with increasing concentrations of Formamide-d2 (e.g., 0%, 10%, 20%, 30%, ... 80% v/v).

• Acquire a ¹H-¹⁵N HSQC spectrum for each sample.

• Analyze the spectra to observe changes in the chemical shifts and intensities of the amide peaks. As the protein unfolds, the peaks corresponding to the native state will decrease in intensity, and new peaks corresponding to the unfolded state will appear.

• By plotting the changes in peak intensity or chemical shift as a function of Formamide-d2 concentration, a denaturation curve can be generated, from which the thermodynamic stability of the protein can be determined.

Cryopreservation

Formamide is a component of vitrification solutions used for the cryopreservation of cells, tissues, and organs.[2] These solutions are designed to prevent the formation of damaging ice crystals during freezing by promoting a glass-like solidified state. While less common than its non-deuterated counterpart, Formamide-d2 can be used in cryoprotectant cocktails for specialized research applications where isotopic labeling is desired for subsequent analysis of the cryopreserved material.

Quantitative Proteomics: Stable Isotope Dimethyl Labeling

In quantitative proteomics, stable isotope labeling is a powerful technique for comparing the relative abundance of proteins between different samples. One widely used method is stable isotope dimethyl labeling, which utilizes formaldehyde and a reducing agent to label the primary amines of peptides.[7] Deuterated formaldehyde (CD₂O) is a key reagent in this workflow. While not Formamide-d2 itself, the principles of using a deuterated small molecule for isotopic labeling are directly applicable.

Caption: Stable isotope dimethyl labeling workflow for quantitative proteomics.

Conclusion

Formamide-d2 is a valuable and versatile tool for researchers, scientists, and drug development professionals. Its utility as a "silent" solvent in NMR spectroscopy, a denaturant for protein folding studies, a component in cryopreservation, and its conceptual link to stable isotope labeling techniques in proteomics underscore the importance of deuterium labeling in modern scientific research. The detailed experimental protocols and quantitative data provided in this guide are intended to facilitate the effective application of Formamide-d2 in a variety of experimental settings.

References

• 1. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Formamide - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]
• 4. 甲酰胺-d3 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Monitoring protein unfolding transitions by NMR-spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multiplex peptide stable isotope dimethyl labeling for quantitative proteomics | Springer Nature Experiments [experiments.springernature.com]

A Technical Guide to the Application of Formamide-d2 in Prebiotic Chemistry Research

Abstract: Formamide (HCONH₂) is a cornerstone molecule in prebiotic chemistry, recognized for its remarkable ability to generate a wide array of biomolecules, including the nucleobases of RNA and DNA, under plausible prebiotic conditions.[1][2][3][4] This technical guide explores the application of its deuterated isotopologue, formamide-d₂ (DCOND₂), as a sophisticated tool for elucidating the complex reaction mechanisms that may have led to the origin of life. By leveraging the deuterium kinetic isotope effect (KIE), researchers can probe rate-determining steps and trace atomic pathways, offering deeper insights into the synthesis of life's fundamental building blocks.

Introduction to Formamide-d2 and the Kinetic Isotope Effect

Formamide is a simple organic compound containing hydrogen, carbon, oxygen, and nitrogen—the essential elements for life.[3][5] Its capacity to act as both a reagent and a solvent, coupled with its detection in interstellar space, makes it a compelling candidate for the chemical origins of life.[3] Experiments have shown that heating formamide, particularly in the presence of mineral catalysts, yields purines, pyrimidines, amino acids, and carboxylic acids.[1][2][6]

The substitution of hydrogen (¹H) with its heavier, stable isotope deuterium (²H or D) to create formamide-d₂ provides a powerful, non-invasive method for studying reaction mechanisms. This approach relies on the Kinetic Isotope Effect (KIE) , the change in the rate of a chemical reaction upon isotopic substitution.[7][8] The C-D bond has a lower zero-point vibrational energy than the C-H bond, making it stronger and requiring more energy to break.[8][9] Consequently, if a C-H bond is broken in the rate-determining step of a reaction, the reaction will proceed more slowly when hydrogen is replaced by deuterium (a "normal" KIE, where kH/kD > 1).[7][8][9] This phenomenon allows researchers to identify bond-breaking events in the slowest, most critical step of a reaction pathway.

References

• 1. Formamide as the main building block in the origin of nucleic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Universal Geochemical Scenario for Formamide Condensation and Prebiotic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formamide-based prebiotic chemistry - Wikipedia [en.wikipedia.org]
• 4. Formamide chemistry and the origin of informational polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for Using Formamide-d2 as an NMR Solvent for Polar Compounds

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Formamide-d2 (DCONH₂), the deuterated isotopologue of formamide, presents a specialized and valuable tool in Nuclear Magnetic Resonance (NMR) spectroscopy for the analysis of highly polar compounds that exhibit poor solubility in common NMR solvents. Its strong hydrogen bonding capabilities and high dielectric constant make it an excellent medium for dissolving a wide range of polar analytes, including peptides, carbohydrates, natural products, and polar drug molecules, which may be intractable in solvents like D₂O or DMSO-d6.

The primary advantage of formamide-d2 lies in its ability to solubilize compounds that are rich in hydrogen bond donors and acceptors. This attribute is particularly beneficial in drug discovery and metabolomics, where the characterization of polar metabolites or drug candidates is often hampered by solubility issues. By providing a suitable matrix for these molecules, formamide-d2 enables the acquisition of high-quality NMR data, facilitating structural elucidation, conformational analysis, and the study of intermolecular interactions.

However, researchers should be aware of the potential for hydrogen-deuterium exchange between the solvent's amide deuterons and labile protons (e.g., -OH, -NH, -SH) on the analyte. This exchange can lead to the disappearance of certain proton signals from the ¹H NMR spectrum. While this can simplify complex spectra, it also results in the loss of information regarding these functional groups. The viscosity of formamide may also lead to broader spectral lines compared to less viscous solvents.

Comparison with Other Polar NMR Solvents:

Feature	Formamide-d2	Deuterium Oxide (D₂O)	DMSO-d6
Polarity	Very High	High	High
Hydrogen Bonding	Strong H-bond donor & acceptor	Strong H-bond donor & acceptor	H-bond acceptor
Solubility of Polar Organics	Excellent	Good, but variable for less polar compounds	Excellent
Analyte Proton Exchange	High potential for exchange with labile protons	High potential for exchange with labile protons	Lower potential for exchange
Chemical Shift Range	Wide	Narrower, often requires water suppression	Wide
Viscosity	High	Low	Moderate
Typical Use Cases	Highly polar, difficult-to-dissolve organic molecules, peptides, carbohydrates.	Water-soluble biomolecules, salts.	Broad range of organic compounds, peptides.

NMR Solvent Properties of Formamide-d2

Precise, experimentally determined chemical shifts for the residual protons and the carbon signal of commercially available formamide-d2 are not widely published. However, based on the properties of formamide and data from the analogous solvent N,N-Dimethylformamide-d7, the following are expected approximate chemical shift ranges. Users should determine the exact chemical shifts of their specific solvent batch as it can be influenced by temperature, pH, and impurities.

Parameter	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)	Multiplicity
Residual -CHD₂	~7.9 - 8.2	-	Triplet (due to ²H coupling)
Residual -COND₂	~7.0 - 7.5	-	Broad singlet
Carbonyl Carbon	-	~163 - 166	Triplet (due to ¹JCD coupling)
Water (H₂O/HDO)	Variable (typically 3.0-5.0)	-	Singlet/Triplet

Experimental Protocols

Protocol 1: Preparation of a Polar Analyte in Formamide-d2 for ¹H and ¹³C NMR

Materials:

• Analyte of interest (solid or oil)

• Formamide-d2 (DCONH₂)

• High-quality 5 mm NMR tube and cap

• Vortex mixer

• Pipettes

• Internal standard (optional, e.g., DSS-d6 for aqueous-like samples)

Procedure:

• Sample Weighing: Accurately weigh 5-25 mg of the solid analyte for ¹H NMR (50-100 mg for ¹³C NMR) into a clean, dry vial. For liquid or oil samples, use an equivalent molar amount.

• Solvent Addition: Add approximately 0.6-0.7 mL of formamide-d2 to the vial containing the analyte.

• Dissolution: Tightly cap the vial and vortex thoroughly to dissolve the sample. Gentle heating may be applied if the analyte is slow to dissolve, but monitor for any sample degradation.

• Transfer to NMR Tube: Once the sample is fully dissolved and the solution is clear, carefully transfer the solution into a clean, high-quality 5 mm NMR tube using a pipette. Avoid introducing any particulate matter.

• Referencing (Optional): If an internal standard is required for precise chemical shift referencing, add a small, known amount of a suitable standard (e.g., DSS-d6). Alternatively, the residual solvent peak can be used as a secondary reference once its chemical shift is calibrated against a primary standard.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

• Data Acquisition: Insert the sample into the NMR spectrometer. After temperature equilibration, lock the spectrometer on the deuterium signal of formamide-d2. Shim the magnetic field to obtain optimal resolution and lineshape. Acquire ¹H and/or ¹³C NMR spectra using appropriate parameters.

Protocol 2: Handling and Storage of Formamide-d2

• Hygroscopicity: Formamide-d2 is hygroscopic and will readily absorb moisture from the atmosphere. Store the solvent in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), and in a desiccator.

• Purity: Use high-purity formamide-d2 (≥99.5 atom % D) to minimize residual proton signals.

• Safety: Formamide is a teratogen and should be handled with appropriate personal protective equipment (gloves, lab coat, safety glasses) in a well-ventilated fume hood.

Visualizations

Caption: Workflow for NMR analysis using formamide-d2.

Caption: Formamide-d2 NMR in drug discovery.

Formamide-d2 in NMR Spectroscopy: A Detailed Guide for Researchers

Application Notes

Formamide-d2, the deuterated isotopologue of formamide, serves as a valuable solvent and chemical tool in Nuclear Magnetic Resonance (NMR) spectroscopy, particularly in the fields of biochemistry, molecular biology, and drug development. Its unique properties make it suitable for a range of specialized applications, from studying biomolecular structure and dynamics to assessing the stability of pharmaceutical formulations.

Key Applications:

• Solubilizing Polar Biomolecules: Formamide is an excellent solvent for a wide variety of polar organic compounds and biomolecules that have limited solubility in more common NMR solvents like water or DMSO.[1] This includes peptides, proteins, and nucleic acids, making formamide-d2 a crucial medium for NMR studies of these macromolecules.

• Studying Unfolded or Denatured States of Proteins and Nucleic Acids: One of the most significant applications of formamide-d2 in NMR is its use as a denaturing agent. Formamide effectively disrupts the hydrogen bonds that stabilize the secondary and tertiary structures of proteins and nucleic acids.[2][3][4] By acquiring NMR spectra in formamide-d2, researchers can study the chemical shifts and dynamics of these biomolecules in their unfolded or partially unfolded states. This is critical for understanding protein folding pathways, misfolding diseases, and the stability of biopharmaceuticals.

• Mimicking the Peptide Backbone: The amide group of formamide closely resembles the peptide bond that forms the backbone of proteins. This structural similarity makes it a useful model compound for studying hydrogen bonding and other interactions involving the peptide backbone.

• Drug Formulation and Stability Studies: In the pharmaceutical industry, understanding the stability of a drug substance in its formulation is paramount. Formamide-d2 can be used to simulate denaturing conditions to assess the robustness of biologic drugs like monoclonal antibodies or therapeutic peptides.[5][6] By monitoring changes in the NMR spectrum of a biopharmaceutical in the presence of formamide-d2, scientists can gain insights into its conformational stability and degradation pathways.

• High-Temperature NMR Studies: With a high boiling point of 210 °C, formamide is suitable for high-temperature NMR experiments.[7] This can be advantageous for studying molecules with low solubility at room temperature or for investigating temperature-dependent conformational changes.

Quantitative Data: 1H and 13C NMR Chemical Shifts

The following tables summarize the approximate 1H and 13C NMR chemical shifts for formamide-d2 (assumed to be N,N-dideuterioformamide, HCOND2) in various common deuterated solvents. These values are based on data for non-deuterated formamide and may vary slightly depending on the sample concentration, temperature, and pH.[8][9][10][11]

Table 1: Approximate 1H NMR Chemical Shifts (δ) of Formamide-d2 (HCOND2)

Solvent	Formyl Proton (CHO) (ppm)
CDCl3	~8.02
Acetone-d6	~7.96
DMSO-d6	~7.95
CD3OD	~7.92
D2O	~8.05

Note: The amide protons are replaced by deuterium in formamide-d2 and will not be observed in the 1H NMR spectrum.

Table 2: Approximate 13C NMR Chemical Shift (δ) of Formamide-d2 (HCOND2)

Solvent	Carbonyl Carbon (C=O) (ppm)
CDCl3	~165.5
DMSO-d6	~162.8
D2O	~169.4

Note: The carbonyl carbon signal may appear as a triplet due to coupling with the two deuterium atoms on the nitrogen.

Experimental Protocols

Protocol 1: General Sample Preparation for 1H and 13C NMR Spectroscopy using Formamide-d2

This protocol outlines the basic steps for preparing a sample for NMR analysis using formamide-d2 as the solvent.

Materials:

• Analyte (e.g., peptide, protein, small molecule)

• Formamide-d2 (HCOND2)

• NMR tube (5 mm, high precision)

• Vortex mixer

• Pipettes

Procedure:

• Determine Sample Concentration: For 1H NMR, a concentration of 1-10 mM is typically sufficient. For 13C NMR, a higher concentration of 10-50 mM is recommended due to the lower natural abundance of the 13C isotope.[12][13]

• Weigh the Analyte: Accurately weigh the required amount of the analyte and place it in a clean, dry microcentrifuge tube or directly into the NMR tube.

• Add Formamide-d2: Using a calibrated pipette, add the appropriate volume of formamide-d2 to the analyte to achieve the desired concentration. A typical volume for a standard 5 mm NMR tube is 0.5-0.6 mL.[13]

• Dissolve the Sample: Gently vortex the sample until the analyte is completely dissolved. If necessary, gentle heating or sonication can be used to aid dissolution, but care should be taken to avoid degradation of the analyte.

• Transfer to NMR Tube: If the sample was prepared in a separate vial, carefully transfer the solution to a clean NMR tube.

• Equilibrate: Allow the sample to equilibrate to the desired temperature inside the NMR spectrometer before starting the experiment.

Protocol 2: Studying Protein Unfolding using Formamide-d2 by NMR

This protocol describes a general workflow for monitoring the unfolding of a protein using formamide-d2 as a denaturant.

Materials:

• 15N-labeled protein of interest

• Formamide-d2

• NMR buffer (e.g., phosphate buffer in D2O)

• NMR spectrometer equipped with a cryoprobe

Procedure:

• Prepare a Stock Solution of the Protein: Dissolve the 15N-labeled protein in the desired NMR buffer to a final concentration of approximately 0.1-1 mM.

• Acquire a Reference Spectrum: Record a 2D 1H-15N HSQC spectrum of the native protein in the buffer. This spectrum will serve as a reference for the folded state.

• Titration with Formamide-d2:

  • Prepare a series of NMR samples with increasing concentrations of formamide-d2. This can be done by adding small aliquots of a concentrated formamide-d2 stock solution to the protein sample.

  • Typical final concentrations of formamide-d2 may range from 10% to 80% (v/v).

• Acquire 1H-15N HSQC Spectra: For each formamide-d2 concentration, acquire a 2D 1H-15N HSQC spectrum.

• Data Analysis:

  • Overlay the spectra obtained at different formamide-d2 concentrations with the reference spectrum of the native protein.

  • Monitor the chemical shift changes and the disappearance of cross-peaks corresponding to the folded state.

  • The appearance of a new set of cross-peaks at chemical shifts characteristic of random coil indicates protein unfolding.

  • By plotting the change in signal intensity or chemical shift as a function of formamide-d2 concentration, a denaturation curve can be generated to determine the midpoint of the unfolding transition.

Visualizations

Caption: Workflow for studying protein unfolding using formamide-d2 and NMR spectroscopy.

Caption: Relationship between formamide's properties and its NMR applications.

References

• 1. Formamide - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Thermodynamic effects of formamide on DNA stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Denaturation of deoxyribonucleic acid by formamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NMR Spectroscopy for Protein Higher Order Structure Similarity Assessment in Formulated Drug Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Evaluation of the Potential of NMR Spectroscopy and Computational Modelling Methods to Inform Biopharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 9. Formamide(75-12-7) 1H NMR [m.chemicalbook.com]
• 10. Formamide(75-12-7) 13C NMR spectrum [chemicalbook.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. NMR Sample Preparation [nmr.chem.umn.edu]
• 13. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Protein NMR Spectroscopy in Formamide-d2: A Specialized Approach for Challenging Systems

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the structure, dynamics, and interactions of proteins at atomic resolution. The choice of solvent is a critical parameter in solution NMR, with deuterated water (D₂O) being the most common solvent due to its ability to mimic physiological conditions. However, for proteins that are insoluble in aqueous solutions or for studies focused on unfolded or denatured states, alternative solvents are required. This document explores the specialized application of deuterated formamide (formamide-d2) as a solvent in protein NMR spectroscopy. While not a conventional solvent for native protein structure determination, formamide-d2 offers unique opportunities for characterizing intrinsically disordered proteins (IDPs), protein folding intermediates, and proteins that are otherwise intractable in aqueous buffers.

Applications of Protein NMR in Formamide-d2

The primary applications of protein NMR in formamide-d2 solution revolve around its properties as a strong denaturant and its ability to solubilize a wide range of organic molecules.

• Characterization of Unfolded and Denatured States: Formamide is a potent denaturant that can disrupt the tertiary and secondary structures of proteins. By acquiring NMR spectra in formamide-d2, researchers can study the conformational ensemble of the unfolded state in detail. This is crucial for understanding protein folding pathways and the thermodynamics of protein stability.

• Studying Intrinsically Disordered Proteins (IDPs): IDPs lack a stable three-dimensional structure under physiological conditions and are often challenging to study in aqueous solutions due to aggregation or limited chemical shift dispersion. Formamide-d2 can provide a suitable environment for maintaining the solubility of IDPs and for obtaining well-resolved NMR spectra.

• Solubilization of Hydrophobic Proteins and Peptides: Membrane proteins, amyloidogenic peptides, and other hydrophobic biomolecules are often insoluble in water. Formamide-d2 can serve as a solvent to enable structural and dynamic studies of these challenging systems.

• Hydrogen-Deuterium Exchange (HDX) Studies: While typically performed in D₂O, HDX experiments can be adapted to formamide-d2 to probe the solvent accessibility of amide protons in a non-aqueous environment. This can provide unique insights into the protein's structure and dynamics under denaturing conditions.[1][2][3][4][5][6]

Challenges and Considerations

The use of formamide-d2 in protein NMR presents several challenges that must be carefully considered:

• Denaturing Properties: Formamide will denature most globular proteins, making it unsuitable for studying their native structure.

• High Viscosity: Formamide is more viscous than water, which can lead to broader NMR signals due to slower molecular tumbling. This can be partially mitigated by acquiring data at higher temperatures.

• Solvent Signal: The residual proton signals from formamide-d2 can be intense and may require advanced solvent suppression techniques.

• Chemical Shift Referencing: Establishing a consistent chemical shift reference in a non-aqueous solvent can be challenging. Internal standards are essential for accurate referencing.

• Hygroscopic Nature: Formamide is hygroscopic and will readily absorb water from the atmosphere. This can introduce a strong water signal in the spectrum and alter the solvent properties. Samples should be prepared and handled in a dry environment.[7]

Experimental Protocols

The following protocols provide a general framework for performing protein NMR spectroscopy in formamide-d2. Optimization will be necessary for each specific protein and experiment.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR data.

Workflow for Sample Preparation

Caption: Workflow for preparing a protein sample for NMR spectroscopy in formamide-d2.

Detailed Steps:

• Protein Production and Purification: Express and purify the protein of interest using standard biochemical techniques. If isotopic labeling is required (e.g., ¹⁵N, ¹³C), grow the expression host in appropriately labeled minimal media.

• Lyophilization: Lyophilize the purified protein to a dry powder to remove all water. This is crucial to prevent a large residual water signal in the NMR spectrum.

• Solvent Preparation: Use high-purity, deuterated formamide (formamide-d2). To ensure dryness, it can be stored over molecular sieves. Add an internal chemical shift reference standard, such as tetramethylsilane (TMS), to the formamide-d2.

• Sample Dissolution: In a dry environment (e.g., a glove box), dissolve the lyophilized protein powder in the formamide-d2 solution containing the internal standard. The final protein concentration will depend on the protein's solubility and the requirements of the NMR experiment, but a starting point is typically 0.1-1.0 mM.

• Transfer to NMR Tube: Carefully transfer the protein solution to a clean, dry NMR tube. Seal the tube with a cap and parafilm to prevent moisture absorption.

NMR Data Acquisition

The choice of NMR experiments will depend on the specific research question.

Logical Flow for NMR Experiment Selection

Caption: Decision tree for selecting appropriate NMR experiments based on research objectives.

Recommended Experiments:

• 1D ¹H NMR: To quickly assess sample quality, concentration, and the extent of protein unfolding.

• 2D ¹H-¹⁵N HSQC: This is the standard "fingerprint" experiment for proteins. For an unfolded protein in formamide-d2, the chemical shift dispersion is expected to be poor, but it is still essential for resonance assignment.[8]

• 3D Triple-Resonance Experiments (HNCO, HNCACB, etc.): These are necessary for the sequential backbone resonance assignment of ¹⁵N/¹³C-labeled proteins.[9][10]

• 3D NOESY Experiments (e.g., ¹⁵N-edited NOESY-HSQC): To detect through-space correlations between protons, which can provide information about residual structure in the unfolded state.

• Relaxation Experiments (T₁, T₂, and {¹H}-¹⁵N NOE): To probe the dynamics of the protein backbone on the picosecond-to-nanosecond timescale.

Acquisition Parameters:

• Temperature: Higher temperatures (e.g., 298-313 K) are generally preferred to reduce the viscosity of formamide-d2 and improve spectral quality.

• Solvent Suppression: Utilize techniques like presaturation or watergate sequences to suppress the residual solvent signals.

• Recycling Delay: Should be optimized based on the T₁ relaxation times of the protein and the solvent.

Data Processing and Analysis

Standard NMR data processing software (e.g., TopSpin, NMRPipe) can be used.

• Fourier Transformation: Apply appropriate window functions and perform Fourier transformation.

• Phasing and Baseline Correction: Carefully phase the spectra and apply baseline correction.

• Chemical Shift Referencing: Reference the spectra to the internal standard (e.g., TMS at 0 ppm for ¹H).

• Resonance Assignment: Use the 2D and 3D spectra to assign the chemical shifts of the protein backbone and side chains.

• Data Analysis: Analyze the assigned chemical shifts, NOEs, and relaxation data to derive structural and dynamic information.

Quantitative Data Presentation

The following tables provide examples of the types of quantitative data that can be obtained and how they can be presented.

Table 1: ¹H and ¹⁵N Chemical Shift Comparison of a Model Peptide in D₂O vs. Formamide-d2

Residue	¹H Chemical Shift (ppm) in D₂O	¹⁵N Chemical Shift (ppm) in D₂O	¹H Chemical Shift (ppm) in Formamide-d2	¹⁵N Chemical Shift (ppm) in Formamide-d2	Δδ ¹H (ppm)	Δδ ¹⁵N (ppm)
Gly-1	8.35	109.2	8.12	110.5	-0.23	+1.3
Ala-2	8.15	122.5	7.98	124.1	-0.17	+1.6
Val-3	8.01	119.8	7.85	121.3	-0.16	+1.5
Leu-4	8.22	121.1	8.05	122.9	-0.17	+1.8
Ile-5	7.95	120.5	7.79	122.2	-0.16	+1.7

Note: These are hypothetical data for illustrative purposes.

Table 2: Backbone Amide Hydrogen Exchange Rates in Formamide-d2

Residue	Exchange Rate Constant (kₑₓ) (s⁻¹)	Protection Factor (P)
Ser-10	1.5 x 10⁻²	1.2
Lys-11	9.8 x 10⁻³	1.8
Thr-12	2.1 x 10⁻³	8.6
Phe-13	1.5 x 10⁻⁴	120
Gly-14	8.5 x 10⁻³	2.1

Note: Protection factors are calculated relative to an intrinsically disordered peptide in the same solvent. These are hypothetical data.

Conclusion

Protein NMR spectroscopy in formamide-d2 solution is a specialized technique with niche applications for studying proteins that are not amenable to analysis in aqueous solutions. While it presents significant challenges, particularly due to its denaturing properties and high viscosity, it offers a unique window into the structure and dynamics of unfolded states, intrinsically disordered proteins, and hydrophobic proteins. The protocols and considerations outlined in this document provide a starting point for researchers interested in exploring this advanced NMR application. Careful experimental design and data interpretation are paramount for obtaining meaningful results.

References

• 1. NMR Analysis of Native-State Protein Conformational Flexibility by Hydrogen Exchange | Springer Nature Experiments [experiments.springernature.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Monitoring Hydrogen Exchange During Protein Folding by Fast Pressure Jump NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Using NMR-detected hydrogen-deuterium exchange to quantify protein stability in cosolutes, under crowded conditions in vitro and in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deuterium/hydrogen exchange factors measured by solution nuclear magnetic resonance spectroscopy as indicators of the structure and topology of membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.cbc.osu.edu [research.cbc.osu.edu]
• 7. labinsights.nl [labinsights.nl]
• 8. Monitoring protein unfolding transitions by NMR-spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 10. users.cs.duke.edu [users.cs.duke.edu]

Application Notes and Protocols for Studying Protein Dynamics with Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) is a powerful biophysical technique used to study protein conformation, dynamics, and interactions in solution.[1][2] By monitoring the exchange of backbone amide hydrogens with deuterium from a deuterated solvent, HDX-MS provides valuable insights into the solvent accessibility and hydrogen bonding networks within a protein. This information is critical for understanding protein function, allosteric regulation, and for the development of novel therapeutics.[3][4]

These application notes provide a comprehensive overview of the principles and protocols for conducting HDX-MS experiments. While the standard and most widely documented method utilizes deuterium oxide (D₂O) as the deuterating solvent, we also address the potential application of formamide-d₂ for specialized scenarios, such as studies involving proteins with poor aqueous solubility.

Principle of Hydrogen-Deuterium Exchange

The fundamental principle of HDX-MS lies in the exchange of labile hydrogens, primarily those on the protein backbone amides, with deuterium atoms from the surrounding solvent.[5] The rate of this exchange is highly dependent on the local structural environment. Amide hydrogens in flexible, solvent-exposed regions of a protein will exchange rapidly, while those involved in stable hydrogen bonds within secondary structures (α-helices and β-sheets) or buried within the protein core are protected from exchange and thus exchange much more slowly.[2]

By measuring the increase in mass of the protein or its peptic peptides over time using mass spectrometry, a picture of the protein's conformational dynamics can be constructed.[6] Comparing the deuterium uptake patterns of a protein in different states (e.g., with and without a ligand) can reveal regions of the protein involved in binding, conformational changes, and allosteric effects.[7]

The Role of Formamide-d₂ in HDX-MS

While D₂O is the most common solvent for HDX-MS experiments, its highly polar nature can be a limitation for studying proteins that are poorly soluble in aqueous solutions, such as some membrane proteins or aggregated protein species. In such cases, the use of a deuterated organic solvent like formamide-d₂ could potentially offer a solution. Formamide is a polar aprotic solvent that can solubilize a wide range of organic molecules and proteins.

Although the use of formamide as a mobile-phase modifier to enable sub-zero temperature chromatography in HDX-MS has been reported, detailed protocols and extensive application data for its use as the primary deuterating solvent are not widely available in the current scientific literature.[8] The protocols and data presented in these notes are therefore based on the well-established D₂O methodology. The principles, however, can be adapted for exploratory studies with formamide-d₂ with careful consideration of its effects on protein structure and exchange kinetics.

Experimental Workflow for HDX-MS

A typical bottom-up HDX-MS experiment involves several key steps: deuterium labeling, quenching, proteolysis, liquid chromatography (LC) separation, and mass spectrometry (MS) analysis.

Caption: General experimental workflow for a bottom-up HDX-MS experiment.

Detailed Experimental Protocols

Protocol 1: Standard HDX-MS using D₂O

This protocol is suitable for most soluble proteins and their complexes.

1. Sample Preparation:

• Prepare the protein of interest at a concentration of 5-20 µM in a suitable aqueous buffer (e.g., 20 mM Tris, 150 mM NaCl, pH 7.4).

• For protein-ligand interaction studies, prepare two sets of samples: the apo (unbound) protein and the protein pre-incubated with the ligand at a saturating concentration.

• Ensure the final protein solution is free of interfering substances like glycerol or detergents if possible.

2. Deuterium Labeling:

• Prepare a deuterated labeling buffer by lyophilizing the aqueous buffer and reconstituting it in 99.9% D₂O. Adjust the pD to the desired value (pD = pH_reading + 0.4).

• To initiate the exchange reaction, dilute the protein sample (e.g., 5 µL) into the deuterated labeling buffer (e.g., 45 µL) at a controlled temperature (typically 4°C or 25°C).

• Incubate the reaction for various time points (e.g., 10s, 1min, 10min, 1h, 4h) to monitor the kinetics of deuterium uptake.

3. Quenching:

• Prepare a quench buffer (e.g., 0.5 M TCEP, 4 M Guanidine-HCl in 100 mM phosphate buffer, pH 2.5).

• To stop the exchange reaction at each time point, add an equal volume of ice-cold quench buffer to the labeling reaction mixture. This rapidly drops the pH and temperature, minimizing back-exchange.

• Immediately freeze the quenched samples in liquid nitrogen and store at -80°C until analysis.

4. LC-MS/MS Analysis:

• Thaw the quenched samples on ice.

• Inject the sample onto an online immobilized pepsin column for digestion at a low temperature (e.g., 4°C).

• The resulting peptides are trapped and desalted on a C18 trap column.

• Separate the peptides using a C18 analytical column with a suitable gradient of acetonitrile in 0.1% formic acid.

• Analyze the eluting peptides using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) capable of accurate mass measurements.

5. Data Analysis:

• Identify the peptic peptides from a non-deuterated control run using MS/MS data.

• For each deuterated sample, determine the centroid mass of the isotopic envelope for each identified peptide.

• Calculate the deuterium uptake for each peptide at each time point by subtracting the mass of the non-deuterated peptide.

• Compare the deuterium uptake profiles between different states of the protein (e.g., apo vs. ligand-bound) to identify regions with altered conformation or dynamics.

Protocol 2: Conceptual HDX-MS using Formamide-d₂ (Exploratory)

This conceptual protocol is for proteins that are insoluble in aqueous buffers. Note: This is a theoretical adaptation and requires significant optimization.

1. Sample Preparation:

• Solubilize the protein of interest in a suitable buffer containing a minimal amount of co-solvent, or directly in deuterated formamide (formamide-d₂).

• The protein concentration will need to be optimized based on its solubility and the sensitivity of the mass spectrometer.

2. Deuterium Labeling:

• The labeling is initiated by dissolving the protein in formamide-d₂.

• The incubation times will need to be empirically determined, as the exchange rates in formamide will differ significantly from those in D₂O.

3. Quenching:

• A non-aqueous quenching solution will be required. This could potentially involve rapid dilution into a cold, acidic organic solvent mixture to precipitate the protein and halt the exchange. The development of an effective quenching strategy is a critical step.

4. Proteolysis:

• Online pepsin digestion may not be feasible directly from a formamide solution. An offline digestion in a compatible buffer after solvent exchange or protein precipitation and resolubilization would be necessary.

5. LC-MS/MS Analysis:

• The digested peptides would need to be resolubilized in a solvent compatible with reversed-phase liquid chromatography.

• The LC-MS/MS analysis would proceed similarly to the standard protocol.

6. Data Analysis:

• Data analysis would follow the same principles as the D₂O-based method, with the caveat that the intrinsic exchange rates in formamide are unknown and would need to be considered when interpreting the data.

Data Presentation

Quantitative data from HDX-MS experiments are typically presented in tables summarizing the deuterium uptake for each peptide. This allows for easy comparison between different states of the protein.

Table 1: Example of Deuterium Uptake Data for a Protein in Apo and Ligand-Bound States

Peptide Sequence	Residue Range	Apo - 1 min (Da)	Ligand-Bound - 1 min (Da)	ΔD (Apo - Ligand) (Da)
VGYVGSQPAE	12-21	3.45	1.23	2.22
LFTGHPET	45-52	2.11	2.08	0.03
KIVYSTRY	89-96	4.56	4.60	-0.04
...	...	...	...	...

Table 2: Summary of Peptides with Significant Changes in Deuterium Uptake

Peptide Sequence	Residue Range	Protection/Deprotection	p-value
VGYVGSQPAE	12-21	Protection	< 0.01
...	...	...	...

Visualization of HDX-MS Data

Visualizing HDX-MS data on protein structures or as signaling pathway diagrams can greatly aid in the interpretation of the results.

Caption: A simplified signaling pathway illustrating drug binding and allosteric effects.

Caption: Logical relationships governing the rate of hydrogen-deuterium exchange.

Conclusion

HDX-MS is a versatile and sensitive method for probing protein structure and dynamics in solution. The standard D₂O-based protocol is robust and widely applicable for a variety of research questions in basic science and drug development. While the use of formamide-d₂ presents a potential avenue for studying challenging, poorly soluble proteins, further methods development and validation are required to establish it as a routine technique. The protocols and information provided herein serve as a comprehensive guide for researchers looking to implement HDX-MS in their laboratories.

References

• 1. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrogen exchange mass spectrometry for studying protein structure and dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative Hydrogen–Deuterium Exchange Mass Spectrometry for Simultaneous Structural Characterization and Affinity Indexing of Single Target Drug Candidate Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrogen Deuterium Exchange (HDX) mass spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
• 6. youtube.com [youtube.com]
• 7. Hydrogen-Deuterium Exchange Mass Spectrometry to Study Protein Complexes | Springer Nature Experiments [experiments.springernature.com]
• 8. Hydrogen/deuterium exchange-mass spectrometry of integral membrane proteins in native-like environments: current scenario and the way forward - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Formamide-d2 for In-Situ NMR Reaction Monitoring

Audience: Researchers, scientists, and drug development professionals.

Introduction: In-situ Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive analytical technique that allows for the real-time monitoring of chemical reactions.[1][2] By acquiring spectra at successive time points without disturbing the reaction mixture, researchers can gain detailed insights into reaction kinetics, identify transient intermediates, and determine product distributions. The choice of solvent is critical for successful in-situ NMR studies. Deuterated solvents are essential to avoid large solvent signals that would otherwise obscure the signals from the analytes.[3]

Formamide-d2 (DCOND₂) is a highly polar, aprotic solvent that offers unique advantages for monitoring specific classes of chemical reactions. Its high dielectric constant and ability to dissolve a wide range of polar organic molecules, peptides, and inorganic salts make it an excellent choice for reactions that are not soluble in more common NMR solvents. Furthermore, its high boiling point allows for the monitoring of reactions at elevated temperatures. This application note provides a detailed protocol for utilizing formamide-d2 as a solvent for in-situ NMR reaction monitoring, using a representative electrophilic aromatic substitution reaction as an illustrative example.

Key Properties of Formamide-d2

Formamide-d2 is a valuable solvent for in-situ NMR due to its physical and spectroscopic properties. Its high boiling point is particularly useful for studying reactions that require elevated temperatures.

Property	Value	Reference
Chemical Formula	CD₃NO	-
Molecular Weight	48.06 g/mol	-
Appearance	Colorless liquid	[4][5]
Boiling Point	~210 °C (decomposes)	[4][5]
Melting Point	~2.5 °C	[4][5]
Density	~1.19 g/cm³ (estimated)	[4][5]
¹H NMR Residual Peak	Broad singlet, ~8.0 ppm	[6][7][8]
¹³C NMR Peak	Triplet, ~163 ppm	[8]
Solubility	Miscible with water, acetone, methanol, ethanol	[9]

Application Example: Monitoring an Electrophilic Aromatic Substitution Reaction

This section details the monitoring of the nitration of a substituted benzene derivative, a classic example of an electrophilic aromatic substitution. Formamide-d2 is an ideal solvent for this reaction, as it readily dissolves both the aromatic substrate and the nitrating agent.

Reaction: Substituted Benzene + HNO₃/H₂SO₄ → Nitro-substituted Benzene + H₂O

The progress of this reaction can be monitored by observing the disappearance of the reactant's aromatic proton signals and the simultaneous appearance of the product's distinct aromatic signals in the ¹H NMR spectrum.

Experimental Workflow

The general workflow for in-situ NMR reaction monitoring involves careful sample preparation, instrument setup, automated data acquisition, and subsequent data processing to extract kinetic information.

Figure 1: General experimental workflow for in-situ NMR reaction monitoring.

Detailed Experimental Protocol

1. Sample Preparation:

• Reactant 1 Solution: Accurately weigh the aromatic substrate and dissolve it in a known volume of formamide-d2 to achieve the desired concentration (e.g., 0.1 M).

• Internal Standard: Add a suitable internal standard (e.g., 1,3,5-trimethoxybenzene), which has signals that do not overlap with reactant or product signals, to the Reactant 1 solution.

• Reactant 2 Solution: Prepare a solution of the nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) in formamide-d2. Caution: This should be done carefully in a fume hood with appropriate personal protective equipment.

• NMR Tube Preparation: Transfer a precise volume (e.g., 500 µL) of the Reactant 1/internal standard solution into a clean, dry 5 mm NMR tube.

2. NMR Instrument Setup:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer using the deuterium signal from formamide-d2.

• Tune and shim the probe to obtain optimal resolution and lineshape.

• Set the sample temperature to the desired reaction temperature (e.g., 25 °C). Allow the sample to equilibrate for at least 5-10 minutes.

3. Data Acquisition:

• Acquire a single ¹H NMR spectrum before initiating the reaction. This will serve as the t=0 reference.

• Carefully inject a stoichiometric amount of the Reactant 2 solution into the NMR tube.

• Immediately start the automated acquisition sequence. A pseudo-2D "kinetics" experiment is often used for this purpose.[1]

• Acquisition Parameters:

  • Pulse Program: A standard 1D pulse sequence (e.g., zg30).

  • Number of Scans (NS): Keep NS low (e.g., 4-8) to ensure each spectrum is a "snapshot" of the reaction at a specific time point.[1]

  • Recycle Delay (D1): Set D1 to be at least 5 times the longest T1 relaxation time of the protons of interest to ensure full relaxation and accurate quantification.

  • Acquisition Time (AQ): Set to capture the full spectral width.

  • Time Delay Array: Program a series of delays between acquisitions to cover the entire reaction time course.

4. Data Processing and Analysis:

• Apply Fourier transform, phase correction, and baseline correction to the entire series of spectra.

• Integrate the characteristic peaks of the reactant, product, and the internal standard for each time point.

• Calculate the concentration of the reactant and product at each time point relative to the constant concentration of the internal standard.

• Plot the concentration of the reactant and/or product as a function of time.

• From this data, determine the reaction order and calculate the rate constant (k).

Hypothetical Reaction Pathway

The nitration of an aromatic compound proceeds through a well-established electrophilic aromatic substitution mechanism, involving the formation of a sigma complex (Wheland intermediate).

Figure 2: Simplified reaction pathway for electrophilic aromatic nitration.

Quantitative Data Presentation (Illustrative)

The following tables present illustrative data that could be obtained from the in-situ NMR monitoring of the hypothetical nitration reaction.

Table 1: Concentration Changes Over Time

Time (min)	Integral (Reactant)	Integral (Product)	[Reactant] (M)	[Product] (M)
0	1.00	0.00	0.100	0.000
5	0.85	0.15	0.085	0.015
10	0.72	0.28	0.072	0.028
20	0.52	0.48	0.052	0.048
30	0.38	0.62	0.038	0.062
45	0.23	0.77	0.023	0.077
60	0.14	0.86	0.014	0.086

Note: Concentrations are calculated relative to an internal standard.

Table 2: Calculated Kinetic Parameters

Parameter	Value	Method of Determination
Reaction Order	First-order	Plot of ln[Reactant] vs. Time
Rate Constant (k)	0.033 min⁻¹	Slope of the first-order plot
Half-life (t₁/₂)	21.0 min	0.693 / k
Final Yield	86%	Based on final product concentration

Conclusion

Formamide-d2 is a highly effective solvent for in-situ NMR reaction monitoring, particularly for reactions involving polar substrates or those requiring elevated temperatures. Its physical properties allow for a wide operational range, and its deuteration ensures a clear spectral window for observing reacting species. The detailed protocol provided herein offers a robust framework for researchers in organic synthesis and drug development to leverage in-situ NMR for gaining a deeper understanding of reaction mechanisms and kinetics, ultimately facilitating process optimization and the discovery of new chemical entities.

References

• 1. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Formamide - Wikipedia [en.wikipedia.org]
• 6. research.cbc.osu.edu [research.cbc.osu.edu]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. chem.washington.edu [chem.washington.edu]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for 2D NMR Experiments (COSY, NOESY) using Deuterated Formamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting two-dimensional Nuclear Magnetic Resonance (2D NMR) experiments, specifically Correlation Spectroscopy (COSY) and Nuclear Overhauser Effect Spectroscopy (NOESY), using deuterated formamide as a solvent. These techniques are pivotal for elucidating molecular structure and conformation, which is critical in drug development and chemical research.

Introduction to Deuterated Formamide in NMR

Deuterated solvents are essential in proton (¹H) NMR spectroscopy to avoid strong solvent signals that can obscure the signals from the sample of interest.[1][2] Formamide, a polar aprotic solvent, is particularly useful for dissolving a wide range of organic and inorganic compounds, including peptides and other biomolecules.[3][4] Its deuterated form, typically Formamide-d₃ (DCOND₂), provides a suitable medium for studying solutes that are highly soluble in formamide. The use of a deuterated solvent also allows the NMR instrument to "lock" onto the deuterium signal, which corrects for minor drifts in the magnetic field during the experiment.[1]

Experimental Protocols

1. Sample Preparation

High-quality NMR spectra are contingent on proper sample preparation.[1] The following steps outline the procedure for preparing a sample using deuterated formamide.

• Cleanliness: Ensure all glassware, including the NMR tube and pipettes, are thoroughly clean and dry to prevent contamination.[1][5] Washing with a suitable solvent like acetone and drying overnight is recommended.[5]

• Analyte Quantity: For ¹H NMR of small organic molecules, 5-25 mg of the compound is typically required.[6] For larger molecules or less sensitive experiments like ¹³C NMR, a higher concentration may be necessary.[6]

• Dissolution: Dissolve the sample in the appropriate amount of deuterated formamide. For a standard 5 mm NMR tube, a solvent volume of 0.5 - 0.6 mL is required, corresponding to a solution height of about 40 mm.[5]

• Homogenization: Ensure the sample is completely dissolved to form a homogeneous solution.[1] If any solid particles are present, the solution must be filtered, for instance, through a Pasteur pipette with a small plug of glass wool, to prevent distortion of the magnetic field homogeneity which can lead to broadened spectral lines.[5][6]

• Degassing (for NOESY): For small molecules, dissolved oxygen can significantly reduce or quench the NOE effect.[7][8] It is crucial to degas the sample using the freeze-pump-thaw method. This involves freezing the sample in liquid nitrogen, evacuating the headspace, and then allowing it to thaw under vacuum. This cycle should be repeated 3-4 times.[8]

2. COSY (Correlation Spectroscopy) Experiment Protocol

The COSY experiment is a homonuclear 2D NMR technique that reveals scalar (through-bond) couplings between protons, typically over two to three bonds.[9][10] Cross-peaks in a COSY spectrum indicate which protons are J-coupled.[10][11]

• Initial Setup:

  • Insert the sample into the spectrometer. It is generally recommended that COSY experiments are run without sample spinning.[12]

  • Lock onto the deuterium signal of the formamide-d₃ and shim the magnetic field to achieve good homogeneity.[13][14]

• Acquire a 1D ¹H Spectrum:

  • Record a standard 1D proton spectrum to determine the spectral width and the center of the spectrum (transmitter offset).[15][16] This is crucial for setting up the 2D experiment correctly.

• Set Up the 2D COSY Experiment:

  • Create a new experiment and load a standard COSY pulse sequence (e.g., cosygpphpp on Bruker systems).[11]

  • Transfer the spectral width and transmitter offset from the 1D experiment.[12][15]

  • Set the key acquisition parameters as detailed in the table below.

• Acquisition:

  • Start the 2D acquisition.[12] The duration of the experiment will depend on the number of scans and increments.[14]

• Processing:

  • After acquisition, the 2D data is processed using a two-dimensional Fourier transform.[11] Window functions (e.g., sine-bell) are typically applied to both dimensions to improve the spectral appearance.[12]

3. NOESY (Nuclear Overhauser Effect Spectroscopy) Experiment Protocol

The NOESY experiment identifies protons that are close to each other in space (typically within 5 Å), through the Nuclear Overhauser Effect.[11][17] This is invaluable for determining the three-dimensional structure of molecules.

• Initial Setup:

  • Similar to the COSY experiment, insert the degassed sample, lock, and shim.[16] NOESY experiments should also be run without sample spinning.[16]

• Acquire a 1D ¹H Spectrum:

  • As with COSY, a 1D spectrum is necessary to determine the optimal spectral width and transmitter offset.[16]

• Set Up the 2D NOESY Experiment:

  • Create a new experiment and load a standard phase-sensitive NOESY pulse sequence (e.g., noesyphsw on Bruker systems).[16]

  • Copy the spectral parameters from the 1D experiment.[16]

  • A critical parameter in NOESY is the mixing time (d8), which allows for cross-relaxation to occur. The optimal mixing time depends on the molecular weight of the analyte.[7][8]

• Acquisition:

  • Start the 2D acquisition. The experimental time will be influenced by the number of scans, increments, and the relaxation delay.[16]

• Processing:

  • The acquired data is processed with a 2D Fourier transform.[11] Appropriate window functions are applied before transformation.[16]

Data Presentation: Quantitative Parameters

The following tables summarize typical quantitative parameters for COSY and NOESY experiments. These values may need to be optimized depending on the specific sample and spectrometer.

Table 1: Typical Acquisition Parameters for a COSY Experiment

Parameter	Symbol	Typical Value	Purpose
Pulse Program	-	cosygp or similar	Defines the sequence of RF pulses and gradients.
Relaxation Delay	d1	1-2 s	Allows for relaxation of magnetization between scans.[15]
Number of Scans	ns	2-16 (multiple of phase cycle)	Number of times each increment is scanned to improve signal-to-noise.[14]
Number of Increments	td(F1) / ni	128-512	Determines the resolution in the indirect dimension (F1).[14][15]
Time Domain Data Size	td(F2)	1K-2K points	Number of data points collected in the direct dimension (F2).[12]
Spectral Width	sw(F1), sw(F2)	Set to enclose all proton signals	The frequency range to be observed in both dimensions.[15]
Pulse Width (90°)	p1	Calibrated for each probe	The duration of the radiofrequency pulse that rotates the magnetization by 90°.[13]

Table 2: Typical Acquisition Parameters for a NOESY Experiment

Parameter	Symbol	Typical Value	Purpose
Pulse Program	-	noesyphsw or similar	Standard phase-sensitive NOESY pulse sequence.[16]
Relaxation Delay	d1	1-2 s	Allows for spin-lattice relaxation between scans.
Mixing Time	d8	Varies with molecular weight	Allows for NOE buildup through cross-relaxation.[7]
0.5 - 1.0 s (small molecules, <600 Da)	Maximizes NOE for small molecules.[7]
0.1 - 0.5 s (medium molecules)	A shorter time is used for medium-sized molecules.[7]
0.05 - 0.2 s (large molecules, >1200 Da)	Short mixing time to stay in the linear buildup range and avoid spin diffusion.[7]
Number of Scans	ns	8-32 (multiple of phase cycle)	Averaging to improve signal-to-noise.[16]
Number of Increments	td(F1) / ni	128-512	Defines the resolution in the F1 dimension.[16]
Time Domain Data Size	td(F2)	1K-2K points	Number of data points in the direct dimension.[16]
Spectral Width	sw(F1), sw(F2)	Set to enclose all proton signals	Frequency range in both dimensions.[16]
Pulse Width (90°)	p1	Calibrated for each probe	Duration of the 90° RF pulse.[16]

Visualization of Workflows and Concepts

Diagram 1: General 2D NMR Experimental Workflow

A generalized workflow for 2D NMR experiments from sample preparation to data analysis.

Diagram 2: COSY vs. NOESY Signaling Pathways

This diagram illustrates the fundamental difference between COSY and NOESY experiments.

References

• 1. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 2. labinsights.nl [labinsights.nl]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. What are the solvents used in NMR? What is the Deuterated solvent? - Mesbah Energy [irisotope.com]
• 5. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 6. NMR Sample Preparation [nmr.chem.umn.edu]
• 7. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 8. umymfor.fcen.uba.ar [umymfor.fcen.uba.ar]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. nmr.ceitec.cz [nmr.ceitec.cz]
• 11. nmr-center.nmrsoft.com [nmr-center.nmrsoft.com]
• 12. TUTORIAL: 2D COSY EXPERIMENT [imserc.northwestern.edu]
• 13. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 14. 2D 1H-1H COSY [nmr.chem.ucsb.edu]
• 15. nmr.ucdavis.edu [nmr.ucdavis.edu]
• 16. TUTORIAL: 2D NOESY EXPERIMENT [imserc.northwestern.edu]
• 17. nmr.chem.indiana.edu [nmr.chem.indiana.edu]

Application Notes and Protocols for Quantitative NMR (qNMR) utilizing Formamide-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for the precise determination of the concentration and purity of substances. It relies on the direct proportionality between the integrated NMR signal intensity and the number of nuclei contributing to that signal. The selection of an appropriate deuterated solvent and internal standard is critical for accurate and reproducible qNMR results.

This document outlines a detailed protocol for the use of Formamide-d2 as a solvent in qNMR analysis. While not a conventional solvent for this purpose, its high polarity and potential for specific applications, such as in the analysis of highly polar compounds or in certain drug formulation matrices, make it a subject of interest. These protocols are based on established qNMR principles and adapted for the specific properties of Formamide-d2.

Properties and Suitability of Formamide-d2 for qNMR

Formamide-d2 (DCONH2) is the deuterated isotopologue of formamide. Its physical and chemical properties must be considered for its application in qNMR.

Key Properties:

• Physical State: Colorless, viscous liquid.[1][2][3]

• Boiling Point: Approximately 210 °C (decomposes above 180 °C).[1][2][4]

• Solubility: Miscible with water, ethanol, acetone, and other polar solvents.[4][5]

• Hygroscopicity: Formamide is hygroscopic and should be handled in a dry environment to prevent moisture absorption.[1]

• NMR Spectrum: The 1H NMR spectrum of residual protons in Formamide-d2 will show signals for the amide (-NH2) and formyl (-CHO) protons. The precise chemical shifts are dependent on temperature and solute.

Suitability as a qNMR Solvent:

• Advantages: Its high polarity may be advantageous for dissolving highly polar analytes that are insoluble in more common NMR solvents.

• Challenges:

  • The high boiling point can make sample recovery difficult.

  • Its tendency to decompose at high temperatures requires careful temperature control during experiments.[2][6]

  • The presence of amide protons can lead to broad signals and exchange with labile protons on the analyte, potentially complicating quantification.

  • Its hygroscopic nature necessitates careful sample handling to avoid water contamination, which can interfere with the NMR spectrum.

Experimental Protocols

The following protocols provide a detailed methodology for performing qNMR experiments using Formamide-d2 as the solvent.

Sample Preparation

Meticulous sample preparation is paramount for accurate qNMR measurements.

• Selection of Internal Standard (IS): Choose a high-purity (≥99%) internal standard that is soluble in Formamide-d2 and has at least one signal that is well-resolved from the analyte and solvent signals.[7] Examples of potentially suitable internal standards for polar solvents include Maleic acid or DSS (Sodium 2,2-dimethyl-2-silapentane-5-sulfonate), though their solubility and stability in Formamide-d2 should be verified.

• Weighing:

  • Accurately weigh a specific amount of the analyte (e.g., 5-20 mg) into a clean, dry vial using an analytical balance with a readability of at least 0.01 mg.[8]

  • Accurately weigh a suitable amount of the internal standard into the same vial. The molar ratio of the internal standard to the analyte should ideally be close to 1:1.

• Dissolution:

  • Add a precise volume of Formamide-d2 (e.g., 0.6 mL) to the vial containing the analyte and internal standard.

  • Ensure complete dissolution by vortexing or gentle sonication. Visually inspect the solution to confirm the absence of any solid particles.

• Transfer to NMR Tube:

  • Transfer the solution to a high-quality 5 mm NMR tube.

  • Cap the NMR tube securely to prevent solvent evaporation and moisture absorption.

NMR Data Acquisition

The following are general guidelines for setting up the NMR experiment. Parameters should be optimized for the specific instrument and sample.

Parameter	Recommended Setting	Rationale
Pulse Program	A standard single-pulse experiment (e.g., 'zg' on Bruker) with a 90° pulse.[8]	Ensures uniform excitation across the spectrum.
Temperature	298 K (25 °C), with precise regulation (± 0.1 K).[8]	Maintains consistent chemical shifts and minimizes temperature-dependent effects.
Spectral Width (SW)	Sufficient to encompass all signals of interest (analyte, IS, and residual solvent).	Prevents signal aliasing.
Acquisition Time (AQ)	At least 2.5 seconds.[1][2]	Ensures good digital resolution and avoids truncation of the FID, which can cause baseline distortions.
Relaxation Delay (D1)	≥ 5 times the longest T1 of both the analyte and internal standard signals.	Allows for full relaxation of the nuclei between scans, which is crucial for accurate integration. The T1 values should be experimentally determined using an inversion-recovery experiment.
Number of Scans (NS)	Sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[9]	High S/N is essential for precise and accurate integration.
Dummy Scans (DS)	4 or more.[8]	Establishes a steady state before data acquisition begins.

Data Processing

Proper data processing is as critical as data acquisition for obtaining accurate quantitative results.

• Fourier Transformation: Apply an exponential window function (line broadening, LB) of 0.3 Hz to improve the S/N without significantly distorting the lineshape.

• Phasing: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline across the entire spectrum.

• Integration:

  • Integrate the well-resolved signals of the analyte and the internal standard.

  • Ensure the integration limits are set wide enough to encompass the entire signal, including any 13C satellites.

  • Avoid integrating signals that overlap with impurities or solvent peaks.

Data Analysis and Calculation

The purity or concentration of the analyte can be calculated using the following formula:

Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

Where:

• I_analyte: Integral of the analyte signal

• I_IS: Integral of the internal standard signal

• N_analyte: Number of protons contributing to the analyte signal

• N_IS: Number of protons contributing to the internal standard signal

• M_analyte: Molar mass of the analyte

• M_IS: Molar mass of the internal standard

• m_analyte: Mass of the analyte

• m_IS: Mass of the internal standard

• P_IS: Purity of the internal standard

Quantitative Data Summary (Hypothetical Example)

The following table presents hypothetical data for the purity determination of a fictional drug substance, "Compound X," using the described qNMR protocol with Formamide-d2 as the solvent and Maleic Acid as the internal standard.

Parameter	Value
Analyte	Compound X
Molar Mass of Analyte (M_analyte)	350.4 g/mol
Mass of Analyte (m_analyte)	15.25 mg
Analyte Signal Integral (I_analyte)	2.85
Number of Protons (N_analyte)	2
Internal Standard (IS)	Maleic Acid
Molar Mass of IS (M_IS)	116.07 g/mol
Mass of IS (m_IS)	5.12 mg
Purity of IS (P_IS)	99.8%
IS Signal Integral (I_IS)	1.00
Number of Protons (N_IS)	2
Calculated Purity of Compound X	98.9%

Diagrams

Experimental Workflow

Caption: qNMR Experimental Workflow with Formamide-d2.

Logical Diagram for Internal Standard Selection

Caption: Decision tree for selecting a suitable internal standard.

Conclusion

The protocols outlined in this document provide a comprehensive framework for utilizing Formamide-d2 as a solvent in qNMR experiments. While its application is specialized, careful adherence to these guidelines for sample preparation, data acquisition, and processing will enable researchers to obtain accurate and reliable quantitative data for highly polar analytes. The provided workflows and decision-making diagrams serve as valuable tools for implementing this advanced analytical technique in research and drug development settings.

References

• 1. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. acs.org [acs.org]
• 3. The structure of Formamide_Chemicalbook [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Formamide - Wikipedia [en.wikipedia.org]
• 6. FORMAMIDE - Ataman Kimya [atamanchemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. Deuterated DMF - Wikipedia [en.wikipedia.org]
• 9. Human Metabolome Database: 1H NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0001536) [hmdb.ca]

Application Notes and Protocols for Cryopreservation with Formamide-d2: A Theoretical and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cryopreservation is an essential technique for the long-term storage of biological samples, enabling advancements in biomedical research, cell-based therapies, and drug discovery. While dimethyl sulfoxide (DMSO) and glycerol are the most commonly used cryoprotective agents (CPAs), their inherent toxicity can compromise cell viability and function post-thaw.[1][2][3] This has spurred the investigation of alternative CPAs with improved efficacy and reduced toxicity.

Formamide and its derivatives have been explored as potential cryoprotectants, demonstrating comparable or, in some cases, superior performance to traditional agents for specific cell types.[4][5][6][7] This document provides detailed application notes and protocols for the use of formamide, and introduces the theoretical potential of its deuterated isotopologue, formamide-d2, as a novel cryoprotectant.

The substitution of hydrogen with deuterium, a stable isotope, is known to strengthen hydrogen bonds, a phenomenon referred to as deuterium bonding.[8][9][10][11] This enhanced bonding can lead to increased molecular stability and altered physicochemical properties.[12][13][14] In the context of cryopreservation, the use of formamide-d2 is hypothesized to offer improved cryoprotection by forming more stable interactions with water molecules and cellular components, thereby mitigating ice crystal formation and cellular damage more effectively.

Disclaimer: The use of formamide-d2 for cryopreservation is currently a theoretical concept based on the known properties of formamide and the effects of deuteration. The protocols provided are based on published data for non-deuterated formamide and should be adapted and optimized for specific cell types and experimental conditions.

Quantitative Data Summary

The following tables summarize quantitative data from studies on the use of formamide and its derivatives as cryoprotectants for various biological samples.

Table 1: Cryopreservation of Canine Semen with Formamide Derivatives

Cryoprotectant	Concentration	Total Motility (%)	Progressive Motility (%)	Normal Morphology (%)
Glycerol (GL)	3%	69.0 ± 5.4	61.0 ± 7.4	57.1 ± 5.0
Methyl-formamide (MF)	3%	59.0 ± 8.9	50.0 ± 10.0	66.9 ± 7.7
Dimethyl-formamide (DF)	3%	44.0 ± 21.0	37.0 ± 19.8	61.1 ± 5.5

Data adapted from a study on canine semen cryopreservation.[4][5]

Table 2: Cryopreservation of Swine Sperm with Formamide Derivatives

Cryoprotectant	Concentration	Post-thaw Cell Activity (relative to DMSO)
N-methylformamide (NMF)	7.5% (w/v)	Similar increase to DMSO
N-methylacetamide (NMA)	7.5% (w/v)	Similar increase to DMSO
Dimethyl Sulfoxide (DMSO)	7.5% (w/v)	Baseline

Data adapted from a study on swine sperm cryopreservation.[6][7]

Table 3: Cryopreservation of Ovine Embryos with Dimethylformamide

Cryopreservation Method	Cryoprotectant	Hatching Rate (%)	Number of Dead Cells
Conventional Freezing	Ethylene Glycol	40.5	10.1 ± 8.5
Vitrification	Ethylene Glycol	35.3	42.6 ± 26.2
Vitrification	Dimethylformamide	15.5	63.2 ± 34.6

Data adapted from a study on ovine embryo cryopreservation.[15]

Experimental Protocols

The following are detailed protocols for the cryopreservation of biological samples using formamide-based cryoprotectants. These protocols should serve as a starting point and require optimization for specific applications.

Protocol 1: Cryopreservation of Mammalian Sperm

This protocol is adapted from studies on canine and swine sperm cryopreservation.[4][5][6][7]

Materials:

• Freshly collected semen sample

• Extender medium (e.g., egg yolk-TRIS extender)

• Cryoprotectant solution:

  • Option A (based on canine semen study): 6% (v/v) Methyl-formamide (or Formamide-d2) in extender medium.

  • Option B (based on swine semen study): 15% (w/v) N-methylformamide (or Formamide-d2) in extender medium.

• Cryovials

• Controlled-rate freezer or isopropanol freezing container (e.g., Mr. Frosty™)

• Liquid nitrogen storage dewar

Procedure:

• Semen Evaluation: Evaluate the initial motility and morphology of the fresh semen sample.

• Dilution: Dilute the semen sample with the extender medium at a 1:1 ratio at room temperature.

• Equilibration: Equilibrate the diluted semen at room temperature for 15-30 minutes.

• Addition of Cryoprotectant:

  • Gradually add the cryoprotectant solution to the diluted semen over 5-10 minutes to reach a final concentration of 3% methyl-formamide (Option A) or 7.5% N-methylformamide (Option B).

  • Gently mix the sample during the addition of the cryoprotectant.

• Packaging: Aliquot the final semen-cryoprotectant mixture into pre-labeled cryovials.

• Freezing:

  • Place the cryovials in a controlled-rate freezer programmed for a cooling rate of -1°C to -3°C per minute down to -80°C.

  • Alternatively, place the cryovials in an isopropanol freezing container and store at -80°C overnight.

• Storage: Transfer the cryovials to a liquid nitrogen dewar for long-term storage (-196°C).

• Thawing:

  • Rapidly thaw the cryovials in a 37°C water bath for 30-60 seconds.

  • Gently mix the contents immediately after thawing.

• Post-Thaw Evaluation: Evaluate the post-thaw motility, viability, and morphology of the sperm.

Protocol 2: Cryopreservation of Adherent Mammalian Cells (Theoretical for Formamide-d2)

This is a general protocol for adherent cells, adapted for the hypothetical use of formamide-d2.

Materials:

• Healthy, sub-confluent culture of adherent cells

• Phosphate-buffered saline (PBS), Ca²⁺/Mg²⁺-free

• Trypsin-EDTA solution

• Complete cell culture medium

• Cryopreservation medium: Complete cell culture medium containing 10% (v/v) Fetal Bovine Serum (FBS) and 5-10% (v/v) Formamide-d2.

• Cryovials

• Controlled-rate freezer or isopropanol freezing container

• Liquid nitrogen storage dewar

Procedure:

• Cell Harvest:

  • Aspirate the culture medium and wash the cells with PBS.

  • Add trypsin-EDTA to detach the cells from the culture vessel.

  • Once detached, add complete culture medium to inactivate the trypsin.

  • Transfer the cell suspension to a conical tube and centrifuge at 200 x g for 5 minutes.

• Cell Pellet Resuspension:

  • Discard the supernatant and gently resuspend the cell pellet in a small volume of fresh, complete culture medium.

  • Perform a cell count and determine viability (should be >90%).

• Preparation of Cell Suspension for Freezing:

  • Centrifuge the cells again and resuspend the pellet in the cryopreservation medium at a final concentration of 1-5 x 10⁶ cells/mL.

• Aliquoting: Dispense 1 mL of the cell suspension into each pre-labeled cryovial.

• Freezing:

  • Place the cryovials in a controlled-rate freezer set to cool at -1°C/minute to -80°C.

  • Alternatively, use an isopropanol freezing container placed in a -80°C freezer overnight.

• Storage: Transfer the frozen vials to the vapor phase of a liquid nitrogen storage dewar.

• Thawing:

  • Rapidly thaw the vial in a 37°C water bath until a small ice crystal remains.

  • Immediately transfer the cell suspension to a tube containing pre-warmed complete culture medium.

  • Centrifuge at 200 x g for 5 minutes to remove the cryoprotectant.

• Cell Plating:

  • Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete culture medium.

  • Plate the cells in a new culture vessel.

  • Change the medium after 24 hours to remove any residual cryoprotectant and dead cells.

Visualizations

Cryopreservation Workflow

Caption: A generalized workflow for the cryopreservation of biological samples.

Theoretical Mechanism of Cryoprotection by Formamide-d2

Caption: A diagram illustrating the hypothesized mechanism of enhanced cryoprotection by formamide-d2.

Potential Signaling Pathways Affected by Aldehydes

It is important to consider that cryoprotectants can have biological effects beyond their physical role in preventing ice formation. While specific data for formamide is limited, studies on the related aldehyde, formaldehyde, have shown activation of certain signaling pathways. This suggests a potential area of investigation for formamide and its deuterated form.

Caption: A diagram showing potential signaling pathways that could be influenced by aldehydes like formamide.[16][17]

Conclusion and Future Directions

Formamide and its derivatives present a viable alternative to traditional cryoprotectants, with demonstrated efficacy in the cryopreservation of various cell types. The theoretical advantages of using formamide-d2, stemming from the enhanced stability of deuterium bonds, offer a promising avenue for improving cryopreservation outcomes. Further research is warranted to experimentally validate the cryoprotective effects of formamide-d2 and to elucidate the specific molecular mechanisms underlying its action. It is also crucial to investigate the potential impact of formamide and its deuterated isotopologues on cellular signaling pathways to ensure the functional integrity of cryopreserved samples for downstream applications in research and medicine.

References

• 1. Frontiers | Comprehensive overview of the toxicities of small-molecule cryoprotectants for carnivorous spermatozoa: foundation for computational cryobiotechnology [frontiersin.org]
• 2. Cryoprotectant Toxicity: Facts, Issues, and Questions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. researchgate.net [researchgate.net]
• 5. Glycerol, methyl-formamide and dimethyl-formamide in canine semen cryopreservation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Medwin Publishers | Efficiencies of the Cryoprotectants N-Methylacetamide, N-Methylformamide and Dimethyl Sulfoxide, and the Cell Protectants Trehalose and Hydroxyethyl Starch in Cryopreservation of Swine Sperm [medwinpublishers.com]
• 8. Effect of deuteration on hydrogen bonds - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. H/D Isotope Effects in Hydrogen Bonded Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. inorganic chemistry - Does deuterium exhibit hydrogen bonding? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 12. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Impact of H/D isotopic effects on the physical properties of materials - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 15. Comparison of conventional freezing and vitrification with dimethylformamide and ethylene glycol for cryopreservation of ovine embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. biorxiv.org [biorxiv.org]
• 17. researchgate.net [researchgate.net]

Formamide-d2 in Fragment-Based Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful strategy for identifying novel lead compounds. This approach relies on screening libraries of low molecular weight fragments to identify weak binders to a biological target. A common challenge in FBDD is the poor solubility of fragments in aqueous buffers, which can lead to false negatives and inaccurate binding data. While dimethyl sulfoxide (DMSO) is a widely used solvent, some fragments remain insoluble. Formamide-d2 presents a valuable alternative for solubilizing such challenging fragments for biophysical screening methods, particularly Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography.

These application notes provide a detailed guide on the use of formamide-d2 in FBDD workflows, including its applications, experimental protocols, and important considerations.

Application Notes

Formamide-d2 as a Specialized Solvent for Poorly Soluble Fragments

The primary application of formamide-d2 in FBDD is as a co-solvent to solubilize fragments that exhibit poor solubility in aqueous solutions or DMSO. Formamide is a highly polar organic solvent with a strong hydrogen bonding capacity, enabling it to dissolve a wide range of organic molecules.[1][2] The deuterated form, formamide-d2, is particularly useful for proton NMR-based screening methods as it eliminates the large solvent proton signals that would otherwise obscure the signals from the fragments and the target protein.

Key Advantages:

• Enhanced Solubility: Can dissolve fragments that are intractable in other common solvents.

• NMR Compatibility: The deuterated form is "invisible" in ¹H NMR spectra, allowing for clear observation of fragment and protein signals.

• Miscibility: Formamide is miscible with water, allowing for the preparation of homogenous buffer solutions.[1]

Considerations:

• Protein Stability: Formamide is a known denaturant at high concentrations.[3] It is crucial to determine the tolerance of the target protein to formamide before initiating a screening campaign.

• Viscosity: Formamide is more viscous than water, which can lead to broader NMR signals.[4]

• Chemical Reactivity: While generally stable, formamide can hydrolyze under certain conditions. The stability of fragments in formamide should be assessed.

Applications in NMR-Based Fragment Screening

Formamide-d2 can be incorporated into various NMR screening experiments, including:

• Ligand-Observed NMR: In techniques such as Saturation Transfer Difference (STD) NMR and Water-LOGSY, formamide-d2 can be used as a co-solvent in the buffer to ensure fragment solubility.

• Protein-Observed NMR: In ¹H-¹⁵N HSQC experiments, a low concentration of formamide-d2 can be used to deliver insoluble fragments to the protein sample. However, the potential for formamide-d2 to perturb protein chemical shifts must be carefully evaluated.

Applications in X-ray Crystallography

In X-ray crystallography, formamide can be used in two main ways:

• Fragment Soaking: Formamide can be used as a solvent to dissolve fragments for soaking into pre-formed protein crystals. Its high solubility power can be advantageous for delivering fragments to the crystal.

• Cryoprotection: Formamide is a known cryoprotectant, which can help to prevent ice crystal formation when flash-cooling protein crystals in liquid nitrogen.[2] This dual role can simplify the soaking and cryoprotection workflow.

Quantitative Data Summary

The following table summarizes key physicochemical properties of formamide relevant to its use in FBDD.

Property	Value	Reference
Molecular Formula	CH₃NO	[1]
Molar Mass	45.04 g/mol	[2]
Density	1.133 g/cm³	[2]
Boiling Point	210 °C	[2]
Melting Point	2-3 °C	[2]
Solubility in Water	Miscible	[1]
Acidity (pKa in DMSO)	23.5	[2]

Experimental Protocols

Protocol 1: Determining Protein Stability in the Presence of Formamide-d2

Objective: To determine the maximum concentration of formamide-d2 that a target protein can tolerate without significant unfolding or aggregation.

Methodology:

• Prepare a series of buffers containing increasing concentrations of formamide-d2 (e.g., 0%, 1%, 2%, 5%, 10% v/v).

• Incubate the target protein at a typical experimental concentration (e.g., 10-50 µM) in each buffer for a set period (e.g., 1, 4, and 24 hours).

• Assess protein integrity using one or more of the following techniques:

  • ¹H-¹⁵N HSQC NMR: For isotopically labeled proteins, acquire an HSQC spectrum at each formamide-d2 concentration. Significant chemical shift perturbations or loss of signal intensity indicate structural changes.

  • Differential Scanning Fluorimetry (DSF): Measure the melting temperature (Tm) of the protein in each buffer. A significant decrease in Tm indicates destabilization.

  • Dynamic Light Scattering (DLS): Monitor for an increase in the hydrodynamic radius, which would suggest aggregation.

Protein Stability Assessment Workflow

Protocol 2: NMR-Based Fragment Screening using Formamide-d2 as a Co-solvent

Objective: To screen a fragment library against a target protein using STD-NMR with formamide-d2 as a co-solvent for poorly soluble fragments.

Methodology:

• Fragment Library Preparation:

  • Dissolve fragments in 100% formamide-d2 to create high-concentration stock solutions (e.g., 100 mM).

  • Create fragment mixtures (cocktails) by combining several fragment stocks.

• Sample Preparation:

  • Prepare the protein sample in a deuterated aqueous buffer (e.g., phosphate buffer in D₂O).

  • Add the fragment cocktail to the protein solution to a final fragment concentration of ~200-500 µM. The final formamide-d2 concentration should not exceed the maximum tolerated concentration determined in Protocol 1.

  • Prepare a control sample containing the protein and formamide-d2 but no fragments.

• STD-NMR Experiment:

  • Acquire a reference ¹H NMR spectrum of the protein-fragment mixture.

  • Set up the STD-NMR experiment with on-resonance saturation in a region where only protein signals are present (e.g., -1 to 0 ppm) and off-resonance saturation in a region with no protein or fragment signals (e.g., 30-40 ppm).

  • Acquire the STD-NMR spectrum. Signals present in the STD spectrum correspond to binding fragments.

• Data Analysis:

  • Identify the fragments in the cocktails that show STD signals.

  • Confirm hits by testing individual fragments.

STD-NMR Screening Workflow

Protocol 3: Fragment Soaking in X-ray Crystallography using Formamide

Objective: To obtain a crystal structure of a protein in complex with a fragment using formamide as a solvent for soaking.

Methodology:

• Crystal Preparation:

  • Grow protein crystals to a suitable size for X-ray diffraction.

• Soaking Solution Preparation:

  • Dissolve the fragment in 100% formamide to a high concentration (e.g., 50-100 mM).

  • Prepare a soaking solution by adding the fragment-formamide stock to the crystal mother liquor. The final formamide concentration should be kept as low as possible while ensuring fragment solubility.

• Crystal Soaking:

  • Transfer the protein crystal to the soaking solution.

  • Soak the crystal for a duration ranging from minutes to hours. The optimal soaking time needs to be determined empirically.

• Cryoprotection and Data Collection:

  • If the soaking solution does not contain a sufficient concentration of a cryoprotectant, briefly transfer the crystal to a cryoprotectant solution before flash-cooling in liquid nitrogen. Formamide itself can act as a cryoprotectant.[2]

  • Collect X-ray diffraction data.

• Structure Determination:

  • Process the diffraction data and solve the crystal structure to identify the fragment binding site.

Crystallographic Soaking Workflow

Conclusion

Formamide-d2 is a valuable tool in the FBDD toolkit, particularly for addressing the challenge of fragment insolubility. By carefully assessing protein stability and optimizing experimental conditions, researchers can successfully employ formamide-d2 as a co-solvent in both NMR and X-ray crystallography-based fragment screening to identify novel starting points for drug discovery. The protocols outlined in this document provide a framework for the effective integration of formamide-d2 into FBDD workflows.

References

• 1. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Formamide [chemeurope.com]
• 3. Thermodynamic effects of formamide on DNA stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing Signal-to-Noise Ratio in Formamide-d2 NMR Spectra

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the signal-to-noise ratio (S/N) of their Formamide-d2 NMR spectra.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of a low signal-to-noise ratio in my Formamide-d2 NMR spectrum?

A low signal-to-noise ratio (S/N) can stem from several factors, broadly categorized into sample preparation, instrument settings, and data processing. Common issues include low sample concentration, poor magnetic field homogeneity (shimming), incorrect acquisition parameters, and suboptimal data processing.

Q2: How does the number of scans affect the S/N ratio and my total experiment time?

The signal-to-noise ratio improves with the square root of the number of scans (NS). This means that to double the S/N, you need to increase the number of scans by a factor of four.[1] The total experiment time is directly proportional to the number of scans. Therefore, while increasing the number of scans is a straightforward way to improve S/N, it comes at the cost of longer acquisition times.

Q3: Can the quality of my NMR tube impact the signal-to-noise ratio?

Yes, the quality of the NMR tube can significantly affect the S/N. High-quality NMR tubes have tighter manufacturing tolerances, leading to better magnetic field homogeneity and, consequently, improved lineshape and S/N.[2] Scratched or poor-quality tubes can make shimming difficult, resulting in broader lines and a lower S/N.[3]

Q4: What is "shimming," and why is it critical for a good Formamide-d2 spectrum?

Shimming is the process of adjusting the currents in the shim coils to improve the homogeneity of the main magnetic field (B₀).[4] An inhomogeneous magnetic field causes spectral lines to broaden, which reduces the peak height and, therefore, the S/N.[5][6] Proper shimming is crucial for obtaining sharp, well-resolved peaks and maximizing the S/N.

Q5: How can I be sure my spectrometer's receiver gain is set correctly?

An incorrectly set receiver gain can lead to either a poor S/N (if too low) or signal clipping and artifacts (if too high, causing an ADC overflow).[7] Most modern spectrometers have an automatic gain setting (rga on some systems) that provides a good starting point. However, it's always advisable to check the first scan to ensure no overflow occurs. If you encounter an "ADC overflow" error, you will need to manually reduce the receiver gain.[7]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues that lead to a low signal-to-noise ratio in Formamide-d2 NMR spectra.

Workflow for Troubleshooting Low S/N

Caption: A step-by-step workflow for diagnosing and resolving low signal-to-noise issues.

Detailed Troubleshooting Steps

Issue: The baseline of my spectrum is very noisy, and the signal peaks are weak.

Potential Cause	Recommended Solution
Insufficient Sample Concentration	For ¹H NMR, a concentration of 5-25 mg in 0.55-0.7 mL of solvent is typical for small molecules.[2][8] Doubling the concentration will double the signal intensity.
Particulate Matter in Sample	Suspended solids will severely degrade shim quality.[2] Filter the sample through a pipette with a small plug of glass wool into the NMR tube.
Poor Magnetic Field Homogeneity (Shimming)	An unstable lock signal or broad, asymmetric peaks are indicators of poor shimming.[7] Perform a manual shimming procedure, starting with on-axis shims (Z1, Z2) and then moving to off-axis shims if necessary.[5]
Incorrect Number of Scans	If the concentration is low, more scans will be needed. Remember that S/N increases with the square root of the number of scans.[1] To double the S/N, you need to quadruple the number of scans.
Suboptimal Probe Tuning and Matching	An untuned probe will result in inefficient transfer of radiofrequency power and a significant loss of signal. Always tune and match the probe for every sample.
Incorrect Recycle Delay (d1)	If the recycle delay is too short relative to the T₁ relaxation time of the deuterium nucleus in Formamide-d2, the signal can become saturated and lose intensity. While specific T₁ values for Formamide-d2 are not readily available, a general rule is to set d1 to at least 1-2 seconds for routine spectra. For quantitative measurements, d1 should be at least 5 times the longest T₁.[9]
Suboptimal Data Processing	Applying a matched filter (an exponential window function with a line broadening factor similar to the natural linewidth) can improve S/N at the expense of some resolution.[10] Ensure proper phasing and baseline correction have been applied.[11]

Experimental Protocols

Protocol 1: Sample Preparation for Formamide-d2

• Weighing the Sample: For a standard 5 mm NMR tube, aim for a concentration that provides sufficient signal. If using Formamide-d2 as a solvent for another analyte, ensure the analyte concentration is adequate (typically 5-25 mg for ¹H NMR).[2]

• Dissolution: Dissolve the sample in the required volume of Formamide-d2 (typically 0.55-0.7 mL for most spectrometers).[2][8] It can be advantageous to do this in a small vial before transferring to the NMR tube.

• Filtration: To remove any particulate matter, use a Pasteur pipette with a small, tight plug of glass wool at the bottom. Filter the sample solution directly into a clean, high-quality 5 mm NMR tube.[2]

• Capping and Labeling: Securely cap the NMR tube to prevent any contamination or evaporation. Label the tube clearly.

Protocol 2: Manual Shimming Procedure

• Insert Sample and Establish Lock: Insert the sample into the spectrometer. Find the deuterium lock signal and ensure it is stable. If the lock signal is unstable, you may need to adjust the lock power and gain.[3]

• On-Axis Shimming (Z-shims):

  • Observe the lock level.

  • Adjust Z1 to maximize the lock level.

  • Adjust Z2 to maximize the lock level.

  • Iterate between adjusting Z1 and Z2 until no further improvement in the lock level is observed.[5]

  • If necessary, proceed to higher-order Z-shims (Z3, Z4), re-optimizing the lower-order shims after each adjustment.[5]

• Off-Axis Shimming (X and Y-shims):

  • If sample spinning is used, turn it off for this step.

  • Adjust X, Y, XZ, and YZ to further improve the lineshape of the lock signal or the FID.

  • Re-optimize the on-axis shims after adjusting the off-axis shims.

• Final Check: Observe the FID of a single pulse. A well-shimmed sample will show a slowly decaying FID. The resulting spectral lines should be narrow and symmetrical.

Protocol 3: Data Processing for S/N Enhancement

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

• Apodization (Window Function): To improve S/N, apply an exponential multiplication to the FID. A line broadening (LB) factor of 0.3 to 1 Hz is a good starting point. This will increase the S/N at the cost of slightly broader peaks.[10]

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline across the spectrum.[11]

• Referencing: Reference the spectrum appropriately.

Data Summary

Impact of Key Parameters on Signal-to-Noise Ratio

Parameter	Effect on S/N	Considerations
Sample Concentration	Directly proportional	Higher concentration can lead to broader lines and may be limited by solubility.
Number of Scans (NS)	Proportional to √NS	Increasing scans significantly increases experiment time.[1]
Magnetic Field Strength	Increases with higher field	Higher field instruments are more sensitive but also more expensive.[12]
Probe Quality	Higher quality probes (especially cryoprobes) yield higher S/N	Cryoprobes offer a significant S/N enhancement but require specialized infrastructure.
Shimming	Good shimming maximizes S/N	Poor shimming is a very common cause of low S/N.[6]
Probe Tuning	Proper tuning maximizes S/N	An untuned probe can lead to a drastic loss of signal.
Apodization (Line Broadening)	Can increase S/N	Comes at the expense of spectral resolution (broader peaks).[10]

Logical Relationships in S/N Optimization

Caption: Key factors influencing the signal-to-noise ratio in an NMR experiment.

References

• 1. CHAPTER-8 [cis.rit.edu]
• 2. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 3. benchchem.com [benchchem.com]
• 4. mn.uio.no [mn.uio.no]
• 5. lsa.umich.edu [lsa.umich.edu]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 8. publish.uwo.ca [publish.uwo.ca]
• 9. researchgate.net [researchgate.net]
• 10. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 11. Recommended strategies for spectral processing and post-processing of 1D 1H-NMR data of biofluids with a particular focus on urine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nmr.oxinst.jp [nmr.oxinst.jp]

Technical Support Center: Shimming Techniques for Formamide-d2 in High-Field NMR

Welcome to the technical support center for shimming Formamide-d2 in high-field Nuclear Magnetic Resonance (NMR) spectroscopy. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during NMR experiments with deuterated formamide.

Frequently Asked Questions (FAQs)

Q1: What makes shimming Formamide-d2 potentially challenging?

Shimming Formamide-d2 can present unique challenges due to a combination of its physical properties and molecular structure:

• Viscosity: Formamide is a slightly viscous, colorless liquid[1]. Higher viscosity can lead to broader NMR signals compared to less viscous solvents like acetone, making it more challenging to achieve sharp lines[2].

• Hydrogen Bonding: As an amide, formamide participates in hydrogen bonding. This can influence the local magnetic environment and potentially contribute to line broadening.

• Deuterium Signal Complexity: The deuterium lock signal in Formamide-d2 arises from two deuterated positions: the formyl (-CDO) and the amide (-ND2) groups. The coupling between deuterium (a spin-1 nucleus) and nitrogen-14 (a quadrupolar nucleus) can lead to a complex or broadened lock signal, which can be more difficult for the spectrometer to maintain a stable lock on compared to a simple singlet.

Q2: What should the deuterium lock signal for Formamide-d2 look like?

The deuterium (²H) NMR spectrum of Formamide-d2 is expected to show two distinct resonances corresponding to the formyl deuterium and the two equivalent amide deuteriums. Due to coupling with the ¹⁴N nucleus, the amide deuterium signal may appear as a broadened peak or a poorly resolved multiplet. The formyl deuterium should appear as a sharper signal. An unstable or "wavy" lock signal can sometimes indicate saturation, which can be addressed by reducing the lock power[3][4].

Q3: What is a reasonable linewidth to expect for a well-shimmed sample in Formamide-d2?

While specific standard values for Formamide-d2 are not readily published, a well-shimmed, non-viscous sample on a high-field spectrometer should yield a proton linewidth (Full Width at Half Maximum, FWHM) of less than 1 Hz for a small molecule reference like TMS or residual solvent peaks. For a slightly viscous solvent like formamide, achieving a linewidth of 1-2 Hz would be considered good. For macromolecules, broader lines are expected.

Troubleshooting Guide

This guide addresses specific issues you may encounter when shimming Formamide-d2.

Problem 1: Difficulty Achieving a Stable Lock

Q: My spectrometer is struggling to lock on the Formamide-d2 signal, or the lock level is very unstable.

A: An unstable lock is a common issue and can often be resolved by following these steps:

• Verify Sample and Solvent Selection: Ensure you have selected "Formamide-d2" as the solvent in your NMR software. An incorrect solvent selection is a frequent cause of lock failure[3]. Also, confirm the sample is correctly positioned in the magnet using a depth gauge[3].

• Check Lock Parameters:

  • Lock Power: Amide deuterons can have different relaxation properties. Too high a lock power can saturate the deuterium signal, leading to instability[4]. Try reducing the lock power and increasing the lock gain to compensate[3].

  • Lock Phase: An incorrect lock phase can prevent the system from locking. If the lock signal appears out of phase (e.g., the signal dips below the baseline before rising), you will need to manually adjust the lock phase[5].

• Load Standard Shim Set: If the shims are very poor, the lock signal can be too broad to be detected. Load a recent, reliable shim file for your probe to get to a better starting point[3].

• Manual Z0 Adjustment: If the lock signal is not visible, you may need to manually adjust the Z0 offset to bring the deuterium resonance into the correct frequency range.

Problem 2: Broad Peaks After Automated Shimming

Q: I've run the automated shimming routine (e.g., topshim), but my peaks are still broad.

A: Automated shimming is a powerful tool, but it may not always be optimal for viscous samples or those with complex lock signals. Manual optimization is often necessary.

• Underlying Sample Issues:

  • Inhomogeneity: The presence of solid particles or concentration gradients can severely degrade shim quality[2]. Ensure your sample is fully dissolved and filtered if necessary.

  • Poor Quality NMR Tube: Scratched or low-quality NMR tubes can distort the magnetic field, making good shimming impossible[3].

• Manual Shim Optimization:

  • Focus on the on-axis shims first (Z1 and Z2), as they have the largest impact on lineshape. Iteratively adjust Z1 and Z2 to maximize the lock level[6].

  • Proceed to adjust the lower-order off-axis shims (X, Y, XZ, YZ).

  • For viscous samples, allow a few seconds between shim adjustments for the sample to settle.

Problem 3: Observing Broader-Than-Expected Amide Proton Signals

Q: The solvent peaks and other signals in my spectrum are sharp, but the amide protons of my analyte are broad.

A: This is a common phenomenon in molecules containing amide bonds and is often due to chemical dynamics rather than poor shimming.

• Restricted C-N Bond Rotation: The partial double-bond character of the amide bond can restrict rotation. If the rate of this rotation is on the same timescale as the NMR experiment, it can lead to significant line broadening.

• Troubleshooting Steps:

  • Variable Temperature (VT) NMR: Acquiring spectra at different temperatures can help diagnose this issue. Increasing the temperature often increases the rate of rotation, causing the broad peak to sharpen into a single averaged signal. Conversely, lowering the temperature may resolve the broad peak into two distinct signals for the different conformers.

  • Solvent Effects: The polarity of the solvent can influence the barrier to rotation. Acquiring a spectrum in a different deuterated solvent may alter the exchange rate and affect the linewidth.

Quantitative Data Summary

The following table provides relevant physical properties of formamide and typical starting parameters for NMR experiments. Note that optimal shim and lock values are instrument-dependent and should be fine-tuned for each sample.

Parameter	Value	Reference
Physical Properties of Formamide
Molecular Weight	45.04 g/mol	[7]
Density	1.133 g/cm³ (at 20°C)	[1]
Dynamic Viscosity	3.34 mPa·s (at 25°C)	[7]
Boiling Point	210 °C (decomposes)	[1]
Melting Point	2.5 °C	[1]
Typical NMR Parameters
Standard Sample Volume (5 mm tube)	~600 µL	[3]
Recommended Spinning Rate	20 Hz	[5]
Typical Proton Linewidth Goal	< 1-2 Hz

Experimental Protocols

Protocol 1: Systematic Manual Shimming Procedure

This protocol outlines a step-by-step approach to manually optimize the shims for a Formamide-d2 sample after an initial automated shimming routine.

• Lock and Center the Signal: Ensure a stable lock is achieved. Manually adjust Z0 to center the lock signal.

• Optimize On-Axis Shims (Z1, Z2):

  • Adjust Z1 to maximize the lock level.

  • Adjust Z2 to maximize the lock level.

  • Repeat the adjustment of Z1 and Z2 iteratively until no further improvement in the lock level is observed.

• Optimize Lower-Order Off-Axis Shims (X, Y):

  • Turn off sample spinning.

  • Iteratively adjust X and Y to maximize the lock level.

  • Re-optimize Z1 and Z2.

• Optimize Higher-Order Shims (XZ, YZ, etc.):

  • With spinning off, iteratively adjust XZ and YZ.

  • Re-optimize Z1, Z2, X, and Y.

• Final Check: Turn sample spinning back on (if desired) and perform a final fine-tune of Z1 and Z2. Acquire a 1D proton spectrum to assess the lineshape.

Protocol 2: Gradient Shimming

Gradient shimming uses pulsed field gradients to map the magnetic field inhomogeneity and calculate the necessary shim corrections.

• Load a Standard Shim File: Begin by loading a default or recent shim file for your probe.

• Select the Correct Nucleus: Ensure the gradient shimming routine is set to use the deuterium lock signal.

• Execute the Gradient Shimming Command: On most spectrometers, this is a single command (e.g., gradshim or topshim).

• Evaluate the Results: After the routine is complete, check the lock level and acquire a test spectrum.

• Manual Touch-up: If the lineshape is still not optimal, perform a manual touch-up of the on-axis shims (Z1, Z2) as described in the manual shimming protocol.

Visualizations

References

• 1. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mn.uio.no [mn.uio.no]
• 3. benchchem.com [benchchem.com]
• 4. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]
• 5. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 6. nmr.medicine.uiowa.edu [nmr.medicine.uiowa.edu]
• 7. Formamide (CAS 75-12-7) - Chemical & Physical Properties by Cheméo [chemeo.com]

Technical Support Center: Water Suppression for Wet Formamide-d2 in NMR Spectroscopy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively suppressing the residual water signal in NMR experiments conducted in wet Formamide-d2.

Frequently Asked Questions (FAQs)

Q1: What is the typical chemical shift of the residual water peak in Formamide-d2?

The chemical shift of the residual water (HDO) peak in deuterated solvents is dependent on temperature and sample composition. In N,N-Dimethylformamide-d7, a structurally similar solvent, the residual water peak is typically observed around 3.5 ppm.[1] For Formamide-d2, it is advisable to run a quick 1D proton NMR spectrum on the solvent alone to determine the exact chemical shift of the water peak before setting up any water suppression experiments.

Q2: Why is it challenging to suppress the water signal without affecting the amide proton signals in Formamide-d2?

Amide protons are exchangeable protons, meaning they can chemically exchange with the protons of the residual water in the solvent.[2][3][4] Water suppression techniques that involve presaturation of the water signal can also inadvertently saturate the amide proton signals through this exchange process, leading to their attenuation or complete disappearance from the spectrum.[5][6] This is a significant challenge when studying peptides, proteins, or other molecules with amide groups in wet Formamide-d2.

Q3: Which water suppression techniques are recommended for observing amide protons in wet Formamide-d2?

Gradient-based water suppression methods that do not rely on presaturation are generally preferred for samples with exchangeable protons.[7] Techniques like WATERGATE and Excitation Sculpting are designed to selectively excite the signals of interest while leaving the water resonance unexcited or dephased.[6][7][8] These methods minimize saturation transfer effects and are therefore more suitable for preserving amide proton signals.

Q4: Can I use presaturation for water suppression in Formamide-d2 if I am not interested in the amide protons?

Yes, if the exchangeable amide protons are not the focus of your study, presaturation can be a very effective and easy-to-implement water suppression technique.[6] It can provide excellent water suppression, leading to a cleaner spectrum and allowing for better observation of non-exchangeable protons.

Q5: How can I minimize the residual water peak in my Formamide-d2 solvent?

To minimize the water content in your Formamide-d2, it is recommended to use fresh, high-quality deuterated solvent from a sealed ampule. If you suspect your solvent has absorbed moisture from the atmosphere, you can dry it using molecular sieves. Additionally, proper sample handling, such as drying your sample thoroughly before dissolving it and using dry NMR tubes, can help reduce the intensity of the residual water peak.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during water suppression experiments in wet Formamide-d2.

Problem 1: Poor water suppression with the chosen pulse sequence.

Possible Causes & Solutions:

• Incorrectly set solvent frequency: The effectiveness of most water suppression sequences is highly dependent on accurately setting the irradiation frequency to the center of the water resonance.

  • Solution: Always determine the precise chemical shift of the water peak in your sample before starting the experiment and set the solvent frequency (o1) accordingly.[10]

• Poor shimming: A broad and distorted water peak is difficult to suppress effectively.

  • Solution: Carefully shim the magnetic field to obtain a narrow and symmetrical water signal. Good shimming is crucial for the performance of all water suppression techniques.[9]

• Temperature instability: Fluctuations in temperature can cause the chemical shift of the water peak to drift, leading to a decrease in suppression efficiency over time.

  • Solution: Allow the sample to thermally equilibrate in the spectrometer before starting the experiment and use the instrument's temperature control unit to maintain a stable temperature.[9]

Problem 2: Amide proton signals are weak or absent after water suppression.

Possible Cause & Solution:

• Saturation transfer: If you are using a presaturation-based method, the amide proton signals are likely being attenuated due to chemical exchange with the saturated water protons.

  • Solution: Switch to a gradient-based water suppression technique such as WATERGATE or Excitation Sculpting. These methods are designed to minimize saturation transfer and better preserve the signals of exchangeable protons.[7]

Problem 3: Distorted baseline in the spectrum.

Possible Cause & Solution:

• Imperfect pulse calibration: Incorrectly calibrated pulse widths (90° and 180° pulses) can lead to baseline distortions and artifacts.

  • Solution: Ensure that the pulse widths are accurately calibrated for your specific sample and probe.

• Acoustic ringing: Strong gradient pulses can sometimes induce acoustic ringing, which can manifest as baseline distortions.

  • Solution: Modern spectrometers often have built-in functionalities to minimize acoustic ringing. Consult your instrument's manual for specific recommendations.

Comparison of Water Suppression Methods

The following table summarizes the key characteristics of common water suppression techniques applicable to experiments in wet Formamide-d2.

Method	Principle	Effect on Amide Protons	Suppression Efficiency	Ease of Setup
Presaturation (zgpr)	Continuous low-power irradiation of the water signal during the relaxation delay.[6]	High potential for saturation transfer, leading to signal attenuation.[5][6]	Good to Excellent	Easy
WATERGATE (zggpwg)	Uses a combination of selective pulses and pulsed-field gradients to dephase the water magnetization.[6][7]	Minimal effect on exchangeable protons, good for preserving amide signals.[7]	Excellent	Moderate
WET	Employs a series of selective RF pulses and gradients to dephase the water signal.	Can cause some attenuation of exchangeable protons, but generally better than presaturation.	Excellent	Moderate
Excitation Sculpting	Utilizes a double pulsed-field gradient spin-echo to selectively excite solute signals while leaving the solvent signal unexcited.[8]	Minimal effect on exchangeable protons.[7]	Excellent	Moderate to Difficult
1D NOESY (noesygppr1d)	A presaturation-based method often used in metabolomics that can provide good water suppression.[11]	Similar to standard presaturation, can attenuate amide proton signals.	Very Good	Easy

Experimental Protocols

Protocol 1: WATERGATE Water Suppression

This protocol is recommended for observing amide protons in wet Formamide-d2.

• Initial Setup:

  • Acquire a standard 1D proton spectrum of your sample to determine the chemical shift of the residual water peak.

  • Set the transmitter offset (o1) to the center of the water resonance.

• Pulse Program Selection:

  • Select a WATERGATE pulse program (e.g., zggpwg on Bruker instruments).

• Parameter Optimization:

  • The gradient pulses are typically 1 ms in duration.

  • The selective pulses used in the WATERGATE sequence are shaped pulses. The shape and duration of these pulses may need to be optimized for your specific instrument and probe.

• Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve the desired signal-to-noise ratio.

Protocol 2: Presaturation Water Suppression

This protocol is suitable when the observation of amide protons is not critical.

• Initial Setup:

  • Acquire a standard 1D proton spectrum to determine the chemical shift of the residual water peak.

  • Set the transmitter offset (o1) to the center of the water resonance.

• Pulse Program Selection:

  • Select a presaturation pulse program (e.g., zgpr on Bruker instruments).

• Parameter Optimization:

  • Set the presaturation frequency to the determined water resonance frequency.

  • The presaturation power level and duration (d1) will need to be optimized. Start with a low power level and a duration of 1-2 seconds.[6] Increase the power and/or duration as needed to achieve satisfactory suppression, but be aware that higher power levels will broaden the saturation profile and may affect nearby signals.

• Acquisition:

  • Acquire the spectrum.

Visualizations

Caption: Workflow for NMR with water suppression.

Caption: Troubleshooting poor water suppression.

References

• 1. chem.washington.edu [chem.washington.edu]
• 2. Rapid amide proton exchange rates in peptides and proteins measured by solvent quenching and two-dimensional NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AMIDE PROTON EXCHANGE [imserc.northwestern.edu]
• 4. Amide Hydrogen Exchange (HX) - NMR Wiki [nmrwiki.org]
• 5. researchgate.net [researchgate.net]
• 6. NMR | Solvent Suppression | Chemical Research Support [weizmann.ac.il]
• 7. pubs.acs.org [pubs.acs.org]
• 8. SOGGY: solvent-optimized double gradient spectroscopy for water suppression. A comparison with some existing techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. youtube.com [youtube.com]
• 11. Advanced solvent signal suppression for the acquisition of 1D and 2D NMR spectra of Scotch Whisky - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Formamide-d2 Purification

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Formamide-d2. It addresses common issues related to impurities and outlines protocols for their identification and removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial Formamide-d2 and how can they affect my experiments?

Formamide-d2, like its non-deuterated counterpart, is susceptible to degradation and contamination. The most prevalent impurities include water, decomposition products, and ionic species. These can interfere with sensitive experiments by altering reaction kinetics, affecting sample stability, or introducing extraneous signals in spectroscopic analyses.

Table 1: Common Impurities in Formamide-d2

Impurity	Potential Source	Potential Impact on Experiments
Water (H₂O, HDO)	Absorption from the atmosphere (hygroscopic nature).	Can act as a reactant in water-sensitive reactions, alter the polarity of the solvent, and introduce a broad HDO peak in ¹H NMR spectra.
Formic Acid-d1/Ammonium Formate-d *	Hydrolysis (reaction with water).	Can alter the pH of the solution, catalyze unwanted side reactions, and introduce ionic interference.
Ammonia-d3 / Carbon Monoxide	Thermal decomposition.	Ammonia is basic and can affect pH-sensitive reactions. Carbon monoxide is generally inert but indicates significant solvent degradation.
Ionic Species	Degradation products (e.g., formate), residual catalysts from synthesis.	Increases the electrical conductivity of the solvent, which is problematic for applications like capillary electrophoresis.

Note: Deuterated forms of impurities are expected due to isotope exchange with the solvent.

Q2: How can I detect impurities in my Formamide-d2 using NMR?

Proton NMR (¹H NMR) is a primary and effective method for identifying and quantifying protic impurities. The residual HDO peak is a key indicator of water content, though its chemical shift is temperature-dependent. Other impurities will present characteristic signals.

Table 2: Approximate ¹H NMR Chemical Shifts (δ, ppm) of Common Impurities in Deuterated Solvents

Impurity	Signal (in CDCl₃)	Signal (in DMSO-d₆)	Multiplicity	Notes
Water (HDO)	1.56	3.33	s (broad)	Shift is highly dependent on solvent, concentration, and temperature.
Formic Acid	8.02	8.23	s	The acidic proton may exchange with residual water.
Methanol	3.49	3.17	s	A common residual solvent from synthesis.
Ammonia	0.90	0.90	s (broad)	Often difficult to observe due to exchange and broadness.

Data compiled from publicly available reference tables. For precise identification, comparison with a reference spectrum or spiking the sample with a known standard is recommended. The chemical shifts of impurities within Formamide-d2 itself will vary.

Q3: My experiment is highly sensitive to water. What is an effective method for drying Formamide-d2?

For rigorous drying of Formamide-d2, the use of 3Å molecular sieves is a reliable and commonly used method. This technique effectively removes water with minimal risk of introducing other contaminants.

Experimental Protocol 1: Drying Formamide-d2 with 3Å Molecular Sieves

• Activate Molecular Sieves: Place the required amount of 3Å molecular sieves in a flask. Heat under vacuum at >200 °C for at least 4 hours to remove any adsorbed water. Allow the sieves to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Drying Process: Add the activated molecular sieves to the Formamide-d2 at a concentration of approximately 5-10% (w/v).

• Equilibration: Gently stir or swirl the mixture at room temperature for 12-24 hours in a tightly sealed container to prevent atmospheric moisture ingress.

• Separation: Carefully decant or filter the dried Formamide-d2 from the molecular sieves under an inert atmosphere.

• Storage: Store the dried solvent over activated molecular sieves in a sealed container, preferably in a desiccator or glovebox, to maintain its dryness.

Q4: I am observing high background conductivity. How can I deionize my Formamide-d2?

Ionic impurities, often resulting from hydrolysis into formic acid and ammonia, can be removed by treatment with a mixed-bed ion-exchange resin. This process significantly reduces conductivity.

Experimental Protocol 2: Deionization of Formamide-d2

• Select Resin: Use a high-quality mixed-bed ion-exchange resin (e.g., Amberlite MB-150 or Bio-Rad AG 501-X8).

• Treatment: Add the ion-exchange resin to the Formamide-d2 at a concentration of 1-5% (w/v).

• Mixing: Stir the slurry gently at room temperature for 30-60 minutes. Avoid vigorous stirring that could physically break down the resin beads.

• Filtration: Filter the mixture through a coarse filter paper (e.g., Whatman No. 1) to remove the resin beads. For applications requiring high purity, a subsequent filtration through a 0.2 µm filter may be beneficial.

• Storage: Store the deionized solvent at -20°C to inhibit degradation.

Troubleshooting and Purification Workflows

The appropriate purification strategy depends on the specific impurities present. The following diagrams illustrate a troubleshooting guide and a comprehensive purification workflow.

Figure 1. Troubleshooting logic for selecting a purification method for Formamide-d2.

Figure 2. Comprehensive workflow for the purification of Formamide-d2.

Technical Support Center: Formamide-d2 and NMR Line Broadening

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) regarding the effects of formamide-d2 viscosity on NMR line broadening.

Frequently Asked Questions (FAQs)

Q1: Why are my NMR peaks broad when using formamide-d2 as a solvent?

A1: Peak broadening in NMR spectra when using formamide-d2 can be attributed to several factors, with the solvent's viscosity being a primary contributor. Higher viscosity slows down the tumbling of molecules in the solution, which in turn affects the relaxation times of the nuclei and leads to broader lines.[1] Other potential causes include poor shimming of the spectrometer, high sample concentration, the presence of paramagnetic impurities, and chemical exchange phenomena.[2][3]

Q2: How does the viscosity of formamide affect NMR line width?

A2: The viscosity of the solvent directly impacts the rotational correlation time of the analyte molecules. In a more viscous solvent like formamide, molecules tumble more slowly. This slower motion can lead to more efficient transverse (T2) relaxation, resulting in a shorter T2 relaxation time and, consequently, broader NMR signals.[1]

Q3: Does temperature influence the effect of formamide-d2 viscosity on my NMR spectrum?

A3: Yes, temperature plays a crucial role. Increasing the temperature of your sample will decrease the viscosity of formamide-d2, allowing your analyte to tumble more freely. This often leads to sharper NMR lines. Conversely, at lower temperatures, the viscosity increases, which can exacerbate line broadening.[4]

Q4: Can the concentration of my sample in formamide-d2 affect peak broadening?

A4: Absolutely. A high concentration of your analyte can significantly increase the overall viscosity of the sample, leading to broader lines.[2] Highly concentrated samples can also promote aggregation, which further restricts molecular motion and contributes to line broadening.[2] It is often beneficial to prepare a more dilute sample to mitigate these effects.

Troubleshooting Guide

If you are experiencing NMR line broadening with formamide-d2, follow this step-by-step guide to diagnose and resolve the issue.

DOT Script for Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting broad NMR lines when using formamide-d2.

Quantitative Data

Table 1: Viscosity of Formamide at Different Temperatures

Temperature (°C)	Temperature (K)	Dynamic Viscosity (mPa·s)	Kinematic Viscosity (mm²/s)
20	293.15	3.764	3.331
25	298.15	Data not available	Data not available
35	308.15	Data not available	Data not available

Source: Safety Data Sheet for Formamide.[5]

Table 2: Physical Properties of Pure Formamide at Different Temperatures

Temperature (K)	Density (ρ₀ x 10⁻³ kg·m⁻³)	Viscosity (η₀, mPa·s)
298.15	1.1290	3.302
308.15	1.1206	2.651
318.15	1.1122	2.170

Source: ResearchGate, citing a study on the properties of formamide and its aqueous mixtures.[6]

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation with Formamide-d2

• Sample Weighing: Accurately weigh 5-25 mg of your solid analyte for a ¹H NMR spectrum. For ¹³C NMR, a higher concentration of 50-100 mg may be necessary.[7]

• Solvent Addition: In a clean, dry vial, dissolve the analyte in approximately 0.6-0.7 mL of formamide-d2.[7]

• Dissolution: Gently vortex or sonicate the mixture to ensure the sample is fully dissolved and the solution is homogeneous.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution through a Pasteur pipette with a small plug of glass wool directly into a clean NMR tube.[1]

• Transfer: Carefully transfer the filtered solution into the NMR tube, ensuring the liquid level is between 4.0 and 5.0 cm from the bottom.[8]

• Capping: Securely cap the NMR tube to prevent contamination.

Protocol 2: Variable Temperature (VT) NMR Experiment to Mitigate Line Broadening

• Sample Preparation: Prepare your sample in formamide-d2 as described in Protocol 1.

• Initial Spectrum: Acquire a standard NMR spectrum at room temperature.

• Temperature Increase: Gradually increase the temperature of the NMR probe in increments of 5-10 K.

• Equilibration: Allow the sample to equilibrate at each new temperature for 5-10 minutes before acquiring a new spectrum.

• Spectral Acquisition: Record an NMR spectrum at each temperature increment.

• Data Analysis: Compare the spectra obtained at different temperatures to identify the temperature at which the line broadening is minimized and the spectral resolution is optimal.

DOT Script for Experimental Workflow

Caption: A generalized workflow for performing a variable temperature NMR experiment.

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. researchgate.net [researchgate.net]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. sites.bu.edu [sites.bu.edu]

Optimizing Formamide-d2 NMR Acquisition: A Technical Support Guide

Welcome to the technical support center for optimizing Nuclear Magnetic Resonance (NMR) acquisition parameters for Formamide-d2. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for obtaining high-quality NMR data. Below, you will find frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format, supplemented with detailed experimental protocols and quantitative data.

Frequently Asked Questions (FAQs)

Q1: What are the typical chemical shifts for the residual protons in Formamide-d2?

A1: Due to the amide bond, rotation around the C-N bond is restricted, leading to two distinct signals for the amide protons (or deuterons) and one for the formyl proton. In a partially deuterated sample, you may observe peaks for -NHD and -NH2 groups. The formyl proton (H-C=O) typically appears as a singlet. The chemical shifts can be influenced by temperature, concentration, and the solute.

Q2: I'm having trouble locking on to the Formamide-d2 signal. What should I do?

A2: Lock failure can arise from several factors. First, ensure you have selected the correct solvent in your NMR software. The shimming may also be very poor, causing the lock signal to be too broad to detect. In this case, loading a good, recent shim file or a default shim set can provide a better starting point[1]. You may also need to manually adjust the lock frequency (Z0) to find the signal. Finally, check that your sample concentration is not excessively high, as this can sometimes interfere with the lock.

Q3: My spectral lines are broad. How can I improve the resolution?

A3: Broad spectral lines are often a result of poor shimming. Formamide is more viscous than many common NMR solvents, which can make shimming more challenging. It is crucial to allow the sample to reach thermal equilibrium inside the magnet (wait at least 5-10 minutes) before shimming. If automatic shimming gives poor results, manual adjustment of the Z1 and Z2 shims, followed by the X, Y, XZ, and YZ shims, can improve the field homogeneity. Also, ensure your sample is free of particulate matter and bubbles, as these can severely degrade resolution.

Q4: I have a broad, rolling baseline. What is the cause and how can I fix it?

A4: A distorted baseline is often a sign of a truncated Free Induction Decay (FID) signal. This can happen if the acquisition time (AQ) is too short. Try increasing the acquisition time to allow the FID to decay fully into the noise. Additionally, issues with the first few data points of the FID can lead to baseline problems. Applying a backward linear prediction or adjusting the digital filter can sometimes correct this.

Q5: How do I identify exchangeable protons (e.g., from my analyte's -OH or -NH groups) in a Formamide-d2 solution?

A5: The most reliable method is to perform a "D2O shake" experiment. After acquiring your initial spectrum, add a drop of deuterium oxide (D2O) to your NMR tube, shake it gently, and re-acquire the spectrum. Protons that are exchangeable will be replaced by deuterium, causing their corresponding signals to disappear or significantly decrease in intensity.

Troubleshooting Guides

Guide 1: Poor Lock Signal

This guide provides a step-by-step workflow for diagnosing and resolving common issues related to a weak or unstable NMR lock signal when using Formamide-d2.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Preventing Sample Degradation in Formamide-d2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Formamide-d2 over time. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to ensure the stability and integrity of your samples.

Troubleshooting Guide: Common Issues with Formamide-d2 Stability

Issue	Potential Cause(s)	Recommended Action(s)
Unexpected peaks in NMR spectrum	1. Hydrolysis: Exposure to moisture (H₂O) leading to the formation of formic acid-d and ammonia-d. This can be catalyzed by acidic or basic impurities. 2. Thermal Decomposition: Exposure to high temperatures, resulting in the formation of carbon monoxide and ammonia-d or hydrogen cyanide-d and heavy water (D₂O). 3. Photodegradation: Exposure to UV light, which can catalyze degradation.	1. Ensure Anhydrous Conditions: Use freshly opened ampoules of Formamide-d2. Handle in a dry, inert atmosphere (e.g., glovebox). Dry NMR tubes and other glassware thoroughly before use. 2. Control Temperature: Store Formamide-d2 at the recommended temperature (see storage guidelines below). Avoid unnecessary exposure to elevated temperatures. 3. Protect from Light: Store in amber vials or protect from light.
pH shift in the sample	1. Hydrolysis: Formation of formic acid-d (acidic) or ammonia-d (basic) due to water contamination.[1] 2. Leaching from container: Impurities from the storage container.	1. Deionize if Necessary: For sensitive applications, consider deionizing the Formamide-d2 before use to remove acidic or basic impurities. 2. Use High-Quality Containers: Store in high-quality, inert glass containers.
Loss of Deuterium Label	H/D Exchange: Exchange of deuterium atoms with protons from residual water or other protic sources in the sample or solvent.	Minimize Protic Contaminants: Use high-purity, anhydrous co-solvents and reagents. Dry samples thoroughly before dissolving in Formamide-d2.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Formamide-d2?

A1: The primary degradation pathways for Formamide-d2 are hydrolysis and thermal decomposition.

• Hydrolysis: Formamide-d2 can react with water (H₂O or D₂O) to form formic acid-d and ammonia-d. This reaction can be catalyzed by both acids and bases.[1]

• Thermal Decomposition: At elevated temperatures (above 100°C), Formamide-d2 can decompose into carbon monoxide and ammonia-d. At very high temperatures, the decomposition products can shift to hydrogen cyanide-d and heavy water (D₂O).[2]

Q2: How does the degradation rate of Formamide-d2 compare to non-deuterated Formamide?

A2: Based on the kinetic isotope effect (KIE), the rate of hydrolysis of Formamide-d2 is expected to be slightly different from that of non-deuterated formamide. A study on the base-catalyzed hydrolysis of formamide in D₂O reported solvent deuterium kinetic isotope effect (dkie) values of kOH/kOD = 1.15 and 0.77 ± 0.06 under different conditions, indicating that the reaction rate is influenced by deuteration.[3] Generally, C-D bonds are stronger than C-H bonds, which can lead to a slower reaction rate if this bond is broken in the rate-determining step.

Q3: What are the ideal storage conditions for Formamide-d2?

A3: To ensure long-term stability, Formamide-d2 should be stored under the following conditions:

Parameter	Recommendation
Temperature	Refrigerated at 2-8°C for long-term storage. For sensitive applications, storage at -20°C is recommended.
Light	Store in amber glass vials or in the dark to prevent photodegradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to moisture and oxygen.
Container	Use tightly sealed, high-quality, inert glass containers. For frequent use, consider aliquoting into smaller, single-use vials.

Q4: Can I use Formamide-d2 that has been stored for a long time?

A4: It is recommended to assess the purity of aged Formamide-d2 before use, especially for sensitive experiments. You can check for degradation by running a simple ¹H or ²H NMR spectrum to look for impurity peaks. The presence of a formate peak is a common indicator of hydrolysis.

Q5: Is it necessary to deionize Formamide-d2 before use?

A5: For many molecular biology applications, such as nucleic acid hybridizations, deionization is recommended to remove ionic impurities that can affect the stability of biomolecules and the pH of the solution.

Quantitative Data Summary

The following table summarizes the kinetic data for the hydrolysis of formamide. While this data is for the non-deuterated analogue, it provides a useful reference for understanding the stability of Formamide-d2. The rate of hydrolysis for Formamide-d2 is expected to be of a similar order of magnitude, influenced by the kinetic isotope effect.

Table 1: Rate Constants for Formamide Hydrolysis

Condition	Rate Constant (k)	Half-life (t½)	Reference
Neutral Water (25°C, pH 7)	1.1 x 10⁻¹⁰ s⁻¹	~199 years	[1]
Acid Catalyzed (25°C)	-	-	Activation Energy (Ea) = 17.0 ± 0.4 kcal/mol
Base Catalyzed (25°C)	-	-	Activation Energy (Ea) = 17.9 ± 0.2 kcal/mol

Note: The half-life in neutral water indicates that formamide is relatively stable at room temperature in the absence of catalysts. However, degradation is accelerated by acids, bases, and elevated temperatures.

Experimental Protocols

Protocol 1: Deionization of Formamide-d2

This protocol is for removing ionic impurities from Formamide-d2, which is often necessary for molecular biology applications.

Materials:

• Formamide-d2

• Mixed-bed ion-exchange resin (e.g., Amberlite MB-150 or equivalent)

• Glass beaker

• Stir bar and stir plate

• Whatman #1 filter paper or equivalent

• Filtration apparatus

• Sterile, amber storage vials

Procedure:

• In a chemical fume hood, add the desired volume of Formamide-d2 to a clean, dry glass beaker with a stir bar.

• Add approximately 5 g of mixed-bed ion-exchange resin for every 100 mL of Formamide-d2.

• Stir the mixture at room temperature for 1-2 hours.

• Filter the mixture twice through Whatman #1 filter paper to remove all resin beads.

• For sterile applications, sterile-filter the deionized Formamide-d2.

• Aliquot the deionized Formamide-d2 into sterile, amber vials, flush with inert gas, and seal tightly.

• Store at -20°C for long-term stability.

Protocol 2: Stability Assessment of Formamide-d2 by Quantitative NMR (qNMR)

This protocol outlines a method to quantitatively monitor the degradation of Formamide-d2 over time.

Materials:

• Formamide-d2 sample to be tested

• High-purity internal standard (e.g., maleic acid, accurately weighed)

• Anhydrous NMR solvent (e.g., DMSO-d6)

• High-precision balance

• NMR tubes (dried overnight at >100°C and cooled in a desiccator)

Procedure:

• Sample Preparation (Timepoint 0):

  • Accurately weigh a known amount of the internal standard into a clean, dry vial.

  • Add a known amount of the Formamide-d2 sample to the same vial.

  • Dissolve the mixture in a known volume of anhydrous NMR solvent.

  • Transfer the solution to a dried NMR tube and seal it.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to allow for full relaxation and accurate integration.

  • Identify the signals for Formamide-d2 and the internal standard.

• Long-Term Stability Monitoring:

  • Store the NMR sample and the bulk Formamide-d2 sample under defined conditions (e.g., 25°C/60% RH, 40°C/75% RH, protected from light).

  • At specified time intervals (e.g., 1, 2, 4, 8, 12 weeks), acquire a new qNMR spectrum of the stored NMR sample.

  • Alternatively, prepare a new NMR sample from the bulk stored Formamide-d2 at each time point.

• Data Analysis:

  • Integrate the characteristic peaks of Formamide-d2 and the internal standard.

  • Calculate the concentration of Formamide-d2 at each time point relative to the constant concentration of the internal standard.

  • Plot the concentration of Formamide-d2 versus time to determine the degradation rate.

Visualizations

Degradation Pathways

Caption: Primary degradation pathways of Formamide-d2.

Experimental Workflow for Stability Assessment

References

• 1. researchgate.net [researchgate.net]
• 2. questjournals.org [questjournals.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Handling Viscous Formamide-d2 Samples for NMR

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with viscous Formamide-d2 samples for Nuclear Magnetic Resonance (NMR) spectroscopy. Formamide-d2 is a useful solvent but its inherent viscosity can present challenges in sample preparation and data acquisition, often leading to suboptimal spectral quality.

Frequently Asked Questions (FAQs)

Q1: Why are my NMR peaks broad when using a Formamide-d2 based sample?

A: Broad peaks are a common artifact when dealing with viscous samples. High viscosity slows down the rate of molecular tumbling in the solution.[1][2][3][4] In NMR, slower tumbling leads to more efficient relaxation mechanisms (specifically, faster T2 relaxation), which results in broader spectral lines. Highly concentrated samples can also exhibit increased viscosity, further contributing to this issue.[1][3][4]

Q2: I'm finding it difficult to transfer my viscous sample to the bottom of the NMR tube. What is the best method?

A: Transferring viscous materials into a narrow NMR tube can be challenging.[5][6] The most effective method is to use centrifugation.[5][6] First, transfer the sample into the NMR tube. Then, place the NMR tube inside a larger, supportive centrifuge tube (e.g., a 15 mL conical tube) and centrifuge briefly. This will force the viscous liquid to the bottom of the tube and also help remove air bubbles.[5][6] Using wider bore NMR tubes (e.g., 10 mm instead of 5 mm) can also make the initial transfer easier if your instrument is compatible.[5][6]

Q3: My sample has air bubbles that won't go away. How can I remove them?

A: Air bubbles create magnetic field inhomogeneities, which will significantly degrade the quality of your shimming and the final spectrum.[7] As mentioned above, centrifugation is the best way to remove bubbles from a viscous sample.[5][6] The centrifugal force will cause the bubbles to rise and dissipate. Gentle sonication can sometimes help, but centrifugation is generally more effective for highly viscous liquids.

Q4: My automated shimming routine fails or produces a poor result with my Formamide-d2 sample. What can I do?

A: Viscous samples are notoriously difficult to shim because they can create magnetic susceptibility gradients within the sample volume that standard shimming routines cannot easily correct.[2][8] If automated shimming fails, manual shimming is necessary. Focus on iteratively adjusting the lower-order axial (Z1, Z2) shims while the sample is spinning, and then adjusting the lower-order radial (X, Y, XZ, YZ) shims with the spinning off.[8] It is also critical to ensure the sample is filled to the correct height for your spectrometer's probe, as incorrect sample volume can make shimming much more difficult.[1][9]

Q5: Can I heat my sample to reduce its viscosity and improve the spectrum?

A: Yes, gently heating the sample is a common and effective strategy to reduce viscosity and obtain sharper NMR signals.[5][6] Most NMR spectrometers are equipped with variable temperature (VT) units for this purpose. However, you must consider the thermal stability of your analyte and the boiling point of any co-solvents. Formamide itself has a high boiling point, but you should still increase the temperature in small increments (e.g., 5-10 °C) and re-shim at each new temperature to monitor the effect.

Q6: I've tried everything and my spectra are still too broad for analysis. Are there any advanced techniques that can help?

A: If standard methods are insufficient, you could consider High-Resolution Magic Angle Spinning (HR-MAS) NMR.[5][6] This technique is designed for semi-solid and gel-like samples, averaging out the line-broadening effects of restricted molecular motion by spinning the sample at a specific angle to the magnetic field. This requires a specialized HR-MAS probe, so you would need to check for its availability at your facility.[5]

Data Presentation

Physical Properties of Formamide

The physical properties of Formamide-d2 are nearly identical to those of standard Formamide. Viscosity is highly dependent on temperature and will decrease as the temperature is increased.

Property	Value	Citations
Chemical Formula	CH₃NO (Formamide)	[10]
Molar Mass	45.04 g/mol	[10][11]
Appearance	Colorless, slightly viscous liquid	[11]
Density	1.133 g/cm³	[10][11]
Melting Point	2 to 3 °C (36 to 37 °F)	[10]
Boiling Point	210 °C (410 °F) - with decomposition	[10][11]
Solubility in Water	Miscible	[10][11]

Experimental Protocols & Troubleshooting Guides

Protocol 1: Recommended Sample Preparation for Viscous Formamide-d2 Solutions

• Dissolution: In a small, clean vial, dissolve 5-25 mg of your solid sample (for ¹H NMR) in approximately 0.6-0.7 mL of Formamide-d2.[2][12] If the sample is a liquid, a common starting point is a 20% sample in 80% deuterated solvent.[12]

• Filtration (Crucial Step): To remove any particulate matter that will interfere with shimming, filter the entire solution directly into the NMR tube.[1][3] Create a filter by tightly packing a small plug of Kimwipe or glass wool into a Pasteur pipette.[1][12][13]

• Transfer: Use a clean pipette to transfer the solution through the filter into the NMR tube.

• Centrifugation: Place the capped NMR tube into a larger centrifuge tube for support. Centrifuge for 1-2 minutes at a moderate speed to force the sample to the bottom and eliminate all air bubbles.[5][6]

• Final Check: Ensure the sample height is correct for your spectrometer (typically 4-5 cm).[1][12] Wipe the outside of the NMR tube clean before inserting it into the spinner turbine.[13]

Guide 1: Troubleshooting Poor Spectral Resolution

If you observe broad lines and poor resolution, follow this guide to diagnose and solve the issue. This process involves checking the sample's physical state, optimizing the spectrometer's magnetic field homogeneity (shimming), and adjusting environmental conditions.

Visualizations

Caption: Experimental workflow for preparing viscous NMR samples.

Caption: Troubleshooting logic for poor NMR resolution with viscous samples.

References

• 1. NMR Sample Preparation [nmr.eps.hw.ac.uk]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]
• 4. Troubleshooting [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 8. mn.uio.no [mn.uio.no]
• 9. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 10. Formamide - Wikipedia [en.wikipedia.org]
• 11. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. sites.bu.edu [sites.bu.edu]
• 13. as.nyu.edu [as.nyu.edu]

Technical Support Center: Minimizing Baseline Distortion in Formamide-d2 Spectra

Welcome to the technical support center for NMR spectroscopy. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and minimize baseline distortion in spectra acquired using Formamide-d2.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of a rolling or distorted baseline in my Formamide-d2 NMR spectrum?

A rolling or distorted baseline is a frequent artifact in NMR spectroscopy and can arise from several sources. These can be broadly categorized into issues related to the instrument, the sample preparation, and the data processing. Common culprits include:

• Improper Phasing: Incorrect phase correction is a primary cause of baseline distortion.[1] Even small errors in phasing can lead to significant baseline issues.[2]

• Acoustic Ringing: This is particularly noticeable in experiments run over wide spectral widths and is caused by the "ring-down" of the excitation pulse. If the acquisition starts too soon after the pulse, this ringing can appear as a rolling baseline.[3]

• Truncated Free Induction Decay (FID): If the acquisition time is too short, the FID signal may not fully decay to zero. The subsequent Fourier transform of this truncated signal will result in baseline "wiggles" or distortions.[4][5]

• High Sample Concentration: Very concentrated samples can lead to detector saturation, which can manifest as baseline artifacts.[6][7]

• Instrumental Issues: Problems with the spectrometer, such as malfunctioning components or instability, can introduce irregularities into the baseline.[8][9]

• Sample Quality: The presence of solid particles or paramagnetic impurities in the sample can negatively affect the magnetic field homogeneity, leading to broad lines and baseline distortions.[10]

Q2: I've acquired my spectrum. What's the first thing I should do to correct a distorted baseline?

The first step in addressing a distorted baseline is to carefully re-process the raw data (the FID).

• Reset Phasing Parameters: Set both the zero-order and first-order phase parameters to zero.

• Automatic Phase Correction: Use the spectrometer's software to perform an automatic phase correction. For many spectra, this will significantly improve the baseline.

• Manual Phase Correction: Manually fine-tune the phase correction. It is crucial to expand the spectrum vertically to see subtle baseline deviations and adjust the zero- and first-order phasing for a flat baseline across the entire spectrum.

• Apply a Baseline Correction Algorithm: If phasing alone does not resolve the issue, use a built-in baseline correction function. Common algorithms include Whittaker Smoother and polynomial fitting.[11] Be cautious with these algorithms, as they can sometimes distort broad peaks.

Q3: Can my sample preparation in Formamide-d2 affect the baseline?

Absolutely. Proper sample preparation is critical for acquiring high-quality NMR spectra. Here are some key considerations when using Formamide-d2:

• Solubility and Concentration: Ensure your analyte is fully dissolved in the Formamide-d2. The presence of suspended particles will broaden lines and distort the baseline.[10] Avoid overly concentrated samples, as this can lead to detector overload and baseline artifacts.[6][7]

• Sample Filtration: Always filter your sample into the NMR tube to remove any particulate matter. A small plug of glass wool in a Pasteur pipette is effective.

• Sample Volume: Use the correct sample volume for your NMR tubes to ensure optimal shimming. Insufficient volume can make shimming difficult, resulting in poor line shape and baseline.[7]

• NMR Tube Quality: Use high-quality, clean NMR tubes. Scratches or imperfections in the glass can degrade spectral quality.

Q4: How do I optimize my acquisition parameters to prevent baseline distortion from the start?

Optimizing your acquisition parameters is a proactive approach to minimizing baseline issues. For experiments in Formamide-d2, pay close attention to the following:

• Acquisition Time (AT): The acquisition time should be long enough for the FID to decay completely. A good starting point is an acquisition time of at least 3 times the T2 relaxation time.[12] Truncating the FID is a common cause of baseline "sinc wiggles".[4]

• Relaxation Delay (D1): To ensure the system returns to equilibrium between scans, especially for quantitative experiments, the relaxation delay should be at least 5 times the T1 of the slowest relaxing nucleus in your sample when using a 90° pulse.[5][10]

• Receiver Gain (RG): The receiver gain amplifies the NMR signal. If it's set too high, the beginning of the FID can be "clipped," leading to baseline distortion.[4] If it's too low, you'll have a poor signal-to-noise ratio. Use the autogain function on your spectrometer as a starting point.

• Number of Scans (NS): While not directly a cause of baseline distortion, a sufficient number of scans is needed to achieve a good signal-to-noise ratio, which is necessary for accurate baseline determination and correction.[12]

Troubleshooting Guides

Systematic Approach to Baseline Problems

When faced with a distorted baseline in your Formamide-d2 spectrum, a systematic approach can help you identify and resolve the issue efficiently.

Caption: A step-by-step workflow for troubleshooting baseline issues.

Quantitative Data Summary

The following tables provide recommended starting points for key acquisition parameters to minimize baseline distortion. Note that optimal values may vary depending on the specific sample and spectrometer.

Table 1: Key Acquisition Parameters for Minimizing Baseline Distortion

Parameter	Recommendation	Rationale
Relaxation Delay (D1)	≥ 5 x T1 (for 90° pulse)	Ensures complete relaxation of magnetization between scans, crucial for quantitative accuracy and preventing artifacts.[5][10]
Acquisition Time (AT)	≥ 3 x T2	Prevents truncation of the FID, which causes "sinc wiggles" in the baseline.[12]
Pulse Width (Flip Angle)	~30-45° for qualitative, 90° for quantitative	Shorter pulses allow for shorter relaxation delays, saving time in qualitative analysis. A 90° pulse provides maximum signal in a single scan.[10][12]
Receiver Gain (RG)	Set to avoid FID clipping	An improperly high gain will clip the FID, leading to baseline distortion. Use autogain as a starting point.[4]
Signal-to-Noise Ratio (S/N)	>250:1 for <1% integration error	A high S/N is necessary for accurate integration and reliable baseline correction.[5]

Experimental Protocols

Protocol 1: Standard Sample Preparation in Formamide-d2

• Weigh Analyte: Accurately weigh the desired amount of your compound. For routine 1H NMR, 5-25 mg is typically sufficient.[12]

• Dissolve in Formamide-d2: Add the appropriate volume of Formamide-d2 to your sample vial. For a standard 5 mm NMR tube, a volume of 0.6-0.7 mL is common.

• Ensure Complete Dissolution: Gently vortex or sonicate the sample to ensure the analyte is fully dissolved.

• Filter the Sample: Take a Pasteur pipette and tightly pack a small amount of glass wool into the tip. Filter the sample solution through the glass wool directly into a clean, high-quality NMR tube. This removes any particulate matter that could degrade spectral quality.

• Cap and Label: Securely cap the NMR tube and label it clearly.

Protocol 2: Basic Spectrum Acquisition and Processing

• Insert Sample and Lock: Insert the sample into the spectrometer. Lock onto the deuterium signal of the Formamide-d2.

• Shim the Magnet: Perform an automatic shim routine, followed by manual adjustment of the Z1 and Z2 shims to optimize the lock level and peak shape. Poor shimming can contribute to baseline issues.[1]

• Set Acquisition Parameters: Use the values in Table 1 as a starting point. Adjust the spectral width to encompass all expected signals. Use the spectrometer's autogain function to set the receiver gain.

• Acquire the Spectrum: Collect the FID.

• Process the Spectrum:

  • Apply a Fourier transform to the FID.

  • Reset any pre-existing phase corrections.

  • Perform an automatic zero-order phase correction.

  • Manually adjust the zero- and first-order phase until the baseline is as flat as possible.

  • If necessary, apply a polynomial or Whittaker smoother baseline correction. Be sure to visually inspect the effect on any broad peaks.

Logical Relationships and Workflows

The relationship between experimental stages and potential sources of baseline distortion can be visualized to aid in understanding and prevention.

References

• 1. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 2. benchchem.com [benchchem.com]
• 3. experimental chemistry - Wavy baseline in carbon NMR - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 5. spectroscopyeurope.com [spectroscopyeurope.com]
• 6. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 7. researchgate.net [researchgate.net]
• 8. acdlabs.com [acdlabs.com]
• 9. researchgate.net [researchgate.net]
• 10. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 11. Baseline Correction in NMR Spectroscopy - Global NMR Discussion Meetings [globalnmr.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to Formamide-d2 and DMSO-d6 for NMR Analysis of Small Molecules

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate deuterated solvent is a critical step in Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation and analysis of small molecules. The solvent must not only dissolve the analyte but also possess properties that ensure high-quality spectral data. This guide provides an objective comparison of two polar aprotic solvents, Formamide-d2 and Dimethyl Sulfoxide-d6 (DMSO-d6), to assist researchers in making an informed choice for their NMR experiments.

Introduction

Formamide-d2 and DMSO-d6 are powerful solvents capable of dissolving a wide range of small molecules, particularly those with high polarity, such as peptides, carbohydrates, and other highly functionalized organic compounds. Their ability to engage in hydrogen bonding plays a crucial role in their solvation properties. However, differences in their physical and chemical characteristics can significantly impact the quality and interpretation of NMR spectra. This guide presents a detailed comparison of their properties, performance, and ideal use cases, supported by experimental data and protocols.

Physical and Chemical Properties: A Tabulated Comparison

A summary of the key physical and chemical properties of Formamide-d2 and DMSO-d6 is presented below. This data is essential for understanding the behavior of these solvents under typical NMR experimental conditions.

Property	Formamide-d2 (estimated)	DMSO-d6
Molecular Formula	CH D₂NO	C₂D₆SO
Molecular Weight	47.06 g/mol	84.17 g/mol [1]
Melting Point	2-3 °C[2]	20.2 °C[1]
Boiling Point	210 °C[2]	189 °C[1]
Density (at 25 °C)	1.208 g/mL[2]	1.190 g/mL[3]
Dielectric Constant	~111	46.7
Viscosity	High	High[4]
Hygroscopicity	High	High[4]
¹H Residual Peak (ppm)	~8.0 (formyl), ~7.5 & ~7.0 (amide)	2.50 (quintet)[1]
¹³C Residual Peak (ppm)	~165	39.52 (septet)[1]
Water Peak (ppm)	Variable, typically 3-4	~3.3 (broad)

Performance in NMR of Small Molecules

Formamide-d2: The Choice for Highly Polar Analytes

Formamide-d2, with its exceptionally high dielectric constant, is an excellent solvent for highly polar and protic small molecules that are challenging to dissolve in other common NMR solvents.

• Solubility Strengths : Its strong hydrogen bonding capabilities make it particularly suitable for:

  • Peptides : Formamide can effectively solvate peptides by forming hydrogen bonds with the amide backbone and polar side chains.

  • Carbohydrates : The multiple hydroxyl groups on carbohydrates readily interact with formamide, facilitating their dissolution for NMR analysis.

  • Polar Organic Molecules : Compounds rich in functional groups such as hydroxyls, amines, and carboxylic acids often exhibit good solubility in formamide.

• Potential drawbacks :

  • High Viscosity : Similar to DMSO-d6, its high viscosity can lead to broader NMR signals, potentially reducing spectral resolution.

  • Hygroscopicity : Formamide-d2 is highly hygroscopic, and the absorbed water can obscure analyte signals in the 3-4 ppm region. Careful handling and storage are essential.

  • Chemical Exchange : The amide protons of formamide-d2 can exchange with labile protons (e.g., -OH, -NH) in the analyte, which can be a useful tool for identifying these protons but can also lead to signal broadening or disappearance.

  • Reactivity : Formamide can hydrolyze under acidic or basic conditions and at high temperatures, which could potentially degrade sensitive analytes.

DMSO-d6: The Versatile Workhorse

DMSO-d6 is one of the most widely used solvents in NMR spectroscopy due to its exceptional ability to dissolve a broad spectrum of both polar and nonpolar compounds.[4]

• Solubility Strengths : Its versatility makes it a first-choice solvent for:

  • General Small Molecules : A vast array of organic compounds, from relatively nonpolar to highly polar, are soluble in DMSO-d6.[4]

  • Peptides and Proteins : DMSO is an excellent solvent for many peptides and can disrupt secondary structures, which can be advantageous for NMR analysis of individual residues.[5][6][7][8][9][10][11]

  • Natural Products and Pharmaceuticals : Many complex natural products and active pharmaceutical ingredients (APIs) are readily soluble in DMSO-d6.

• Potential drawbacks :

  • High Viscosity : The high viscosity of DMSO-d6 can result in broader spectral lines compared to less viscous solvents, which may mask fine coupling details.[4]

  • Hygroscopicity : DMSO-d6 readily absorbs moisture from the atmosphere, leading to a significant water peak around 3.3 ppm that can overlap with analyte signals.[4]

  • Residual Solvent Peak : The residual proton signal of DMSO-d5 at 2.50 ppm can sometimes overlap with signals from the analyte, particularly in the aliphatic region.[1]

  • Reactivity : While generally inert, DMSO can be reactive under certain conditions. For instance, it can oxidize sensitive functional groups, and it is incompatible with strong acids and bases.[4] It should be avoided with peptides containing cysteine as it may oxidize the side-chain functionalities.[7]

Experimental Protocols

Below are detailed protocols for the preparation of a small molecule sample for NMR analysis in both Formamide-d2 and DMSO-d6.

Sample Preparation in Formamide-d2

• Analyte Preparation : Ensure the small molecule analyte is dry and free of residual solvents. This can be achieved by lyophilization or drying under high vacuum.

• Solvent Handling : Due to its high hygroscopicity, handle Formamide-d2 in a dry environment, such as a glove box or under a stream of inert gas (e.g., argon or nitrogen). Use sealed ampules or bottles with septa to minimize exposure to atmospheric moisture.

• Dissolution :

  • Weigh 1-10 mg of the small molecule directly into a clean, dry NMR tube.

  • Using a dry syringe, add approximately 0.5-0.7 mL of Formamide-d2 to the NMR tube.

  • Cap the NMR tube securely and vortex or gently sonicate the sample to ensure complete dissolution.

• Filtration (if necessary) : If the solution is not clear, filter it through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube to remove any particulate matter.

• Acquisition : Acquire the NMR spectrum as soon as possible after sample preparation to minimize water absorption.

Sample Preparation in DMSO-d6

• Analyte Preparation : The analyte should be thoroughly dried to remove any residual water or solvents.

• Solvent Handling : DMSO-d6 is highly hygroscopic. Store it over molecular sieves to keep it dry and handle it in a moisture-free environment whenever possible.

• Dissolution :

  • Accurately weigh 1-10 mg of the analyte into a clean, dry vial.

  • Add 0.5-0.7 mL of DMSO-d6 to the vial.

  • Gently vortex or sonicate the mixture until the analyte is fully dissolved.

• Transfer to NMR Tube : Using a clean pipette, transfer the solution to a 5 mm NMR tube.

• Acquisition : Promptly acquire the NMR spectrum to prevent significant water absorption.

Mandatory Visualizations

References

• 1. Deuterated DMSO - Wikipedia [en.wikipedia.org]
• 2. Buy Formamide-¹⁵N,d₂ 98 atom ¹⁵N, 98 atom D Isotope - Quality Reliable Supply [sigmaaldrich.com]
• 3. Dimethyl sulfoxide-d6 99.5 atom D DMSO-d₆ [sigmaaldrich.com]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. biocat.com [biocat.com]
• 6. lifetein.com [lifetein.com]
• 7. jpt.com [jpt.com]
• 8. bachem.com [bachem.com]
• 9. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 10. iscabiochemicals.com [iscabiochemicals.com]
• 11. agrisera.com [agrisera.com]

A Head-to-Head Battle in the Magnet: Formamide-d2 vs. D2O for Biological NMR

For researchers, scientists, and drug development professionals leveraging the power of Nuclear Magnetic Resonance (NMR) spectroscopy, the choice of solvent is a critical decision that can significantly impact spectral quality and the stability of biological macromolecules. While Deuterium Oxide (D₂O) has long been the gold standard for aqueous biological NMR, Formamide-d2 presents itself as a potential alternative, particularly for specific applications involving nucleic acids and partially denatured proteins. This guide provides an objective comparison of Formamide-d2 and D₂O, supported by available experimental data, to aid in the selection of the most appropriate solvent for your NMR studies.

Introduction to Solvents in Biological NMR

In ¹H NMR, the overwhelming signal from the protons in water (H₂O) can obscure the signals from the biomolecule of interest. To circumvent this, deuterated solvents are employed. D₂O is the most common choice as its chemical properties are very similar to H₂O, allowing biomolecules to maintain their native structure and function. However, the complete exchange of labile protons (e.g., amide and hydroxyl protons) with deuterium in D₂O can lead to the loss of valuable structural information.

Formamide (HCONH₂) is a polar organic solvent known for its ability to act as a denaturant for nucleic acids by disrupting hydrogen bonds. Its deuterated counterpart, Formamide-d2 (DCOND₂), offers a different solvent environment that can be advantageous in specific NMR experiments.

Physicochemical Properties

A comparison of the key physical properties of Formamide-d2 and D₂O is essential for understanding their behavior in an NMR experiment.

Property	Formamide-d2 (DCOND₂)	Deuterium Oxide (D₂O)
Molecular Weight	48.06 g/mol	20.03 g/mol
Density	~1.13 g/cm³	~1.11 g/cm³
Boiling Point	~218 °C (decomposes)	101.4 °C
Dielectric Constant	~109	~78

Performance in Biological NMR: A Comparative Analysis

The choice between Formamide-d2 and D₂O hinges on the specific requirements of the NMR experiment, including the nature of the biomolecule, the desired structural information, and the experimental conditions.

Protein Stability

Deuterium Oxide (D₂O): It is generally accepted that D₂O has a slight stabilizing effect on the native structure of most proteins.[1][2] This is attributed to the strengthening of hydrophobic interactions in D₂O compared to H₂O.[3] This enhanced stability can be beneficial for long NMR experiments.

Formamide-d2: Formamide is a known denaturant, and while deuteration does not fundamentally change this property, its effect on protein stability is concentration-dependent. At low concentrations, it may act as a mild denaturant, potentially populating partially unfolded states that could be of interest. However, at high concentrations, it will lead to protein unfolding.[4] There is limited quantitative data directly comparing the stability of a wide range of proteins in pure Formamide-d2 versus D₂O.

Spectral Quality and Resolution

Deuterium Oxide (D₂O): D₂O provides excellent spectral quality for well-folded, soluble proteins, with sharp lines and good chemical shift dispersion in ¹H-¹⁵N HSQC spectra. The absence of the large water signal is a major advantage.

Formamide-d2: The higher viscosity of formamide can lead to broader NMR signals, particularly for larger biomolecules. However, for intrinsically disordered proteins or in studies of protein unfolding, the denaturing properties of formamide might lead to a different spectral appearance, potentially resolving overlapping peaks observed in the native state.

Hydrogen-Deuterium Exchange (HDX)

Deuterium Oxide (D₂O): D₂O is the cornerstone of hydrogen-deuterium exchange (HDX) NMR experiments.[5][6] By transferring a protein from H₂O to a D₂O-based buffer, the exchange rates of amide protons with solvent can be measured, providing insights into protein dynamics, stability, and protein-ligand interactions.[7][8]

Nucleic Acid Studies

Deuterium Oxide (D₂O): D₂O is a standard solvent for NMR studies of DNA and RNA, allowing for the investigation of their structure and dynamics in a near-physiological environment.[5][9]

Formamide-d2: Formamide is a well-established denaturant for nucleic acids, effectively lowering their melting temperature.[10][11][12] This property can be exploited in NMR studies to investigate partially melted or "breathing" states of DNA and RNA that are not accessible in D₂O under normal conditions. NMR studies on DNA duplexes containing formamide lesions have demonstrated the feasibility of acquiring high-quality spectra in aqueous buffers with formamide, suggesting that Formamide-d2 could be a viable solvent for studying non-canonical nucleic acid structures.[7]

Experimental Protocols

General Sample Preparation for NMR

For any NMR experiment, proper sample preparation is crucial. This includes ensuring high purity of the biomolecule, choosing an appropriate buffer system, and optimizing the sample concentration.[13]

Sample Preparation in D₂O:

• Lyophilize the purified protein or nucleic acid sample.

• Resuspend the sample in a D₂O-based buffer containing the desired pH (reported as pD), salt concentration, and any necessary additives. Typically, a 90% H₂O/10% D₂O mixture is used initially for protein NMR to observe exchangeable amide protons, followed by a transfer to 99.9% D₂O for other experiments.[14]

• Filter the sample to remove any aggregates.

• Transfer the sample to a high-quality NMR tube.

Sample Preparation in Formamide-d2: Caution: Formamide is a teratogen and should be handled with appropriate safety precautions.

• Lyophilize the purified protein or nucleic acid sample to complete dryness.

• Under an inert atmosphere (e.g., in a glove box) to prevent moisture contamination, dissolve the sample in 100% Formamide-d2. Buffer components may need to be added as solids, and their solubility in formamide should be verified.

• Gently vortex to dissolve the sample. Sonication may be required but should be used with caution to avoid sample degradation.

• Filter the sample and transfer it to an NMR tube.

Key NMR Experiments

2D ¹H-¹⁵N HSQC (for Proteins): This is a standard experiment to assess the quality of a protein sample. A well-folded protein will show a dispersed pattern of peaks, with each peak corresponding to a backbone or sidechain amide group.

2D ¹H-¹³C HSQC (for Nucleic Acids): This experiment is used to correlate protons with their directly attached carbon atoms, providing information on the sugar and base moieties.

2D NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment provides information about through-space proximity of protons, which is crucial for determining the three-dimensional structure of biomolecules.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for preparing a biological sample for NMR analysis in D₂O and for conducting a hydrogen-deuterium exchange experiment.

General workflow for preparing a biological sample for NMR in D₂O.

Workflow for a typical Hydrogen-Deuterium Exchange (HDX) experiment.

Conclusion: Making the Right Choice

The decision to use Formamide-d2 or D₂O for biological NMR is not a matter of one being universally superior to the other, but rather a strategic choice based on the research question.

D₂O remains the solvent of choice for:

• Studying the native structure and dynamics of most soluble proteins and nucleic acids.

• Performing standard hydrogen-deuterium exchange experiments to probe protein stability and interactions.

Formamide-d2 may be considered for:

• Investigating non-native, partially unfolded, or denatured states of proteins and nucleic acids.

• Studying the structure of nucleic acids under conditions that favor non-canonical conformations.

• Specific applications where the unique solvent properties of formamide are desired to modulate biomolecular structure.

Researchers should carefully consider the potential for denaturation and the altered solvent environment when interpreting NMR data obtained in Formamide-d2. Preliminary experiments to assess the solubility and stability of the biomolecule in Formamide-d2 are highly recommended before committing to extensive NMR studies. As research in this area progresses, a deeper understanding of the utility of Formamide-d2 in biological NMR will undoubtedly emerge, expanding the toolkit available to structural biologists.

References

• 1. Solvent isotope effect and protein stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. D2O as an Imperfect Replacement for H2O: Problem or Opportunity for Protein Research? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability of globular proteins in H2O and D2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid Analysis of Protein Structure and Dynamics by Hydrogen/Deuterium Exchange Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNA and RNA: NMR studies of conformations and dynamics in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Monitoring protein unfolding transitions by NMR-spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural study of DNA duplex containing an N-(2-deoxy-β-d-erythro-pentofuranosyl) formamide frameshift by NMR and restrained molecular dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NMR and protein folding: equilibrium and stopped-flow studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nuclear magnetic resonance spectroscopy of nucleic acids - Wikipedia [en.wikipedia.org]
• 10. Rapid determination of protein solubility and stability conditions for NMR studies using incomplete factorial design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Advances that facilitate the study of large RNA structure and dynamics by nuclear magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Conformational Disorder of Membrane Peptides Investigated from Solid-State NMR Linewidths and Lineshapes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantifying the thermodynamics of protein unfolding using 2D NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Multidimensional NMR methods for protein structure determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Formamide-d2 vs. Methanol-d4: A Comparative Guide for NMR Analysis of Polar Analytes

For researchers, scientists, and drug development professionals navigating the complexities of Nuclear Magnetic Resonance (NMR) spectroscopy for polar analytes, the choice of a suitable deuterated solvent is paramount. This guide provides an objective, data-driven comparison of two prominent polar aprotic and protic solvents, Formamide-d2 (DCONH-d2) and Methanol-d4 (CD3OD), respectively. We will delve into their physical properties, performance with polar analytes—particularly those with labile protons—and provide detailed experimental protocols to aid in solvent selection and experimental design.

Executive Summary

Physical and Chemical Properties: A Head-to-Head Comparison

The selection of an appropriate NMR solvent is fundamentally guided by its physical and chemical properties. A solvent must not only dissolve the analyte but also be compatible with the NMR experiment itself. The table below summarizes the key properties of Formamide-d2 and Methanol-d4.

Property	Formamide-d2	Methanol-d4	Advantage for Polar Analytes
Chemical Formula	DCOND₂	CD₃OD	N/A
Molar Mass	47.06 g/mol	36.07 g/mol	N/A
Dielectric Constant (at 25°C)	111.0[1]	32.7[2]	Formamide-d2 : The significantly higher dielectric constant indicates superior ability to dissolve highly polar and ionic compounds.
Dipole Moment	3.71 D[1]	~1.7 D	Formamide-d2 : The larger dipole moment contributes to its enhanced solvating power for polar molecules.
Boiling Point	210 °C (decomposes)[3]	65 °C[2]	Formamide-d2 : A wider liquid range allows for variable temperature NMR studies over a broader scope.
Melting Point	2-3 °C[3]	-98 °C[2]	Methanol-d4 : A lower melting point is advantageous for studies at very low temperatures.
Viscosity (at 20°C)	3.76 cP	0.59 cP	Methanol-d4 : Lower viscosity can lead to sharper NMR signals due to faster molecular tumbling. However, the higher viscosity of formamide can be advantageous in slowing down exchange processes.
Hydrogen Bonding	Strong H-bond donor and acceptor[1][4]	Strong H-bond donor and acceptor	Formamide-d2 : Its amide structure allows for the formation of very stable hydrogen bond networks, which can be crucial for solubilizing complex polar molecules like peptides and carbohydrates.[1][4]
Exchangeable Protons	Yes (DCONH-d₂)	Yes (CD₃OD)	Formamide-d2 : While it has exchangeable deuterons, its aprotic character and strong hydrogen-bonding can slow the exchange rate of analyte labile protons compared to the protic Methanol-d4.

The Critical Challenge of Labile Protons

A significant challenge in the NMR analysis of many polar analytes, including peptides, natural products, and metabolites, is the presence of labile protons in functional groups such as hydroxyls (-OH), amines (-NH₂), and amides (-CONH-). These protons can undergo chemical exchange with protons (or deuterons) in the solvent.

The Limitation of Methanol-d4

In a protic solvent like Methanol-d4, the hydroxyl deuteron (CD₃OD ) is readily available for exchange. This leads to a rapid exchange rate between the analyte's labile protons and the solvent's deuterons. The consequence in the ¹H NMR spectrum is often severe signal broadening, to the point where the signals of these labile protons become indistinguishable from the baseline or disappear entirely. This loss of information can be detrimental to structure elucidation and conformational analysis.

The Formamide-d2 Advantage: Preserving Labile Proton Signals

Formamide-d2, while also capable of hydrogen bonding, offers a distinct advantage. As a highly polar aprotic solvent, the primary sites for deuterium exchange are the two deuterons on the nitrogen atom (DCOND₂ ). The rate of exchange between the analyte's labile protons and the deuterons of Formamide-d2 is often significantly slower than in Methanol-d4. This is attributed to the different chemical nature of the amide group and the extensive hydrogen-bonding network that can stabilize the analyte's conformation.

This slower exchange rate on the NMR timescale means that the signals of -OH and -NH protons are more likely to be preserved as sharper, well-defined peaks. The ability to observe these signals is invaluable for:

• Confirming the presence of specific functional groups.

• Studying hydrogen bonding interactions , which are crucial for determining the three-dimensional structure of molecules like peptides and proteins.

• Investigating tautomeric equilibria.

• Gaining insights into reaction mechanisms.

Experimental Workflow and Methodologies

To ensure reproducible and high-quality NMR data, a standardized experimental workflow is essential. The following diagram and protocol outline the key steps for preparing a polar analyte for NMR analysis in Formamide-d2.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. chem.washington.edu [chem.washington.edu]
• 3. Formamide - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Formamide-d2: A Potential Alternative Solvent for Enhanced Metabolomics Analysis

A Comparative Guide to an Unconventional Solvent's Potential in Metabolite Profiling

In the dynamic field of metabolomics, the choice of solvent is a critical parameter that dictates the breadth and quality of detectable metabolites. While a handful of deuterated solvents like D2O, methanol-d4, and chloroform-d have become the gold standard for Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) based studies, the quest for novel solvent systems that can unlock uncharted areas of the metabolome is perpetual. This guide introduces Formamide-d2 as a promising, yet underexplored, solvent for metabolomics, offering a comparative perspective on its potential benefits and outlining a roadmap for its validation.

Unveiling the Potential of Formamide-d2

Formamide (CH₃NO) is a highly polar, hygroscopic organic solvent with a high boiling point of 210.5°C and a high dielectric constant.[1] Its deuterated counterpart, Formamide-d2, shares these properties, making it a compelling candidate for the extraction and analysis of a wide range of metabolites, particularly those that are poorly soluble in conventional solvents.

Physicochemical Properties: A Comparative Overview

A solvent's performance in metabolomics is intrinsically linked to its physical and chemical characteristics. Here, we compare the key properties of Formamide-d2 with commonly used metabolomics solvents.

Property	Formamide-d2	Deuterium Oxide (D2O)	Methanol-d4	Chloroform-d
Formula	CD₃NO	D₂O	CD₄O	CDCl₃
Molecular Weight	47.06 g/mol	20.03 g/mol	36.07 g/mol	120.38 g/mol
Boiling Point	210.5 °C	101.4 °C	65.2 °C	61.2 °C
Density	1.133 g/cm³	1.107 g/cm³	0.888 g/cm³	1.500 g/cm³
Dielectric Constant	84.0	80.4	33.0	4.8
Polarity	High	High	High	Low
Miscibility with Water	Miscible	Miscible	Miscible	Immiscible

Data compiled from various sources.

The high polarity and dielectric constant of Formamide-d2 suggest its potential to efficiently extract and solubilize a broad spectrum of polar and ionic metabolites that may be missed when using less polar solvents. Its miscibility with water also allows for the creation of tunable solvent systems to target specific classes of metabolites.

A Proposed Workflow for Validation

The introduction of any new solvent into routine metabolomics workflows necessitates a rigorous validation process. The following diagram outlines a proposed experimental workflow for assessing the suitability of Formamide-d2 as a solvent for metabolomics.

Caption: Proposed workflow for validating Formamide-d2 as a metabolomics solvent.

Experimental Protocols: A Roadmap to Validation

To operationalize the proposed workflow, the following experimental protocols are suggested:

Sample Preparation and Metabolite Extraction

• Objective: To compare the extraction efficiency of Formamide-d2 with standard solvents.

• Protocol:

  • Aliquot a homogenous biological sample (e.g., 10 mg of tissue, 1x10⁶ cells) into three separate tubes.

  • To each tube, add 1 mL of one of the following ice-cold deuterated solvents: Formamide-d2, Methanol-d4, or D2O.

  • Homogenize the samples using a bead beater or sonicator.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant (metabolite extract) to a new tube for analysis.

NMR Spectroscopy Analysis

• Objective: To assess the quality of NMR spectra and the number of detectable metabolites.

• Protocol:

  • Transfer 600 µL of each metabolite extract into a 5 mm NMR tube.

  • Acquire 1D ¹H NMR spectra on a high-field NMR spectrometer (e.g., 600 MHz or higher).

  • Process the spectra using appropriate software for phasing, baseline correction, and referencing.

  • Compare the spectral resolution, signal-to-noise ratio, and the number of annotated peaks across the different solvent extracts.

Mass Spectrometry Analysis

• Objective: To evaluate the metabolite coverage and compatibility with MS platforms.

• Protocol:

  • Dilute the metabolite extracts 1:10 with a suitable solvent (e.g., 50% acetonitrile in water) for LC-MS analysis.

  • Inject the samples onto a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a liquid chromatography system.

  • Acquire data in both positive and negative ionization modes.

  • Process the data using metabolomics software to identify and quantify metabolites.

  • Compare the number and classes of identified metabolites across the different solvent extracts.

Hypothetical Application: Probing Central Carbon Metabolism

The unique properties of Formamide-d2 may prove advantageous for studying specific metabolic pathways rich in polar intermediates. For instance, in central carbon metabolism, many key metabolites are highly polar and can be challenging to retain and resolve using standard reversed-phase chromatography.

Caption: Simplified diagram of Central Carbon Metabolism.

The highly polar nature of Formamide-d2 could potentially enhance the extraction and detection of the numerous phosphorylated intermediates in glycolysis and the charged organic acids of the TCA cycle, providing a more comprehensive view of this fundamental pathway.

Conclusion: A Call for Exploration

While this guide presents a theoretical framework for the validation and application of Formamide-d2 in metabolomics, experimental data is paramount. The unique physicochemical properties of Formamide-d2 position it as a solvent with the potential to expand the boundaries of the detectable metabolome. It is now incumbent upon the scientific community to empirically test this potential and determine its place in the ever-evolving toolkit of metabolomics research. The protocols and comparative data presented here offer a foundational roadmap for researchers, scientists, and drug development professionals to embark on this exploration.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Formamide-d2 and Other Aprotic Polar Solvents for Researchers

For researchers, scientists, and drug development professionals, the choice of solvent is a critical parameter that can dictate experimental success. Aprotic polar solvents, characterized by their high dielectric constants and inability to donate protons, are indispensable in a myriad of applications, from organic synthesis to high-throughput screening. This guide provides an objective comparison of Formamide-d2 against other commonly used aprotic polar solvents, supported by physicochemical data and standardized experimental protocols.

Formamide-d2, the deuterated isotopologue of formamide, offers unique advantages, particularly in applications involving nuclear magnetic resonance (NMR) spectroscopy where it provides a polar, aprotic environment without introducing interfering proton signals.[1][2] This guide will benchmark its properties against those of prominent aprotic polar solvents: Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), and N-Methyl-2-pyrrolidone (NMP).

Physicochemical Properties: A Quantitative Comparison

The fundamental physical and chemical properties of a solvent determine its behavior and suitability for specific applications. Key parameters include boiling point, which defines the viable temperature range of an experiment; the dielectric constant, which reflects the solvent's ability to solvate ions; and the dipole moment, indicating molecular polarity.[3][4]

Property	Formamide-d2	Formamide	Dimethyl Sulfoxide (DMSO)	N,N-Dimethylformamide (DMF)	Acetonitrile (MeCN)	N-Methyl-2-pyrrolidone (NMP)
Molecular Formula	DCONH₂	CH₃NO	(CH₃)₂SO	(CH₃)₂NCHO	CH₃CN	C₅H₉NO
Molar Mass ( g/mol )	47.05	45.04[5]	78.13	73.09	41.05	99.13
Boiling Point (°C)	~211	210.5[6]	189[3]	153[3]	82[3]	203[3]
Melting Point (°C)	~2.6	2.55[6][7]	18.5	-61	-45	-24
Density (g/cm³ at 20°C)	~1.13	1.133[6]	1.100[3]	0.95[3]	0.776[3]	1.028[3]
Dielectric Constant (ε)	~111	111 (at 20°C)[8]	46.7[3]	36.7[3]	38.3[3]	32.3[3]
Dipole Moment (D)	~3.71	3.71[8]	3.96[3]	3.86[3]	3.20[3]	4.09[3]
Viscosity (mPa·s at 20°C)	~3.76	3.764[9]	2.14	0.92	0.37	1.67

Note: Properties for Formamide-d2 are estimated to be very similar to non-deuterated Formamide. Specific experimental values for the deuterated species are less commonly published.

Performance in Key Applications

The utility of a solvent is best measured by its performance in practical applications. In drug development, a primary benchmark is the ability to dissolve a wide range of Active Pharmaceutical Ingredients (APIs). For applications in molecular biology, its role in denaturing and stabilizing nucleic acids is paramount.[10]

Benchmarking Solvent Efficacy in Drug Discovery

Aprotic polar solvents are workhorses in drug discovery, used for compound storage, screening, and initial formulation development. Their high polarity allows them to dissolve a broad spectrum of organic molecules.[4][11] A key experiment to benchmark performance is determining the equilibrium solubility of a model API.

Below is a generalized workflow for assessing solvent performance in API solubilization.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Formamide - Wikipedia [en.wikipedia.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Formamide | HCONH2 | CID 713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. formamide [stenutz.eu]
• 9. productcatalog.eastman.com [productcatalog.eastman.com]
• 10. ibisci.com [ibisci.com]
• 11. scribd.com [scribd.com]

Formamide-d2 Purity Assessment for qNMR Studies: A Comparative Guide

For researchers, scientists, and drug development professionals seeking the highest accuracy in quantitative Nuclear Magnetic Resonance (qNMR) studies, the choice of deuterated solvent is paramount. This guide provides a comprehensive comparison of formamide-d2 with other common deuterated solvents for purity assessment, supported by experimental protocols and data-driven insights.

Formamide-d2 presents a valuable option for qNMR analysis, particularly for polar analytes that are sparingly soluble in other common deuterated solvents. Its high polarity and hydrogen bonding capabilities can be advantageous for specific applications. However, a thorough understanding of its properties in comparison to established alternatives like deuterium oxide (D2O) and dimethyl sulfoxide-d6 (DMSO-d6) is crucial for optimal experimental design and data interpretation.

Comparative Analysis of Deuterated Solvents for qNMR

The selection of an appropriate deuterated solvent is a critical first step in qNMR analysis.[1] The ideal solvent should completely dissolve the analyte and the internal standard, have minimal signal overlap with the signals of interest, and be chemically inert under the experimental conditions.[2][3] The quality of the deuterated solvent itself is also a crucial factor, as impurities can interfere with accurate quantification.

Here, we compare the key properties of formamide-d2 with D2O and DMSO-d6, two of the most widely used solvents in qNMR.

Property	Formamide-d2	Deuterium Oxide (D2O)	Dimethyl Sulfoxide-d6 (DMSO-d6)
Polarity	High	High	High
Viscosity	High	Low	Moderate
Hygroscopicity	High[4]	High	High[1]
Boiling Point	210 °C (non-deuterated)[2]	101.4 °C[5]	189 °C[5]
Residual ¹H Signal (ppm)	~7.9 (amide), ~6.3 (amide)	~4.79	~2.50[5]
Key Advantages	Excellent solvent for highly polar and insoluble compounds.	Non-viscous, readily available, well-characterized.	Excellent solvent for a wide range of organic compounds, thermally stable.
Potential Disadvantages	High viscosity can lead to broader lines. Hygroscopic nature requires careful handling. Potential for amide proton exchange.	Limited solubility for non-polar compounds.	Residual water peak can be significant. More viscous than D2O.

Impact of Solvent Properties on qNMR Performance

The physical and chemical properties of the deuterated solvent directly influence the quality and accuracy of qNMR data.

• Viscosity: High viscosity, as seen with formamide, can lead to broader NMR signals, which may reduce signal-to-noise and complicate accurate integration.[3] For highly viscous samples, acquiring spectra at elevated temperatures can help to reduce line broadening.[3]

• Hygroscopicity: Formamide, D2O, and DMSO-d6 are all hygroscopic, meaning they readily absorb moisture from the atmosphere.[1][4] Water contamination can introduce a significant interfering signal and affect the overall accuracy of the measurement. Therefore, proper storage and handling under an inert atmosphere are essential.[1]

• Chemical Exchange: The amide protons of formamide-d2 can potentially exchange with labile protons on the analyte, which could complicate quantification. This is a crucial consideration when analyzing compounds with exchangeable protons.

Experimental Protocols

Achieving reliable and reproducible results in qNMR requires meticulous attention to experimental detail. The following protocols provide a general framework for the purity assessment of a substance using an internal standard.

I. Sample Preparation

• Weighing: Accurately weigh a specific amount of the analyte and the internal standard into a clean, dry vial using a calibrated analytical balance. The use of an ultramicrobalance is recommended for high accuracy.[3]

• Solvent Addition: Add a precise volume of high-purity deuterated solvent (e.g., formamide-d2, D2O, or DMSO-d6) to the vial to dissolve both the analyte and the internal standard completely.

• Transfer: Transfer the solution to a clean, dry NMR tube. The filling height should be consistent across all samples.

II. NMR Data Acquisition

• Spectrometer Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and sensitivity.[6]

• Tuning and Shimming: Tune and shim the probe for each sample to ensure a homogeneous magnetic field.

• Acquisition Parameters:

  • Pulse Program: Use a standard single-pulse experiment (e.g., 'zg' on Bruker instruments).[7]

  • Pulse Angle: A 90° pulse angle is recommended for maximizing the signal in a single scan.[3]

  • Relaxation Delay (d1): Set the relaxation delay to at least 5 times the longest T1 relaxation time of the signals of interest to ensure complete relaxation and accurate integration.

  • Acquisition Time (aq): Use a sufficiently long acquisition time to ensure high digital resolution.

  • Number of Scans (ns): The number of scans should be sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated, which is necessary for integration errors of less than 1%.[7]

III. Data Processing and Purity Calculation

• Fourier Transformation: Apply a Fourier transform to the Free Induction Decay (FID).

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate integration.

• Integration: Integrate the selected signals for the analyte and the internal standard. The integration region should encompass the entire signal.

• Purity Calculation: The purity of the analyte can be calculated using the following formula:[7]

  Where:

  • P = Purity (in %)

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • analyte = Analyte

  • IS = Internal Standard

Logical Workflow for qNMR Purity Assessment

The following diagram illustrates the logical workflow for performing a qNMR purity assessment experiment.

Caption: Logical workflow for qNMR purity assessment.

Selection of Internal Standards

The choice of an internal standard is as critical as the choice of the deuterated solvent. An ideal internal standard should:

• Be of high, certified purity.

• Be chemically stable and not react with the analyte or the solvent.

• Have simple, sharp signals that do not overlap with the analyte signals.[7]

• Be soluble in the chosen deuterated solvent.

The following table provides a list of common internal standards suitable for use with the discussed deuterated solvents.

Internal Standard	Suitable Solvents	Key Characteristics
Maleic Acid	D2O, DMSO-d6	Simple singlet signal, highly pure.
Dimethyl Sulfone	D2O, DMSO-d6, Formamide-d2	Sharp singlet, thermally stable.
1,4-Dioxane	D2O, Formamide-d2	Single sharp peak, good solubility in polar solvents.
Sodium 2,2-dimethyl-2-silapentane-5-sulfonate (DSS)	D2O	Serves as both a chemical shift reference (0 ppm) and a quantitative standard.

Conclusion

Formamide-d2 offers a valuable alternative for qNMR studies of highly polar analytes that are challenging to dissolve in more common deuterated solvents. However, its high viscosity and hygroscopicity necessitate careful experimental design and handling. For routine qNMR purity assessments, D2O and DMSO-d6 remain the solvents of choice due to their well-characterized properties and extensive application history. The selection of the most appropriate deuterated solvent and internal standard should always be based on the specific properties of the analyte and the goals of the quantitative analysis. By following rigorous experimental protocols, researchers can leverage the power of qNMR to achieve highly accurate and reliable purity assessments.

References

• 1. 甲酰胺 溶液 suitable for NMR (reference standard), 90% in DMSO-d6 (99.9 atom % D), NMR tube size 5 mm × 8 in. | Sigma-Aldrich [sigmaaldrich.com]
• 2. Formamide, Molecular Biology Grade [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. NMR Deuterated Solvent Properties Reference Chart [sigmaaldrich.com]
• 6. govst.edu [govst.edu]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Comparative Study of Deuterated Formamides (d1, d2, d3)

A Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical research and development, the strategic replacement of hydrogen with its heavier isotope, deuterium, has emerged as a valuable tool for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. This guide provides a comparative analysis of mono-deuterated (d1), di-deuterated (d2), and tri-deuterated (d3) formamides, simple amides that serve as fundamental models for understanding the impact of deuteration on molecular behavior. This document summarizes key physicochemical and spectroscopic data, outlines experimental protocols for their synthesis and analysis, and explores the underlying principles of the kinetic isotope effect relevant to their application in drug discovery.

Data Presentation: A Comparative Overview

Table 1: Physicochemical Properties of Deuterated Formamides

Property	HCONH₂ (d0)	DCONH₂ (d1)	HCOND₂ (d2)	DCOND₂ (d3)
Molecular Weight ( g/mol )	45.04	46.05	47.05	48.06
Boiling Point (°C)	210	Data not available	Data not available	210
Melting Point (°C)	2.5	Data not available	Data not available	2-3
Density (g/mL at 25°C)	1.133	Data not available	Data not available	1.209

Table 2: Comparative Infrared (IR) Spectroscopy Data (Liquid State, cm⁻¹)

Vibrational Mode	HCONH₂	DCONH₂	HCOND₂	DCOND₂
NH₂ antisymm. stretch	3330	3330	2505	2505
NH₂ symm. stretch	3190	3190	2365	2365
CH stretch	2865	2165	2865	2165
C=O stretch (Amide I)	1690	1685	1665	1660
NH₂ scissoring (Amide II)	1605	1605	1182	1182
CH in-plane bend	1391	1009	1391	1009
CN stretch	1311	1320	1300	1300
NH₂ rocking	~1100	~1100	~850	~850
CH out-of-plane bend	1045	860	1045	860
NH₂ wagging	765	765	580	580
NCO deformation	632	628	610	605
NH₂ torsion	~550	~550	~400	~400

Data synthesized from Suzuki, I. (1960). Infrared Spectra and Normal Vibrations of Formamide; HCONH2, HCOND2, DCONH2 and DCOND2. Bulletin of the Chemical Society of Japan, 33(10), 1359-1367.

Experimental Protocols

Synthesis of Deuterated Formamides

The synthesis of deuterated formamides can be achieved through several methods, primarily involving the exchange of protons with deuterium from a deuterium source.

General Protocol for N-Deuteration (d1 and d2):

A common method for preparing N-deuterated formamides involves the direct exchange of the amide protons with deuterium oxide (D₂O).

• Materials: Formamide (HCONH₂), Deuterium Oxide (D₂O, 99.9 atom % D).

• Procedure: a. Formamide is dissolved in an excess of D₂O. b. The mixture is stirred at room temperature for a specified period to allow for H/D exchange at the nitrogen atom. c. The excess D₂O and any remaining H₂O are removed under vacuum, typically using a rotary evaporator. d. To achieve higher levels of deuteration (for d2-formamide, HCOND₂), this process is repeated multiple times with fresh D₂O. The extent of deuteration can be monitored by NMR spectroscopy.

General Protocol for C-Deuteration (d1 and d3):

The synthesis of C-deuterated formamides is more complex and often involves the use of deuterated starting materials.

• For DCONH₂: This can be synthesized starting from a C-deuterated formic acid (DCOOH) and reacting it with ammonia.

• For DCOND₂: This would involve the use of C-deuterated formic acid (DCOOH) and a deuterated ammonia source (ND₃) or by performing N-deuteration on DCONH₂ as described above.

Spectroscopic Analysis

Infrared (IR) Spectroscopy:

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Sample Preparation: For liquid samples, a thin film is prepared between two salt plates (e.g., KBr or NaCl).

• Data Acquisition: The spectrum is recorded over a suitable range (e.g., 4000-400 cm⁻¹) with an appropriate number of scans to achieve a good signal-to-noise ratio.

• Analysis: The positions and intensities of the absorption bands are analyzed to identify the characteristic vibrational modes of the molecule. Deuteration leads to a shift in the vibrational frequencies of the C-D and N-D bonds compared to C-H and N-H bonds, respectively, which can be clearly observed in the IR spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Instrumentation: A high-resolution NMR spectrometer.

• Sample Preparation: The deuterated formamide is dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired. For deuterated samples, ²H (Deuterium) NMR can also be performed to confirm the position and extent of deuteration.

• Analysis: The chemical shifts, coupling constants, and signal integrals are analyzed to confirm the structure and isotopic purity of the compound. In ¹H NMR, the absence of a signal at a particular position indicates successful deuteration at that site. In ¹³C NMR, the carbon attached to deuterium will show a characteristic splitting pattern (a triplet for a CD group).

Mandatory Visualization

Caption: A generalized workflow for the synthesis and analysis of deuterated formamides.

A Comparative Guide to Formamide-d2 and Its Alternatives in Chemical Applications

For researchers, scientists, and drug development professionals, the selection of appropriate deuterated compounds is critical for achieving accurate and reliable experimental results. This guide provides an objective comparison of Formamide-d2 with its common alternatives, supported by experimental data and detailed protocols for key applications in chemistry.

Formamide-d2 (DCONH₂), the deuterated analog of formamide, serves as a versatile reagent and solvent in various chemical applications, including as a deuterium source for isotopic labeling, a solvent for NMR spectroscopy, and a component in specialized chemical synthesis. Its unique properties, stemming from the replacement of the formyl proton with a deuterium atom, offer distinct advantages in specific experimental contexts. This guide will delve into a comparative analysis of Formamide-d2 against other deuterated alternatives, presenting quantitative data to inform selection and experimental design.

Comparison of Physicochemical Properties

The choice of a deuterated solvent is often dictated by its physical and chemical properties. Below is a comparison of key properties of Formamide-d2 and two common alternatives: Deuterium Oxide (D₂O) and N,N-Dimethylformamide-d7 (DMF-d7).

Property	Formamide-d2 (DCONH₂)	Deuterium Oxide (D₂O)	N,N-Dimethylformamide-d7 (DMF-d7)
Molecular Weight ( g/mol )	46.05	20.03	80.14[1]
Boiling Point (°C)	210	101.4	153[1]
Melting Point (°C)	2-3	3.8	-61[1]
Density (g/mL at 20°C)	~1.14	1.107	1.05[1]
¹H NMR Residual Peak (ppm)	~8.0 (broad singlet)	4.79 (in D₂O)	8.02, 2.92, 2.75 (in CDCl₃)
Solvent Type	Polar aprotic/protic character	Polar protic	Polar aprotic

Applications and Performance Comparison

Deuterium Source in Hydrogen-Deuterium Exchange (HDX) Reactions

Formamide-d2 can serve as a deuterium source for labeling organic molecules through hydrogen-deuterium exchange (HDX), a technique widely used in mass spectrometry to study protein conformation and dynamics.[2][3] The efficiency of deuterium incorporation is a key performance metric.

Comparison of Deuterium Incorporation Efficiency:

While direct comparative studies are limited, the efficiency of Formamide-d2 as a deuterium source can be inferred from its chemical properties and compared to the widely used D₂O. D₂O is the most common and cost-effective deuterium source for HDX.[4][5] Catalytic methods often employ D₂O for efficient deuteration of various functional groups.[6] Formamide-d2, with its labile deuterium on the formyl group, can also participate in exchange reactions, particularly at elevated temperatures or in the presence of catalysts.

Deuterium Source	Typical Application	Advantages	Disadvantages
Formamide-d2	Niche applications, potential for specific selectivity	Can act as both solvent and deuterium source	Less common, potentially lower deuterium incorporation efficiency compared to catalyzed D₂O methods
Deuterium Oxide (D₂O)	Broad-spectrum HDX, protein structural analysis	High deuterium availability, cost-effective, well-established protocols	Requires catalysts for non-labile protons
Deuterated Formic Acid	Used in specific deuteration reactions	Can provide high deuterium incorporation in certain reactions[7][8]	Corrosive, may not be suitable for all substrates

Experimental Workflow for Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS):

A simplified workflow for a typical bottom-up HDX-MS experiment.

Solvent for NMR Spectroscopy

Deuterated solvents are essential in NMR spectroscopy to avoid overwhelming solvent signals in the ¹H spectrum.[3][9] The choice of solvent depends on the analyte's solubility and the desired spectral window.

Performance Comparison in NMR:

Solvent	Key Advantages	Key Disadvantages
Formamide-d2	Good for polar analytes, can be used to study hydrogen bonding	Residual peak can be broad, higher viscosity
DMF-d7	Excellent solvent for a wide range of organic compounds, two distinct methyl signals can provide information on molecular dynamics[10]	More complex residual spectrum, higher cost
DMSO-d6	High boiling point, good for poorly soluble compounds	Absorbs atmospheric water, broad water peak can obscure signals
D₂O	Ideal for water-soluble biomolecules	Residual HOD peak can be broad and shift with temperature and pH

Role in Prebiotic Chemistry and Chemical Synthesis

Formamide is a key molecule in theories of prebiotic chemistry, as it can be a source for the synthesis of nucleobases and other essential biomolecules.[11][12][13][14][15] Using Formamide-d2 in these reactions can help elucidate reaction mechanisms through kinetic isotope effect studies and by tracking the deuterium label in the products.

Prebiotic Nucleobase Synthesis from Formamide:

The following diagram illustrates a simplified proposed pathway for the formation of purine from formamide, a process central to prebiotic chemistry research.[11][14]

Simplified pathway of purine synthesis from formamide.

Detailed Experimental Protocols

Protocol 1: RNA Denaturation for Gel Electrophoresis using Formamide-d2

This protocol is adapted for the use of Formamide-d2 to maintain a deuterated environment, which may be relevant for subsequent analysis where the presence of exchangeable protons is a concern.

Materials:

• RNA sample

• Formamide-d2

• 10X MOPS buffer (deuterated if necessary)

• Nuclease-free D₂O

• Loading dye

Procedure:

• In a nuclease-free microfuge tube, combine the following:

  • RNA sample (up to 8 µL)

  • Nuclease-free D₂O to a final volume of 8 µL

  • 2 µL of 10X MOPS buffer

  • 10 µL of Formamide-d2

• Mix gently by pipetting.

• Incubate the mixture at 65-70°C for 10-15 minutes to denature the RNA.[16]

• Immediately place the tube on ice for at least 1 minute to prevent renaturation.

• Add 2 µL of loading dye.

• Load the entire sample onto a denaturing agarose gel.

Protocol 2: General Procedure for Deuteration of an Active Methylene Compound using Formamide-d2

This protocol provides a general guideline for using Formamide-d2 as a deuterium source for labeling active methylene compounds, often requiring a basic catalyst.

Materials:

• Active methylene compound (e.g., a β-keto ester)

• Formamide-d2

• Basic catalyst (e.g., Sodium methoxide)

• Anhydrous, aprotic solvent (e.g., THF)

Procedure:

• Dissolve the active methylene compound (1 equivalent) in the anhydrous aprotic solvent in a flame-dried flask under an inert atmosphere.

• Add the basic catalyst (catalytic amount, e.g., 0.1 equivalents).

• Add Formamide-d2 (used as both solvent and deuterium source, in excess).

• Heat the reaction mixture under reflux and monitor the progress of the reaction by ¹H NMR spectroscopy by observing the disappearance of the active methylene proton signal.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by carefully adding D₂O.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography if necessary.

Conclusion

Formamide-d2 is a valuable tool in the chemist's arsenal, offering specific advantages as a deuterium source and a specialized solvent. While D₂O remains the most common and economical choice for general hydrogen-deuterium exchange, Formamide-d2 provides a unique environment for studying polar molecules and can participate in specific labeling reactions. For NMR spectroscopy, the choice between Formamide-d2, DMF-d7, and other deuterated solvents will depend on the specific solubility requirements of the analyte and the desired spectral clarity. By understanding the comparative performance and utilizing the detailed protocols provided in this guide, researchers can make informed decisions to optimize their experimental outcomes.

References

• 1. Dimethylformamide-D7 deuteration degree min. 99.5 for NMR spectroscopy MagniSolv 4472-41-7 [sigmaaldrich.com]
• 2. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Highly efficient D2 generation by dehydrogenation of formic acid in D2O through H+/D+ exchange on an iridium catalyst: application to the synthesis of deuterated compounds by transfer deuterogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Deuterated reagents in multicomponent reactions to afford deuterium-labeled products [beilstein-journals.org]
• 8. Deuterated reagents in multicomponent reactions to afford deuterium-labeled products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. labinsights.nl [labinsights.nl]
• 10. N,N-Dimethylformamide-d7 | 4472-41-7 | Benchchem [benchchem.com]
• 11. tandfonline.com [tandfonline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Formamide-Based Prebiotic Synthesis of Nucleobases: A Kinetically Accessible Reaction Route (Journal Article) | OSTI.GOV [osti.gov]
• 14. Unified reaction pathways for the prebiotic formation of RNA and DNA nucleobases - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. Formamide-based prebiotic synthesis of nucleobases: a kinetically accessible reaction route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for Formamide-d2: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and disposal of formamide-d2 in a laboratory setting. Adherence to these procedures is critical to ensure personnel safety and environmental compliance. Formamide-d2, a deuterated form of formamide, is a suspected carcinogen and reproductive toxin, necessitating careful management of its use and disposal.[1][2][3]

Key Physical and Chemical Properties

Understanding the properties of formamide is crucial for safe handling. As formamide-d2 is an isotopic variant, its properties are comparable to that of standard formamide.

Property	Value	Source
Appearance	Clear Liquid	[4]
Odor	Ammonia-like	[4]
Melting Point/Range	2 - 3 °C / 35.6 - 37.4 °F	[4][5]
Boiling Point/Range	210 °C / 410 °F	[4][5]
Flash Point	175 °C / 347 °F	[4]
Density	1.133 - 1.134 g/cm³ at 25 °C	[4][5]
Solubility	Miscible in water	[4]
Autoignition Temperature	500 °C / 932 °F	[4]

Experimental Protocols for Safe Disposal

The following protocols outline the step-by-step procedures for the safe disposal of formamide-d2 waste, including contaminated materials.

Waste Collection

• Container Selection : Use a dedicated, sealable, and airtight waste container compatible with formamide-d2.[6] The container should be clearly labeled as "Hazardous Waste" and specify "Formamide-d2".

• Segregation : Do not mix formamide-d2 waste with other chemical waste streams.[6] It should be collected in its pure form or in solutions.[6]

• Labeling : Attach a completed hazardous waste label to the container as soon as the first drop of waste is added.[2][6]

• Storage : Store the waste container in a designated, well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, bases, and certain metals like brass and lead.[1][6] The storage area should be within a certified laboratory chemical fume hood.[6]

Disposal of Contaminated Materials

• Solid Waste : Gloves, kimwipes, and other solid materials contaminated with formamide-d2 must be disposed of as hazardous waste.[2] Place these items in a separate, impervious container that is also clearly labeled as hazardous waste containing formamide-d2.[2]

• Empty Containers : Empty containers that once held formamide-d2 must also be treated as hazardous waste and properly labeled.[2] Residue in empty containers can still pose a risk.[1]

Spill Management

In the event of a formamide-d2 spill, the following procedures should be followed:

• Evacuation and Ventilation : For large spills, immediately evacuate the area and ensure adequate ventilation.[1][7] If the spill is outside a fume hood, secure the area and contact the Environmental Health & Safety (EHS) office.[6]

• Personal Protective Equipment (PPE) : For small, manageable spills (cleanable within 10 minutes) by trained personnel, appropriate PPE is mandatory. This includes nitrile gloves, chemical splash goggles, and a fully-buttoned lab coat.[6] A respirator may be necessary depending on the spill's size and location.[6][7]

• Containment and Cleanup :

  • Absorb the spill using an inert, dry material such as sand, diatomaceous earth, or a universal binding agent.[1][6][8]

  • Place the absorbent material into a suitable, sealable container for disposal as hazardous waste.[6][7]

  • Clean the contaminated surface with plenty of water.[1]

• Reporting : All spills and exposures must be reported to the Principal Investigator or supervisor as soon as possible.[6]

Formamide-d2 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of formamide-d2.

Caption: Decision workflow for the safe disposal of formamide-d2 waste.

First Aid Procedures

In case of exposure to formamide-d2, immediate action is critical.

• Eye Contact : Immediately flush eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes and seek medical attention.[6]

• Skin Contact : Flush the affected skin with plenty of water for at least 15 minutes.[6] Remove contaminated clothing and seek medical attention.[6]

• Inhalation : Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and consult a physician immediately.[1][7]

Always have the Safety Data Sheet (SDS) available when seeking medical attention.[4][5][7]

References

• 1. ipo.rutgers.edu [ipo.rutgers.edu]
• 2. uml.edu [uml.edu]
• 3. shop.neofroxx.com [shop.neofroxx.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. carlroth.com [carlroth.com]

Personal protective equipment for handling Formamide-d2

Essential Safety and Handling Guide for Formamide-d2

This guide provides critical safety and logistical information for the handling and disposal of Formamide-d2, a deuterated form of formamide used by researchers, scientists, and drug development professionals. The safety protocols for Formamide-d2 are analogous to those for formamide. Formamide is classified as a reproductive toxin, a suspected carcinogen, and an irritant to the eyes, skin, and mucous membranes[1][2][3]. Adherence to these procedural guidelines is essential for ensuring laboratory safety.

Quantitative Exposure Limits and Physicochemical Properties

For quick reference, the following table summarizes the occupational exposure limits and key physical and chemical properties of formamide.

Parameter	Value	Source
Occupational Exposure Limits
NIOSH REL	TWA 10 ppm (15 mg/m³) [skin]	[4]
ACGIH TLV	TWA 10 ppm [skin]	[1][5]
OSHA PEL	TWA 20 ppm, STEL 30 ppm	[1]
Physicochemical Properties
Molecular Formula	CH₃NO	[6][7]
Molecular Weight	45.04 g/mol	[6][7]
Boiling Point	210 °C / 410 °F	[6][7][8]
Melting Point	2 - 3 °C / 35.6 - 37.4 °F	[6][8]
Flash Point	154 °C / 309 °F (closed cup)	[7]
Specific Gravity	1.133	[8]
Vapor Pressure	0.08 mbar @ 20 °C	[8]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are critical to minimize exposure. The following PPE is mandatory when handling Formamide-d2.

• Hand Protection : Chemical-resistant gloves must be worn at all times[9]. Nitrile rubber gloves are generally sufficient[1]. For incidental contact, a minimum thickness of 0.11 mm is recommended, while 0.2 mm is advised for full contact[10]. Always check the manufacturer's glove compatibility chart for specific breakthrough times[3].

• Eye and Face Protection : At a minimum, properly fitting safety glasses are required[2][10]. If there is a splash hazard, chemical splash goggles must be worn[2][10]. A face shield may be necessary for operations with a significant splash risk[1][10].

• Skin and Body Protection : A lab coat must be worn, with sleeves of sufficient length to prevent skin exposure[2]. Wear long pants and closed-toe shoes to ensure no skin is exposed between the shoe and ankle[2][10].

• Respiratory Protection : All work with Formamide-d2 should be conducted in a certified chemical fume hood to avoid inhaling vapors[1][3][10]. If ventilation is inadequate, a respirator appropriate for organic vapors should be used[9].

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety.

Handling and Storage Protocol

• Training : Before working with Formamide-d2, all personnel must receive training on its specific hazards and the procedures outlined in this guide[1][10].

• Engineering Controls : Always handle Formamide-d2 inside a properly functioning and certified chemical fume hood[1][3][10]. An eyewash station and safety shower must be readily accessible[1].

• Administrative Controls : Do not work alone when handling this chemical; implement the buddy system[10]. Purchase only the amount of material needed for your experiment to minimize storage[10].

• Safe Handling : Avoid contact with skin, eyes, and inhalation of vapors[2]. Keep away from sources of ignition and incompatible materials such as strong oxidizing agents, acids, bases, iodine, and sulfur trioxide[1][3].

• Storage : Store containers in a cool, dry, and well-ventilated area, tightly closed[1][3]. The storage location should be a designated and secured area, away from direct sunlight and heat[3].

Waste Disposal Protocol

• Waste Collection : Collect all Formamide-d2 waste, including contaminated solutions, gloves, and wipes, in a dedicated, airtight, and properly labeled hazardous waste container[1][3].

• Container Labeling : Affix a completed hazardous waste label to the container[1][10].

• Storage of Waste : Store the waste container in a secondary containment bin within a designated area inside a fume hood[1].

• Empty Containers : Empty containers that once held Formamide-d2 must also be disposed of as hazardous waste, as they may retain product residue[9][10].

• Pickup : Contact your institution's Environmental Health and Safety (EHS) department for waste pickup[1][10].

Experimental Protocol: Spill Management

In the event of a spill, follow these steps precisely.

• Assess the Situation : Determine the extent of the spill. If the spill is large (>1 L), involves a fire, or you have not been trained for cleanup, evacuate the area immediately.

• Evacuate and Alert : Evacuate all non-essential personnel from the spill area[1][2]. Alert others in the laboratory and your supervisor.

• Secure the Area : Restrict access to the contaminated area[2]. Remove all sources of ignition[1].

• Don PPE : Before attempting to clean the spill, put on the appropriate PPE, including respiratory protection, chemical-resistant gloves, splash goggles, a face shield, and a lab coat[1][9].

• Contain the Spill : If possible, confine the spill to a small area using an inert absorbent material or a spill kit[1][2].

• Absorb the Spill : Absorb the spilled liquid with an inert, dry material (e.g., vermiculite, sand, or commercial sorbent)[1][3].

• Clean the Area : Carefully collect the absorbent material and place it into a sealable, airtight waste container for disposal as hazardous waste[3].

• Decontaminate : Wipe the contaminated surface with plenty of water to finish the cleaning process[1].

• Dispose of Waste : Double bag all contaminated materials, including gloves and wipes, in clear plastic bags, label them as hazardous waste, and arrange for disposal through EHS[2].

• Report the Incident : Report the spill and any potential exposure to your supervisor and EHS as soon as possible[3].

First Aid for Exposure

• Eye Contact : Immediately flush eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes, holding the eyelids open[2][3]. Seek immediate medical attention[1][2].

• Skin Contact : Remove contaminated clothing and rinse the affected skin thoroughly with plenty of water and mild soap for at least 15 minutes[1][2]. Seek medical attention[1].

• Inhalation : Move the victim to fresh air immediately[1]. If breathing is difficult, administer oxygen. Seek medical attention[1].

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and call a physician or poison control center immediately[1][8].

Formamide-d2 Spill Response Workflowdot

References

• 1. ipo.rutgers.edu [ipo.rutgers.edu]
• 2. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - Formamide [cdc.gov]
• 5. nj.gov [nj.gov]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. Formamide - Wikipedia [en.wikipedia.org]
• 8. fishersci.com [fishersci.com]
• 9. agilent.com [agilent.com]
• 10. uml.edu [uml.edu]